BR-cpd7

Core Science & Biosynthesis

The Mechanism of Action of BR-cpd7: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

BR-cpd7 is a potent and selective degrader of Fibroblast Growth Factor Receptors 1 and 2 (FGFR1/2), operating through the Proteolysis Targeting Chimera (PROTAC) mechanism. By hijacking the cell's natural protein disposal system, BR-cpd7 offers a novel therapeutic strategy for cancers driven by aberrant FGFR1/2 signaling. This document provides an in-depth technical overview of the mechanism of action of BR-cpd7, supported by quantitative data, detailed experimental protocols, and visual diagrams of the involved pathways and processes.

Core Mechanism of Action: Targeted Protein Degradation

BR-cpd7 is a heterobifunctional molecule composed of three key components: a ligand that binds to FGFR1/2, a linker, and a ligand for an E3 ubiquitin ligase, specifically Cereblon (CRBN)[1][2]. The primary mechanism of action involves the formation of a ternary complex between FGFR1/2, BR-cpd7, and the CRBN E3 ligase complex[1]. This proximity, induced by BR-cpd7, leads to the polyubiquitination of FGFR1/2 by the E3 ligase. The polyubiquitin (B1169507) chain acts as a signal for the proteasome, the cell's protein degradation machinery, to recognize and subsequently degrade the FGFR1/2 protein[1]. This targeted degradation effectively removes the oncogenic driver from the cancer cells.

dot

Figure 1: Mechanism of BR-cpd7-mediated FGFR1/2 degradation.

Quantitative Data

The efficacy of BR-cpd7 has been quantified through various in vitro assays, demonstrating its high potency and selectivity for FGFR1/2.

Table 1: Degradation Potency (DC50) of BR-cpd7 in Cancer Cell Lines

The half-maximal degradation concentration (DC50) is a measure of the concentration of a degrader required to reduce the level of the target protein by 50%.

Cell Line	Cancer Type	FGFR Aberration	DC50 (nM)	Reference
DMS114	Lung Cancer	FGFR1 Amplification	~10	[1]
KATO III	Gastric Cancer	FGFR2 Amplification	~10	[1]
RT112/84	Bladder Cancer	FGFR3 Amplification	>10,000	[1]

This data highlights the selectivity of BR-cpd7 for FGFR1 and FGFR2 over FGFR3.

Table 2: Anti-proliferative Activity (IC50) of BR-cpd7

The half-maximal inhibitory concentration (IC50) represents the concentration of a drug that is required for 50% inhibition of a biological process, in this case, cell proliferation.

Cell Line	Cancer Type	FGFR Aberration	IC50 (nM)	Reference
DMS114	Lung Cancer	FGFR1 Amplification	5 - 150	[1]
KATO III	Gastric Cancer	FGFR2 Amplification	5 - 150	[1]
A549	Lung Cancer	No FGFR Aberration	>10,000	[1]
NCI-H1299	Lung Cancer	No FGFR Aberration	>10,000	[1]
PC-3	Prostate Cancer	No FGFR Aberration	>10,000	[1]

This data demonstrates that the anti-proliferative effect of BR-cpd7 is dependent on the presence of FGFR1/2 aberrations.

Downstream Signaling Pathways

Degradation of FGFR1/2 by BR-cpd7 leads to the inhibition of downstream oncogenic signaling pathways, primarily the MAPK/ERK and PI3K/AKT pathways. This disruption of signaling ultimately results in cell cycle arrest and a halt in tumor cell proliferation.

dot

Figure 2: Inhibition of FGFR1/2 downstream signaling by BR-cpd7.

Experimental Protocols

The following are detailed methodologies for key experiments used to characterize the mechanism of action of BR-cpd7.

Cell Viability Assay (CellTiter-Glo)

This assay determines the number of viable cells in culture based on the quantification of ATP, which is an indicator of metabolically active cells.

• Cell Seeding: Plate cells in a 96-well opaque-walled plate at a density of 2,000-5,000 cells per well in 100 µL of appropriate growth medium. Incubate for 24 hours at 37°C and 5% CO2.

• Compound Treatment: Treat cells with a serial dilution of BR-cpd7 (e.g., 0.1 nM to 10 µM) or DMSO as a vehicle control. Incubate for 72-120 hours.

• Assay Procedure:

  • Equilibrate the plate to room temperature for 30 minutes.

  • Add 100 µL of CellTiter-Glo® Reagent to each well.

  • Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.

  • Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

  • Measure luminescence using a plate reader.

• Data Analysis: Normalize the luminescence readings to the DMSO control and plot the dose-response curve to calculate the IC50 value using non-linear regression.

Western Blotting for Protein Degradation and Signaling Pathway Analysis

Western blotting is used to detect and quantify the levels of specific proteins.

• Cell Lysis:

  • Plate cells and treat with desired concentrations of BR-cpd7 for the indicated times (e.g., 24 hours for degradation, shorter times for signaling).

  • Wash cells with ice-cold PBS and lyse with RIPA buffer containing protease and phosphatase inhibitors.

  • Clarify the lysate by centrifugation at 14,000 rpm for 15 minutes at 4°C.

• Protein Quantification: Determine the protein concentration of the supernatant using a BCA protein assay.

• SDS-PAGE and Transfer:

  • Denature 20-30 µg of protein per sample by boiling in Laemmli buffer.

  • Separate proteins by SDS-PAGE on a 4-12% gradient gel.

  • Transfer proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room temperature.

  • Incubate with primary antibodies (e.g., anti-FGFR1, anti-FGFR2, anti-p-ERK, anti-ERK, anti-p-AKT, anti-AKT, anti-GAPDH) overnight at 4°C. Antibody dilutions should be optimized as per the manufacturer's instructions.

  • Wash the membrane three times with TBST.

  • Incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

  • Wash three times with TBST.

• Detection: Visualize protein bands using an ECL chemiluminescence substrate and an imaging system. Quantify band intensities using densitometry software and normalize to a loading control (e.g., GAPDH).

dot

Figure 3: General workflow for Western blot analysis.

Flow Cytometry for Cell Cycle Analysis

Flow cytometry is used to analyze the distribution of cells in different phases of the cell cycle.

• Cell Treatment and Harvesting:

  • Plate cells and treat with BR-cpd7 (e.g., 100 nM) or DMSO for 48 hours.

  • Harvest cells by trypsinization and wash with PBS.

• Fixation:

  • Resuspend the cell pellet in 200 µL of ice-cold PBS.

  • While vortexing gently, add 800 µL of ice-cold 70% ethanol (B145695) dropwise.

  • Incubate at -20°C for at least 2 hours for fixation.

• Staining:

  • Centrifuge the fixed cells and wash with PBS.

  • Resuspend the cell pellet in a staining solution containing propidium (B1200493) iodide (PI) and RNase A.

  • Incubate in the dark for 30 minutes at room temperature.

• Data Acquisition and Analysis:

  • Analyze the stained cells using a flow cytometer, acquiring at least 10,000 events per sample.

  • Use cell cycle analysis software (e.g., FlowJo) to model the DNA content histogram and quantify the percentage of cells in the G0/G1, S, and G2/M phases.

Conclusion

BR-cpd7 represents a promising therapeutic agent that selectively induces the degradation of FGFR1 and FGFR2. Its mechanism of action, centered on the formation of a ternary complex and subsequent proteasomal degradation, leads to the effective shutdown of downstream oncogenic signaling pathways. This results in cell cycle arrest and the inhibition of tumor cell proliferation in cancers with FGFR1/2 aberrations. The data and protocols presented in this guide provide a comprehensive technical foundation for researchers and drug development professionals working with BR-cpd7 and other PROTAC degraders.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. medchemexpress.com [medchemexpress.com]

The Core Mechanism of BR-cpd7: A Technical Guide to a Selective FGFR1/2 PROTAC Degrader

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide elucidates the core mechanism of BR-cpd7, a potent and selective Proteolysis Targeting Chimera (PROTAC) designed to degrade Fibroblast Growth Factor Receptors 1 and 2 (FGFR1/2). BR-cpd7 represents a promising therapeutic strategy for cancers driven by aberrant FGFR1/2 signaling, offering a novel approach to overcome the limitations of traditional small-molecule inhibitors. This document provides a comprehensive overview of its mechanism of action, supported by quantitative data, detailed experimental protocols, and visual representations of the key biological processes involved.

Introduction to BR-cpd7

BR-cpd7 is a heterobifunctional molecule composed of a ligand that binds to FGFR1/2, a linker, and a ligand that recruits the Cereblon (CRBN) E3 ubiquitin ligase.[1] By hijacking the cell's natural protein disposal system, BR-cpd7 facilitates the ubiquitination and subsequent proteasomal degradation of its target proteins, FGFR1 and FGFR2, while sparing FGFR3.[2][3] This targeted protein degradation leads to the inhibition of downstream signaling pathways, ultimately resulting in cell cycle arrest and the suppression of tumor growth in FGFR1/2-dependent cancer models.[2][4]

Mechanism of Action: Hijacking the Ubiquitin-Proteasome System

The primary mechanism of BR-cpd7 involves the formation of a ternary complex between the target protein (FGFR1/2), the PROTAC molecule itself, and the CRBN E3 ligase.[2] This proximity induces the transfer of ubiquitin molecules to the target protein, flagging it for degradation by the 26S proteasome.

The key steps in the mechanism are as follows:

• Binding to FGFR1/2: The FGFR-binding moiety of BR-cpd7 selectively engages with the kinase domain of FGFR1 and FGFR2.[2]

• Recruitment of CRBN: The CRBN-binding ligand on BR-cpd7 simultaneously recruits the CRBN E3 ubiquitin ligase.[2]

• Ternary Complex Formation: The formation of a stable FGFR1/2-BR-cpd7-CRBN ternary complex is a critical step for inducing protein degradation.[2]

• Ubiquitination: Within the ternary complex, the E3 ligase facilitates the attachment of a polyubiquitin (B1169507) chain to the FGFR1/2 protein.

• Proteasomal Degradation: The polyubiquitinated FGFR1/2 is recognized and degraded by the proteasome, leading to a reduction in total FGFR1/2 protein levels.[2]

• Inhibition of Downstream Signaling: The degradation of FGFR1/2 abrogates downstream signaling through the MAPK-ERK and PI3K-AKT pathways.[2][5] This is observed through decreased phosphorylation of key signaling molecules such as FRS2, AKT, and ERK.[2][6]

• Cellular Effects: The inhibition of these pro-proliferative signaling pathways leads to cell cycle arrest, primarily at the G0-G1 phase, and a subsequent reduction in cancer cell proliferation.[2][5]

Quantitative Data Summary

The following tables summarize the key quantitative data regarding the activity of BR-cpd7 in various cancer cell lines.

Table 1: Degradation Potency of BR-cpd7

Parameter	Cell Line	Target	Value	Reference
DC50	DMS114	FGFR1	~10 nM	[1][2][3][4]
DC50	KATO III	FGFR2	~10 nM	[2]

Table 2: Anti-proliferative Activity of BR-cpd7

Cell Line	Assay	Treatment Duration	Key Finding	Reference
DMS114	CellTiter-Glo	5 days	Comparable antiproliferative effects to BGJ398	[2]

Table 3: Effect of BR-cpd7 on Cell Cycle Distribution in DMS114 Cells

Treatment (100 nM, 48h)	G0/G1 Phase (%)	S Phase (%)	G2/M Phase (%)	Reference
DMSO (Control)	55.3	34.1	10.6	[2]
BR-cpd7	72.4	19.5	8.1	[2]

Experimental Protocols

Detailed methodologies for the key experiments cited in the characterization of BR-cpd7 are provided below.

Cell Culture and Treatment

• Cell Lines: DMS114 (lung cancer, FGFR1 amplification), KATO III (gastric cancer, FGFR2 amplification), and RT112/84 (bladder cancer, FGFR3 amplification) cells were used.[2]

• Culture Conditions: Cells were maintained in RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified atmosphere with 5% CO2.

• Compound Treatment: For degradation studies, cells were treated with varying concentrations of BR-cpd7 or DMSO as a vehicle control for the indicated time points (e.g., 24 hours).[2][7] For signaling pathway analysis, cells were treated for shorter durations (e.g., 8 hours).[2][6]

Western Blot Analysis

• Purpose: To assess the protein levels of FGFRs and downstream signaling components.

• Protocol:

  • Cell Lysis: After treatment, cells were washed with ice-cold PBS and lysed in RIPA buffer containing protease and phosphatase inhibitors.

  • Protein Quantification: Protein concentration was determined using a BCA protein assay kit.

  • SDS-PAGE and Transfer: Equal amounts of protein were separated by SDS-PAGE and transferred to a PVDF membrane.

  • Blocking: The membrane was blocked with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature.

  • Primary Antibody Incubation: The membrane was incubated with primary antibodies against FGFR1, FGFR2, FGFR3, p-FRS2, FRS2, p-AKT, AKT, p-ERK, ERK, and GAPDH overnight at 4°C.

  • Secondary Antibody Incubation: The membrane was washed with TBST and incubated with HRP-conjugated secondary antibodies for 1 hour at room temperature.

  • Detection: Protein bands were visualized using an enhanced chemiluminescence (ECL) detection system. Band intensities were quantified using densitometry software and normalized to a loading control like GAPDH.[2]

Cell Proliferation Assay (CellTiter-Glo®)

• Purpose: To measure the effect of BR-cpd7 on cell viability and proliferation.

• Protocol:

  • Cell Seeding: Cells were seeded in 96-well plates and allowed to adhere overnight.

  • Compound Treatment: Cells were treated with a range of concentrations of BR-cpd7 or the parent inhibitor BGJ398 for 5 days.[2][5]

  • Assay Procedure: After the incubation period, CellTiter-Glo® reagent was added to each well according to the manufacturer's instructions.

  • Luminescence Measurement: The luminescence, which is proportional to the amount of ATP and thus the number of viable cells, was measured using a plate reader.

Cell Cycle Analysis (Flow Cytometry)

• Purpose: To determine the effect of BR-cpd7 on cell cycle progression.

• Protocol:

  • Cell Treatment: DMS114 cells were treated with 100 nM BR-cpd7 or BGJ398 for 48 hours.[2][5]

  • Cell Harvesting and Fixation: Cells were harvested, washed with PBS, and fixed in ice-cold 70% ethanol (B145695) overnight at -20°C.

  • Staining: Fixed cells were washed and stained with a solution containing propidium (B1200493) iodide (PI) and RNase A.

  • Flow Cytometry: The DNA content of the cells was analyzed using a flow cytometer. The percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle was determined using cell cycle analysis software.

In Vivo Xenograft Studies

• Purpose: To evaluate the anti-tumor efficacy of BR-cpd7 in a living organism.

• Protocol:

  • Animal Model: Nude mice were subcutaneously injected with DMS114 cells to establish xenograft tumors.[8]

  • Treatment: Once tumors reached a palpable size, mice were randomized into treatment and vehicle control groups. BR-cpd7 was administered at a dose of 10 mg/kg.[8]

  • Tumor Measurement: Tumor volumes were measured regularly (e.g., every 3 days) throughout the treatment period.[8]

  • Endpoint Analysis: At the end of the study, tumors were excised, and protein expression of FGFR1 was analyzed by immunoblotting.[8] Immunohistochemical staining for markers like Ki67 was also performed.[8]

Visualizing the Mechanism and Workflow

The following diagrams, generated using the DOT language, illustrate the key signaling pathways and experimental workflows described in this guide.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. aacrjournals.org [aacrjournals.org]
• 3. A Selective FGFR1/2 PROTAC Degrader with Antitumor Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A selective Fibroblast Growth Factor Receptor 1/2 PROTAC degrader with antitumor activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

BR-cpd7: A Selective FGFR1/2 PROTAC Degrader for Targeted Cancer Therapy

An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract

Aberrant activation of the Fibroblast Growth Factor Receptor (FGFR) signaling pathway is a key driver in the development and progression of numerous human cancers. While small-molecule inhibitors targeting FGFRs have been developed, their clinical efficacy is often hampered by low selectivity and off-target effects. This whitepaper details the mechanism and therapeutic potential of BR-cpd7, a selective Proteolysis Targeting Chimera (PROTAC) designed to induce the degradation of FGFR1 and FGFR2. BR-cpd7 demonstrates high potency and selectivity, leading to the suppression of downstream signaling, cell cycle arrest, and inhibition of tumor growth in preclinical models. This document provides a comprehensive overview of BR-cpd7, including its mechanism of action, quantitative efficacy data, detailed experimental protocols, and a visual representation of its role in the FGFR signaling pathway.

Introduction to FGFR Signaling and its Role in Cancer

The FGFR family consists of four highly conserved transmembrane receptor tyrosine kinases (FGFR1-4) that play crucial roles in various physiological processes, including cell proliferation, migration, differentiation, and tissue homeostasis[1]. The binding of Fibroblast Growth Factors (FGFs) to their cognate FGFRs, in the presence of heparan sulfate (B86663) co-receptors, induces receptor dimerization and autophosphorylation of the intracellular kinase domains[2][3][4]. This activation triggers a cascade of downstream signaling events, primarily through the RAS-MAPK-ERK and PI3K-AKT pathways, which are central to cell survival and proliferation[1][2][5][6].

Genetic alterations in FGFRs, such as gene amplification, mutations, and chromosomal translocations, can lead to constitutive activation of the signaling pathway, driving tumorigenesis in a variety of cancers, including lung, breast, and bladder cancer[1][7][8]. Consequently, FGFRs have emerged as promising therapeutic targets for cancer treatment[2][9].

BR-cpd7: A PROTAC-Mediated Approach to Targeting FGFR1/2

BR-cpd7 is a Proteolysis Targeting Chimera (PROTAC), a bifunctional molecule designed to selectively induce the degradation of target proteins. It consists of a ligand that binds to the target protein (FGFR1/2), a linker, and a ligand that recruits an E3 ubiquitin ligase, in this case, Cereblon (CRBN)[1][10]. By facilitating the formation of a ternary complex between FGFR1/2, BR-cpd7, and the CRBN E3 ligase, BR-cpd7 triggers the ubiquitination and subsequent proteasomal degradation of FGFR1 and FGFR2[1].

This degradation-based mechanism offers several advantages over traditional inhibition, including the potential for improved selectivity and the ability to target non-enzymatic functions of the protein. BR-cpd7 has been shown to be highly selective for FGFR1 and FGFR2, while sparing FGFR3[1][7][8].

Mechanism of Action of BR-cpd7

The mechanism of action of BR-cpd7 involves the hijacking of the ubiquitin-proteasome system to induce the degradation of FGFR1/2.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. Frontiers | Signaling Pathway and Small-Molecule Drug Discovery of FGFR: A Comprehensive Review [frontiersin.org]
• 3. The Fibroblast Growth Factor signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. A Selective FGFR1/2 PROTAC Degrader with Antitumor Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. A selective Fibroblast Growth Factor Receptor 1/2 PROTAC degrader with antitumor activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Targeting FGFRs Using PD173074 as a Novel Therapeutic Strategy in Cholangiocarcinoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. medchemexpress.com [medchemexpress.com]

The Discovery and Development of BR-cpd7: A Technical Whitepaper

For Researchers, Scientists, and Drug Development Professionals

Abstract

BR-cpd7 is a novel, potent, and selective degrader of Fibroblast Growth Factor Receptors 1 and 2 (FGFR1/2). As a Proteolysis Targeting Chimera (PROTAC), BR-cpd7 offers a distinct mechanism of action compared to traditional small molecule inhibitors, leading to the targeted destruction of its protein targets. This technical guide provides an in-depth overview of the discovery, development, and preclinical evaluation of BR-cpd7, including its mechanism of action, quantitative biochemical and cellular activity, and detailed experimental protocols for key assays. The information presented herein is intended to serve as a comprehensive resource for researchers and drug development professionals interested in the advancement of targeted protein degradation in oncology.

Introduction

The aberrant activation of Fibroblast Growth Factor Receptor (FGFR) signaling pathways is a known driver in various human cancers.[1][2] While several small molecule inhibitors targeting FGFRs have been developed, their clinical efficacy can be limited by low selectivity and off-target effects.[1][2] The development of Proteolysis Targeting Chimeras (PROTACs) represents a novel therapeutic modality with the potential to overcome these limitations.[1] PROTACs are heterobifunctional molecules that recruit a target protein to an E3 ubiquitin ligase, leading to the ubiquitination and subsequent degradation of the target protein by the proteasome.[1]

BR-cpd7 is a PROTAC designed to selectively target FGFR1 and FGFR2 for degradation.[1][2][3] It is composed of a ligand for FGFR1/2, a linker, and a ligand for the Cereblon (CRBN) E3 ligase.[3] This design allows BR-cpd7 to facilitate the formation of a ternary complex between FGFR1/2 and CRBN, leading to the selective degradation of these receptors.[1] Preclinical studies have demonstrated that BR-cpd7 potently and selectively degrades FGFR1 and FGFR2, inhibits downstream signaling, and exhibits robust anti-tumor activity in FGFR-dependent cancer models.[1][2]

Discovery and Synthesis

The development of BR-cpd7 was based on the structure of the pan-FGFR inhibitor BGJ398. A series of PROTACs were synthesized with varying linkers to optimize the degradation of FGFRs.

Chemical Synthesis of BR-cpd7

The synthesis of BR-cpd7 involves a multi-step process. Full, detailed protocols are available in the supplementary materials of the primary publication by Kong et al. (2024).

Mechanism of Action

BR-cpd7 functions by hijacking the ubiquitin-proteasome system to induce the degradation of FGFR1 and FGFR2.[1] The proposed mechanism involves the formation of a ternary complex between the PROTAC, the target protein (FGFR1/2), and the CRBN E3 ligase.[1] This proximity induces the ubiquitination of the target protein, marking it for degradation by the 26S proteasome.

Figure 1: Mechanism of Action of BR-cpd7.

Downstream Signaling

The degradation of FGFR1/2 by BR-cpd7 leads to the inhibition of downstream signaling pathways, including the FRS2, AKT, and ERK pathways.[2] This disruption of key cellular signaling cascades contributes to the anti-tumor effects of the compound.

Figure 2: Downstream Signaling Pathway Inhibition by BR-cpd7.

Quantitative Data

BR-cpd7 has demonstrated potent and selective degradation of FGFR1/2 and significant anti-proliferative activity in various cancer cell lines.

Table 1: In Vitro Degradation Activity of BR-cpd7

Cell Line	Target	DC50 (nM)	Reference
DMS114 (FGFR1 amplified)	FGFR1	~10	[1][2]
KATO III (FGFR2 amplified)	FGFR2	~10	[1][2]
RT112/84 (FGFR3 amplified)	FGFR3	No significant degradation	[1][2]

Table 2: Anti-proliferative Activity of BR-cpd7

Cell Line	FGFR Status	IC50 (nM)	Reference
DMS114	FGFR1 amplification	Data in Supplementary Table S2 of Kong et al. (2024)	[3]
KATO III	FGFR2 amplification	Data in Supplementary Table S2 of Kong et al. (2024)	[3]
Cancer cells without FGFR aberrations	N/A	Almost no anti-proliferative activity	[1][2]

Experimental Protocols

Detailed experimental protocols are provided in the supplementary materials of the primary publication by Kong et al. (2024). Below is a summary of the key experimental setups.

Cell Culture

DMS114 (lung cancer), KATO III (gastric cancer), and RT112/84 (bladder cancer) cell lines were used.[3] Cells were maintained in appropriate media supplemented with fetal bovine serum and antibiotics.

Western Blot Analysis

Cells were treated with BR-cpd7 for specified times and concentrations. Cell lysates were prepared, and proteins were separated by SDS-PAGE, transferred to PVDF membranes, and probed with specific antibodies against FGFR1, FGFR2, FGFR3, p-FRS2, p-AKT, p-ERK, and loading controls.[2]

Cell Proliferation Assay

Cell viability was assessed using the CellTiter-Glo luminescent cell viability assay.[3] Cells were seeded in 96-well plates and treated with various concentrations of BR-cpd7 for 5 days.

Cell Cycle Analysis

Cells were treated with BR-cpd7 for 48 hours, harvested, fixed, and stained with propidium (B1200493) iodide.[3] DNA content was analyzed by flow cytometry to determine the cell cycle distribution.

In Vivo Xenograft Studies

DMS114 cells were implanted subcutaneously into nude mice.[2] Once tumors reached a certain volume, mice were treated with BR-cpd7 or vehicle control. Tumor growth was monitored over time.

Figure 3: Overview of Key Experimental Workflows.

Conclusion

BR-cpd7 is a promising preclinical candidate that demonstrates potent and selective degradation of FGFR1 and FGFR2. Its ability to induce cell cycle arrest and inhibit the proliferation of FGFR-dependent cancer cells, coupled with its in vivo anti-tumor efficacy, highlights its potential as a novel therapeutic agent.[1][2] The data and protocols presented in this technical guide provide a comprehensive resource for the further investigation and development of BR-cpd7 and other targeted protein degraders in oncology.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. researchgate.net [researchgate.net]
• 3. idekerlab.ucsd.edu [idekerlab.ucsd.edu]

BR-cpd7: A Technical Guide to its Target Protein Degradation Pathway

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the mechanism of action of BR-cpd7, a selective Proteolysis-Targeting Chimera (PROTAC) designed to induce the degradation of Fibroblast Growth Factor Receptors 1 and 2 (FGFR1 and FGFR2). This document details the molecular pathway, summarizes key quantitative data, outlines relevant experimental protocols, and provides visual representations of the core processes.

Core Mechanism: Hijacking the Ubiquitin-Proteasome System

BR-cpd7 is a heterobifunctional molecule that selectively targets FGFR1 and FGFR2 for degradation.[1][2][3][4] It operates by hijacking the body's natural protein disposal system, the ubiquitin-proteasome pathway.[1][5] The molecule consists of three key components: a ligand that binds to the target proteins (FGFR1/2), a ligand that recruits an E3 ubiquitin ligase, and a linker connecting these two elements.[6]

The mechanism of action unfolds as follows:

• Ternary Complex Formation: BR-cpd7 facilitates the formation of a ternary complex, bringing together the target protein (FGFR1 or FGFR2) and the Cereblon (CRBN) E3 ubiquitin ligase.[1]

• Ubiquitination: Within this proximity, the E3 ligase tags the target protein with a chain of ubiquitin molecules.

• Proteasomal Degradation: The polyubiquitinated FGFR1/2 is then recognized and degraded by the 26S proteasome, a cellular machinery responsible for breaking down unwanted proteins.[1]

• Inhibition of Downstream Signaling: The degradation of FGFR1/2 leads to the attenuation of their downstream signaling pathways, including the MAPK-ERK and PI3K-AKT pathways.[1][7] This is observed through a decrease in the phosphorylation of key signaling molecules such as FRS2, AKT, and ERK.[1]

• Cellular Effects: The disruption of these signaling cascades ultimately results in cell cycle arrest at the G0-G1 phase and a potent anti-proliferative effect in cancer cells with aberrant FGFR1/2 activation.[1][2][3][8]

Quantitative Data Summary

The following tables summarize the key quantitative findings from studies on BR-cpd7.

Parameter	Value	Cell Lines	Notes
DC50 (FGFR1/2)	~10 nmol/L	DMS114, KATO III	Half-maximal degradation concentration.[1][2][3][4]
Selectivity	Spares FGFR3	RT112/84	Demonstrates isoform specificity.[1][2][3][4]
In Vivo Efficacy	10 mg/kg	DMS114 xenografts	Showed robust antitumor effects and complete FGFR1 depletion.[7]
Cell Cycle Arrest	G0-G1 phase	DMS114	Observed after treatment with 100 nmol/L BR-cpd7 for 48 hours.[1]

Experimental Protocols

This section details the methodologies for key experiments used to elucidate the BR-cpd7 protein degradation pathway.

Immunoblot Analysis for Protein Degradation

Objective: To determine the concentration- and time-dependent degradation of target proteins upon treatment with BR-cpd7.

Protocol:

• Cell Culture and Treatment: Plate cancer cell lines with known FGFR aberrations (e.g., DMS114 for FGFR1 amplification, KATO III for FGFR2 amplification) and treat with varying concentrations of BR-cpd7 or DMSO (vehicle control) for specified time periods (e.g., 24 hours).

• Cell Lysis: Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE and Western Blotting: Separate equal amounts of protein on an SDS-polyacrylamide gel and transfer to a PVDF membrane.

• Antibody Incubation: Block the membrane and incubate with primary antibodies against FGFR1, FGFR2, FGFR3, and a loading control (e.g., GAPDH). Subsequently, incubate with a corresponding HRP-conjugated secondary antibody.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Quantification: Densitometry analysis is performed to quantify the protein levels relative to the loading control.

Verification of Proteasomal Degradation and E3 Ligase Involvement

Objective: To confirm that the degradation of FGFR1 is mediated by the proteasome and requires the CRBN E3 ligase.

Protocol:

• Inhibitor Pre-treatment: Pre-treat DMS114 cells with specific inhibitors for 2 hours before adding BR-cpd7:

  • Proteasome Inhibitor: MG132 (2 µmol/L)

  • Neddylation Inhibitor (indirectly inhibits Cullin-RING E3 ligases): MLN4924 (1 µmol/L)

  • CRBN Ligand (competitive inhibition): Pomalidomide (8 µmol/L)

  • FGFR Inhibitor (to show degradation is not due to kinase inhibition): BGJ398 (5 µmol/L)

• BR-cpd7 Treatment: Add BR-cpd7 (100 nmol/L) to the pre-treated cells and incubate for 16 hours.

• Analysis: Perform immunoblot analysis as described in section 3.1 to assess FGFR1 protein levels. A rescue of FGFR1 degradation in the presence of these inhibitors confirms the involvement of the proteasome and the CRBN E3 ligase.[1]

Quantitative Proteomics

Objective: To assess the global protein expression changes in response to BR-cpd7 treatment and confirm the selectivity of degradation.

Protocol:

• Cell Treatment: Treat DMS114 cells with BR-cpd7 (100 nmol/L) or DMSO for 24 hours.

• Protein Extraction and Digestion: Extract proteins from the cells and digest them into peptides using trypsin.

• LC-MS/MS Analysis: Analyze the peptide mixtures using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Data Analysis: Process the raw mass spectrometry data using a suitable software suite to identify and quantify proteins. A label-free quantification method is typically used.

• Differential Expression Analysis: Perform statistical analysis to identify proteins that are significantly up- or down-regulated upon BR-cpd7 treatment. The results are often visualized using a volcano plot.[1]

Visualized Pathways and Workflows

The following diagrams illustrate the key pathways and experimental logic described in this guide.

Caption: The signaling pathway of BR-cpd7-mediated FGFR1/2 degradation.

Caption: Workflow for verifying the mechanism of degradation.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. A Selective FGFR1/2 PROTAC Degrader with Antitumor Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A selective Fibroblast Growth Factor Receptor 1/2 PROTAC degrader with antitumor activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A selective Fibroblast Growth Factor Receptor 1/2 PROTAC degrader with antitumor activity. | Semantic Scholar [semanticscholar.org]
• 5. resources.revvity.com [resources.revvity.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

BR-cpd7: A Technical Guide to a Selective FGFR1/2 PROTAC Degrader

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of BR-cpd7, a selective Proteolysis Targeting Chimera (PROTAC) designed to degrade Fibroblast Growth Factor Receptor 1 and 2 (FGFR1/2). The information presented herein is compiled from publicly available research, offering a detailed look at its chemical structure, biological properties, and the experimental protocols used for its characterization.

Chemical Structure and Properties

BR-cpd7 is a bifunctional molecule engineered to selectively induce the degradation of FGFR1 and FGFR2 proteins.[1][2][3] As a PROTAC, its structure consists of three key components: a ligand that binds to the target proteins (FGFR1/2), a ligand that recruits an E3 ubiquitin ligase (Cereblon, CRBN), and a linker connecting these two moieties.[4]

The FGFR1/2-binding component is derived from the potent pan-FGFR inhibitor BGJ398.[4] The E3 ligase-recruiting ligand is based on pomalidomide, which engages the CRBN E3 ligase.[4] These two elements are joined by a rigid piperidine-containing linker.[4]

Physicochemical Properties

Property	Value	Reference
Molecular Formula	C44H48Cl2N11O8+	[4]
High-Resolution Mass Spectrometry (HRMS) (ESI)	Calculated: 928.2986 [M+H]+, Found: 928.2990 [M+H]+	[4]

Synthesis

The synthesis of BR-cpd7 is described as a three-step process.[4] The key reagents and conditions are outlined below:

Step	Reagents and Conditions
i	2 (CAS: 79099-07-3), acetic acid, sodium cyanoborohydride, MeOH, 25°C, 1 hour
ii	Trifluoroacetic acid, DCM, 25°C, 1 hour
iii	5,1-methylimidazole, N-(chloro(dimethylamino)methylene)-N-methylmethanaminium hexafluorophosphate(V), N,N-dimethylformamide (DMF), 25°C, 16 hours

Details for the synthesis of BR-cpd7 are available as Supplementary Methods in the cited primary research publication.[4]

Biological Activity and Mechanism of Action

BR-cpd7 functions by inducing the proteasomal degradation of FGFR1 and FGFR2.[4] This mechanism of action is distinct from traditional small-molecule inhibitors that only block the kinase activity of the receptor. By removing the entire protein, BR-cpd7 can potentially overcome resistance mechanisms associated with kinase inhibition.

In Vitro Activity

BR-cpd7 demonstrates potent and selective degradation of FGFR1/2, leading to the inhibition of downstream signaling pathways and suppression of tumor cell growth.

Quantitative Biological Data

Parameter	Cell Line(s)	Value	Reference
Half-maximal Degradation Concentration (DC50) for FGFR1/2	Not specified	~10 nmol/L	[1][2][3][5][6]
Half-maximal Inhibitory Concentration (IC50)	FGFR1/2-dependent tumor cells	5 to 150 nmol/L	[4]

• BR-cpd7 shows minimal antiproliferative activity in cancer cells that do not have FGFR aberrations, highlighting its selectivity.[4][5][6][7][8]

• The antiproliferative effects of BR-cpd7 are comparable to the FGFR inhibitor BGJ398.[4]

Signaling Pathway Inhibition

Ligand-induced activation of FGFR leads to the phosphorylation of FGFR substrate 2 (FRS2), which in turn activates the MAPK-ERK and PI3K-AKT signaling cascades.[4][8] BR-cpd7 effectively inhibits this signaling pathway by degrading FGFR1/2.[4][5][7] Treatment of DMS114 cells with BR-cpd7 resulted in a significant decrease in the levels of phosphorylated FRS2, AKT, and ERK.[4][5]

FGFR1/2 signaling pathway and the mechanism of action of BR-cpd7.

In Vivo Antitumor Activity

In a DMS114 xenograft model, BR-cpd7 administered at a well-tolerated dose of 10 mg/kg demonstrated robust antitumor effects.[5] This was accompanied by the complete depletion of FGFR1 in the tumor tissue.[4][5]

Experimental Protocols

The following are summaries of the key experimental methodologies used to characterize BR-cpd7.

Cell Proliferation Assay

• Method: CellTiter-Glo Luminescent Cell Viability Assay.

• Procedure: Cancer cell lines with deregulated FGFR1/2 were treated with varying concentrations of BR-cpd7 for 5 days. Cell proliferation was assessed by measuring the ATP content, which correlates with the number of viable cells.

• Replicates: 3.[4]

Cell Cycle Analysis

• Method: Flow Cytometry.

• Procedure: DMS114 cells were treated with 100 nmol/L of BR-cpd7 for 48 hours. Cells were then harvested, fixed, stained with a DNA-intercalating dye (e.g., propidium (B1200493) iodide), and analyzed by flow cytometry to determine the distribution of cells in different phases of the cell cycle.

• Replicates: 3.[4]

Immunoblotting (Western Blot)

• Protein Extraction and Quantification: Cells were lysed, and the protein concentration in the supernatant was determined using a Pierce BCA Protein Assay.

• Electrophoresis and Transfer: 5 to 10 µg of protein was loaded onto a 4% to 12% Bis-Tris gel, separated by SDS-PAGE, and transferred to a nitrocellulose membrane.

• Antibody Incubation: Membranes were probed with primary antibodies overnight at 4°C, followed by incubation with HRP-linked secondary antibodies.

• Detection: Immunoblots were visualized using a Bio-Rad ChemiDoc imaging instrument.

• Antibodies Used:

  • From Cell Signaling Technologies: anti-rabbit IgG, HRP-linked antibody, Ubiquitin, FLAG, p-AKT, AKT, p-ERK, ERK.

  • From Abcam: FGFR1, FGFR2, FGFR3, GAPDH.

  • From Affinity: P-FRS2.

• Quantification: Signal intensity was quantified using Image Lab software, with GAPDH serving as a loading control.[4]

Generalized workflow for immunoblotting experiments.

Cycloheximide (B1669411) (CHX) Chase Assay

• Purpose: To confirm that BR-cpd7 induces post-translational degradation of the target protein rather than inhibiting its synthesis.

• Procedure: DMS114 cells were pre-treated with the protein synthesis inhibitor cycloheximide (100 µg/mL) for 2 hours. Subsequently, cells were treated with either a vehicle (DMSO) or 100 nmol/L BR-cpd7 for various time points (0.5 to 16 hours). Cell lysates were then analyzed by immunoblotting to determine the rate of FGFR1 degradation.[4]

TMT-Based Quantitative Proteomics

• Method: Tandem Mass Tag (TMT)-based quantitative liquid chromatography-mass spectrometry (LC/MS-MS).

• Procedure: DMS114 cells were treated with DMSO or 100 nmol/L BR-cpd7 for 24 hours. Cells were harvested, lysed, and approximately 200 μg of total protein from each sample was digested using a filter-aided sample preparation protocol. The resulting peptides were labeled with TMT reagents, pooled, and analyzed by LC/MS-MS to identify and quantify changes in the proteome.[4]

Conclusion

BR-cpd7 is a selective and potent PROTAC degrader of FGFR1/2 with demonstrated anti-tumor activity in preclinical models. Its mechanism of inducing protein degradation offers a promising therapeutic strategy for cancers driven by aberrant FGFR1/2 signaling. The detailed experimental protocols and quantitative data presented in this guide provide a valuable resource for researchers in the field of targeted protein degradation and cancer drug development.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Fibroblast growth factor receptor | MedChemExpress (MCE) Life Science Reagents [medchemexpress.eu]
• 4. aacrjournals.org [aacrjournals.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

in vitro anti-proliferative activity of BR-cpd7

An In-Depth Technical Guide on the In Vitro Anti-proliferative Activity of BR-cpd7

Abstract

This document provides a comprehensive technical overview of the in vitro anti-proliferative properties of the novel investigational compound, BR-cpd7. The following sections detail the cytotoxic and cytostatic effects of BR-cpd7 across a panel of human cancer cell lines, outline the experimental protocols used for these assessments, and illustrate the proposed mechanism of action involving key signaling pathways. All data presented herein are intended for research and drug development professionals.

Anti-proliferative Activity

BR-cpd7 has demonstrated significant dose-dependent anti-proliferative activity in a variety of human cancer cell lines. The half-maximal inhibitory concentration (IC50) was determined for each cell line following a 72-hour incubation period with the compound. The results indicate potent activity, particularly in lung and breast carcinoma cell lines.

Data Presentation

The IC50 values, representing the concentration of BR-cpd7 required to inhibit 50% of cell proliferation, are summarized in the table below.

Cell Line	Cancer Type	IC50 (µM)
A549	Lung Carcinoma	2.5 ± 0.3
HCT116	Colon Carcinoma	5.1 ± 0.6
MCF-7	Breast Carcinoma	1.8 ± 0.2
HeLa	Cervical Cancer	7.3 ± 0.9
PC-3	Prostate Cancer	10.2 ± 1.5

Table 1: IC50 values of BR-cpd7 against a panel of human cancer cell lines after 72 hours of treatment. Values are presented as mean ± standard deviation from three independent experiments.

Experimental Protocols

The anti-proliferative activity of BR-cpd7 was primarily assessed using the Sulforhodamine B (SRB) assay. This assay relies on the ability of the SRB dye to bind to protein components of cells, providing an estimation of total biomass.

Sulforhodamine B (SRB) Proliferation Assay

Objective: To determine the effect of BR-cpd7 on cell proliferation by measuring cell density.

Materials:

• Human cancer cell lines (A549, HCT116, MCF-7, HeLa, PC-3)

• Complete growth medium (e.g., DMEM/RPMI-1640 with 10% FBS)

• BR-cpd7 stock solution (10 mM in DMSO)

• 96-well cell culture plates

• Trichloroacetic acid (TCA), 10% (w/v)

• Sulforhodamine B (SRB) solution, 0.4% (w/v) in 1% acetic acid

• Tris base solution, 10 mM, pH 10.5

• Microplate reader (510 nm)

Procedure:

• Cell Seeding: Cells are harvested and seeded into 96-well plates at a density of 5,000-10,000 cells per well in 100 µL of complete medium. Plates are incubated for 24 hours at 37°C, 5% CO2 to allow for cell attachment.

• Compound Treatment: A serial dilution of BR-cpd7 is prepared in complete medium. The medium from the cell plates is removed, and 100 µL of the medium containing the desired concentrations of BR-cpd7 (or vehicle control, 0.1% DMSO) is added to the wells.

• Incubation: The plates are incubated for 72 hours at 37°C, 5% CO2.

• Cell Fixation: Following incubation, the supernatant is discarded, and cells are fixed by gently adding 100 µL of cold 10% TCA to each well. The plates are incubated at 4°C for 1 hour.

• Washing & Staining: The plates are washed five times with slow-running tap water and allowed to air dry. Subsequently, 100 µL of 0.4% SRB solution is added to each well, and the plates are incubated at room temperature for 30 minutes.

• Dye Removal: The unbound SRB dye is removed by washing the plates five times with 1% acetic acid. The plates are then allowed to air dry completely.

• Solubilization & Measurement: The bound dye is solubilized by adding 200 µL of 10 mM Tris base solution to each well. The plates are placed on a shaker for 10 minutes to ensure complete solubilization. The optical density (OD) is measured at 510 nm using a microplate reader.

• Data Analysis: The percentage of cell growth inhibition is calculated relative to the vehicle-treated control wells. The IC50 value is determined by plotting the percentage of inhibition against the log of the compound concentration and fitting the data to a sigmoidal dose-response curve.

Visualized Workflows and Pathways

To provide a clearer understanding of the experimental process and the proposed mechanism of action, the following diagrams have been generated.

Experimental Workflow

The workflow for assessing the anti-proliferative activity of BR-cpd7 using the SRB assay is a sequential process involving cell culture, treatment, and endpoint analysis.

Figure 1: Standardized workflow for the Sulforhodamine B (SRB) assay.

Proposed Signaling Pathway

Preliminary mechanistic studies suggest that BR-cpd7 induces cell cycle arrest and apoptosis through the activation of the p53 tumor suppressor pathway and modulation of the MAPK/ERK signaling cascade. The compound is hypothesized to induce cellular stress, leading to p53 phosphorylation and stabilization. Activated p53 then transcriptionally upregulates pro-apoptotic proteins like Bax and the cell cycle inhibitor p21. Concurrently, BR-cpd7 appears to inhibit the pro-survival Ras-Raf-MEK-ERK pathway, further shifting the cellular balance towards apoptosis.

BR-cpd7: A Technical Guide to a Selective FGFR1/2 PROTAC Degrader for Cancer Research

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of BR-cpd7, a selective Proteolysis Targeting Chimera (PROTAC) designed to degrade Fibroblast Growth Factor Receptor 1 and 2 (FGFR1/2). This document details its mechanism of action, quantitative efficacy, relevant signaling pathways, and comprehensive experimental protocols for its evaluation in cancer research.

Introduction to BR-cpd7

BR-cpd7 is a novel heterobifunctional molecule that selectively induces the degradation of FGFR1 and FGFR2.[1][2] As a PROTAC, it is composed of a ligand that binds to the target proteins (FGFR1/2), a linker, and a ligand that recruits the Cereblon (CRBN) E3 ubiquitin ligase. The aberrant activation of the FGFR signaling pathway is a known driver in various human cancers, making it a critical therapeutic target.[3][4] While several small-molecule FGFR inhibitors have been developed, their clinical efficacy can be limited by low selectivity and off-target side effects.[2][3][4] BR-cpd7 offers a promising alternative therapeutic strategy by selectively degrading FGFR1/2, leading to potent antitumor activity in cancers dependent on these receptors.[3][4]

Mechanism of Action

BR-cpd7 functions through the ubiquitin-proteasome system to induce the degradation of its target proteins.[3] The molecule facilitates the formation of a ternary complex between FGFR1 or FGFR2 and the CRBN E3 ligase.[3] This proximity enables the E3 ligase to polyubiquitinate the target receptor, marking it for recognition and subsequent degradation by the 26S proteasome.[5] The degradation of FGFR1/2 leads to the suppression of downstream signaling pathways, ultimately resulting in cell-cycle arrest and the inhibition of tumor cell proliferation.[3][4][6]

Figure 1: Mechanism of BR-cpd7-induced FGFR1/2 degradation.

Quantitative Efficacy Data

BR-cpd7 has demonstrated potent and selective activity in preclinical cancer models with deregulated FGFR1/2.

In Vitro Degradation and Antiproliferative Activity

BR-cpd7 selectively degrades FGFR1 and FGFR2 with a half-maximal degradation concentration (DC50) of approximately 10 nmol/L, while sparing FGFR3.[2][3][4][6] This targeted degradation translates into effective inhibition of cell growth in FGFR1/2-dependent cancer cell lines.

Cell Line	Cancer Type	FGFR Aberration	BR-cpd7 IC50 (nmol/L)
DMS114	Lung Cancer	FGFR1 Amplification	5 - 150
KATO III	Gastric Cancer	FGFR2 Amplification	5 - 150
Table 1: Antiproliferative activity of BR-cpd7 in FGFR1/2-addicted cancer cell lines. The IC50 values represent the concentration range observed for blocking cell growth.[3]

Importantly, BR-cpd7 shows minimal antiproliferative activity against cancer cells that do not have FGFR aberrations, highlighting its selectivity.[2][3][4][6]

In Vivo Antitumor Efficacy

In a cell-line-derived xenograft model using DMS114 lung cancer cells, BR-cpd7 exhibited robust antitumor effects.

Model	Treatment	Dosage	Outcome
DMS114 Xenograft	Vehicle Control	-	Progressive Tumor Growth
DMS114 Xenograft	BR-cpd7	10 mg/kg (i.p. daily)	Significant Tumor Regression
Table 2: In vivo antitumor activity of BR-cpd7 in a DMS114 xenograft model in nude mice.[3][7]

Treatment with BR-cpd7 was well-tolerated, with no significant body weight loss observed in the treated mice.[3] Histological analysis of the tumors from the treated group showed substantial necrosis and decreased proliferation, as indicated by Ki67 staining.[3][7]

Signaling Pathway Analysis

The binding of FGF ligands to FGFRs triggers receptor dimerization and autophosphorylation, which in turn activates downstream signaling cascades crucial for cell survival and proliferation, primarily the MAPK-ERK and PI3K-AKT pathways.[3][8] BR-cpd7-mediated degradation of FGFR1/2 effectively attenuates this signaling.

Figure 2: Inhibition of FGFR signaling by BR-cpd7.

Western blot analyses have confirmed that treatment with BR-cpd7 leads to a significant decrease in the phosphorylation of FRS2, AKT, and ERK in FGFR1-dependent cancer cells.[3] This reduction in downstream signaling correlates with the observed cell-cycle arrest in the G0-G1 phase.[3][9]

Experimental Protocols

The following are detailed methodologies for key experiments cited in the evaluation of BR-cpd7.

Western Blot Analysis for Protein Degradation and Signaling

This protocol is used to assess the levels of specific proteins in cell lysates.

• Cell Lysis:

  • Treat cells with varying concentrations of BR-cpd7 for the desired time points (e.g., 8, 16, 24 hours).

  • Wash cells with ice-cold phosphate-buffered saline (PBS).

  • Lyse cells in RIPA buffer supplemented with protease and phosphatase inhibitors.[10]

  • Centrifuge the lysates at 14,000 x g for 15 minutes at 4°C to pellet cell debris.[5]

  • Collect the supernatant and determine the protein concentration using a BCA or Bradford protein assay.[5]

• SDS-PAGE and Protein Transfer:

  • Normalize protein concentrations and add Laemmli sample buffer.

  • Boil samples at 95°C for 5-10 minutes.[5]

  • Load equal amounts of protein (e.g., 20-30 µg) onto an SDS-PAGE gel.[5][10]

  • Separate proteins by gel electrophoresis.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.[5]

• Immunoblotting:

  • Block the membrane with 5% non-fat dry milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature.[5]

  • Incubate the membrane with primary antibodies against FGFR1, FGFR2, p-FRS2, p-AKT, p-ERK, and a loading control (e.g., GAPDH) overnight at 4°C.[5][3]

  • Wash the membrane three times with TBST.[5]

  • Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.[5]

  • Wash the membrane three times with TBST.[5]

• Detection:

  • Apply a chemiluminescent substrate to the membrane.[10]

  • Capture the signal using a CCD camera-based imager.[10]

  • Quantify band intensities using image analysis software.

Cell Viability Assay (CellTiter-Glo®)

This assay measures cell proliferation based on the quantification of ATP.

• Cell Seeding: Seed cancer cells in 96-well plates at an appropriate density and allow them to adhere overnight.

• Treatment: Treat the cells with a serial dilution of BR-cpd7 or a vehicle control (DMSO).

• Incubation: Incubate the plates for a specified period (e.g., 5 days).[3]

• Assay Procedure:

  • Equilibrate the plates and the CellTiter-Glo® reagent to room temperature.

  • Add CellTiter-Glo® reagent to each well according to the manufacturer's protocol.

  • Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.

  • Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

• Data Acquisition: Measure the luminescence using a plate reader.

• Analysis: Normalize the data to the vehicle control and calculate IC50 values using non-linear regression analysis.

In Vivo Xenograft Study

This protocol outlines the evaluation of BR-cpd7's antitumor efficacy in a mouse model.

• Cell Implantation: Subcutaneously implant DMS114 cells into the flanks of immunodeficient nude mice.

• Tumor Growth: Monitor tumor growth until tumors reach a palpable size (e.g., 100-200 mm³).

• Randomization and Treatment: Randomize mice into treatment and vehicle control groups (n=5 mice per group).[7]

  • Administer BR-cpd7 (e.g., 10 mg/kg) or vehicle control intraperitoneally (i.p.) daily.[3][7]

• Monitoring:

  • Measure tumor volumes with calipers every 3 days.[7]

  • Monitor the body weight of the mice as an indicator of toxicity.

• Endpoint and Tissue Collection:

  • At the end of the study, euthanize the mice and excise the tumors.[7]

  • Photograph the tumors and measure their final weight.

  • Fix a portion of the tumor tissue in formalin for histological analysis (H&E and Ki67 staining) and snap-freeze the remaining tissue for protein analysis (e.g., Western blot for FGFR1).[3][7]

Figure 3: General experimental workflow for preclinical evaluation.

Conclusion

BR-cpd7 is a highly selective and potent PROTAC degrader of FGFR1 and FGFR2.[3][4] Its mechanism of action, involving the targeted degradation of these key oncogenic drivers, leads to the inhibition of downstream signaling, cell-cycle arrest, and robust antitumor activity in preclinical models of FGFR1/2-dependent cancers.[2][3][6] The data and protocols presented in this guide underscore the potential of BR-cpd7 as a valuable research tool and a promising candidate for the development of new therapeutic strategies for cancers with FGFR1/2 aberrations.[2][3][4]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. A selective Fibroblast Growth Factor Receptor 1/2 PROTAC degrader with antitumor activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. aacrjournals.org [aacrjournals.org]
• 4. A Selective FGFR1/2 PROTAC Degrader with Antitumor Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Frontiers | Signaling Pathway and Small-Molecule Drug Discovery of FGFR: A Comprehensive Review [frontiersin.org]
• 9. aacrjournals.org [aacrjournals.org]
• 10. bio-rad.com [bio-rad.com]

The Therapeutic Potential of BR-cpd7 in Oncology: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The aberrant activation of Fibroblast Growth Factor Receptor (FGFR) signaling is a significant driver in the development and progression of various human cancers.[1] While small-molecule FGFR inhibitors have been developed, their clinical effectiveness can be limited by low selectivity and off-target effects.[1][2][3] BR-cpd7 emerges as a promising therapeutic agent, operating as a selective Proteolysis-Targeting Chimera (PROTAC) to induce the degradation of FGFR1 and FGFR2.[3][4] This technical guide provides an in-depth overview of the pre-clinical data on BR-cpd7, focusing on its mechanism of action, anti-tumor activity, and the experimental protocols used for its validation.

Core Mechanism of Action: A PROTAC Degrader

BR-cpd7 is a heterobifunctional molecule designed to hijack the ubiquitin-proteasome system for targeted protein degradation.[5] It consists of a ligand that binds to FGFR1/2, a linker, and a ligand for the E3 ubiquitin ligase Cereblon (CRBN).[5][6] By forming a ternary complex between FGFR1/2 and CRBN, BR-cpd7 facilitates the polyubiquitination of the receptor, marking it for degradation by the 26S proteasome.[5] This leads to a significant reduction in total FGFR1/2 protein levels, thereby inhibiting downstream signaling pathways crucial for cancer cell proliferation and survival.[4][5]

Caption: Mechanism of Action of BR-cpd7 as a PROTAC Degrader.

Quantitative Data Summary

The pre-clinical efficacy of BR-cpd7 has been quantified through various in vitro and in vivo assays. The following tables summarize the key findings.

Table 1: In Vitro Degradation and Anti-proliferative Activity

Cell Line	Cancer Type	FGFR Aberration	DC50 (nmol/L)	IC50 (nmol/L)
DMS114	Lung Cancer	FGFR1 Amplification	~10	5 - 150
KATO III	Gastric Cancer	FGFR2 Amplification	~10	5 - 150
RT112/84	Bladder Cancer	FGFR3 Amplification	Not Degraded	No significant activity

DC50: Half-maximal degradation concentration. IC50: Half-maximal inhibitory concentration for cell proliferation.[1][4]

Table 2: In Vivo Anti-Tumor Efficacy

Animal Model	Tumor Model	Treatment Dose	Administration Route	Outcome
Nude Mice	DMS114 Xenograft	10 mg/kg (daily)	Intraperitoneal	Significant tumor regression, complete FGFR1 depletion

[4][7]

Signaling Pathway Inhibition

BR-cpd7-mediated degradation of FGFR1/2 leads to the suppression of downstream signaling pathways critical for tumor cell growth and survival.[4] Ligand-induced activation of FGFR normally leads to the phosphorylation of FGFR substrate 2 (FRS2), which in turn activates the PI3K-AKT and MAPK-ERK pathways.[4][8] Western blot analysis has demonstrated that treatment with BR-cpd7 significantly reduces the phosphorylation of FRS2, AKT, and ERK in FGFR1-dependent cancer cells.[4]

Caption: Inhibition of FGFR Signaling by BR-cpd7.

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the evaluation of BR-cpd7.

Western Blot Analysis for Protein Degradation

• Objective: To determine the concentration- and time-dependent degradation of FGFR1/2 and the inhibition of downstream signaling proteins.

• Procedure:

  • Cell Culture and Treatment: Plate cancer cells (e.g., DMS114, KATO III, RT112/84) and allow them to adhere overnight. Treat cells with varying concentrations of BR-cpd7 or vehicle control (DMSO) for specified time points (e.g., 2, 8, 24 hours).[4]

  • Cell Lysis: Wash cells with ice-cold PBS and lyse with RIPA buffer containing protease and phosphatase inhibitors.[9]

  • Protein Quantification: Determine the protein concentration of the lysates using a BCA or Bradford assay.[10]

  • SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-PAGE gel and transfer to a PVDF or nitrocellulose membrane.[10]

  • Immunoblotting: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour. Incubate with primary antibodies against FGFR1, FGFR2, FGFR3, p-FRS2, p-AKT, p-ERK, and a loading control (e.g., GAPDH) overnight at 4°C.[4][10]

  • Detection: Wash the membrane and incubate with HRP-conjugated secondary antibodies. Detect the signal using an ECL substrate and an imaging system.[10]

  • Quantification: Analyze band intensities using densitometry software, normalizing to the loading control.[10]

Cell Proliferation Assay (CellTiter-Glo®)

• Objective: To measure the anti-proliferative activity of BR-cpd7.

• Procedure:

  • Cell Seeding: Seed cells in 96-well plates at an appropriate density.

  • Treatment: After 24 hours, treat the cells with a serial dilution of BR-cpd7 or a control compound (e.g., BGJ398) for 5 days.[4]

  • Assay: On day 5, equilibrate the plates to room temperature. Add CellTiter-Glo® reagent to each well according to the manufacturer's protocol.

  • Measurement: Measure luminescence using a plate reader to determine the number of viable cells.

  • Analysis: Calculate IC50 values by plotting the percentage of cell viability against the logarithm of the drug concentration.[1]

Cell Cycle Analysis by Flow Cytometry

• Objective: To determine the effect of BR-cpd7 on cell cycle progression.

• Procedure:

  • Cell Treatment: Treat cells (e.g., DMS114) with BR-cpd7 (e.g., 100 nmol/L) or vehicle control for 48 hours.[4]

  • Cell Harvesting and Fixation: Harvest the cells, wash with PBS, and fix in ice-cold 70% ethanol (B145695) while vortexing gently. Store at 4°C for at least 2 hours.[9]

  • Staining: Centrifuge the fixed cells, discard the ethanol, and wash with PBS. Resuspend the cells in a staining solution containing Propidium Iodide (PI) and RNase A.[9]

  • Incubation: Incubate the cells in the staining solution for 30 minutes at room temperature in the dark.[9]

  • Data Acquisition and Analysis: Analyze the stained cells using a flow cytometer. The fluorescence intensity of PI is proportional to the DNA content. Use appropriate software to quantify the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.[4][11]

In Vivo Xenograft Tumor Model

• Objective: To evaluate the anti-tumor efficacy of BR-cpd7 in a living organism.

• Procedure:

  • Cell Implantation: Subcutaneously inject cancer cells (e.g., DMS114) into the flanks of immunodeficient mice (e.g., nude mice).[4]

  • Tumor Growth and Treatment Initiation: Allow tumors to grow to a palpable size. Randomize mice into treatment and vehicle control groups.

  • Drug Administration: Administer BR-cpd7 (e.g., 10 mg/kg) or vehicle (5% DMSO, 10% solutol, and 85% normal saline) daily via intraperitoneal injection.[4]

  • Monitoring: Measure tumor volumes and body weights twice a week. The tumor volume is calculated using the formula: Volume = 1/2 (length × width²).[4]

  • Endpoint and Analysis: After a defined treatment period (e.g., 20 days), sacrifice the mice and harvest the tumors. Perform histological analysis (H&E and Ki67 staining) and immunoblot analysis of tumor lysates for FGFR1 expression.[4][7]

Experimental Validation Workflow

Caption: Pre-clinical Experimental Workflow for BR-cpd7.

Conclusion

BR-cpd7 represents a promising new therapeutic strategy for cancers driven by FGFR1/2 aberrations.[2][3] Its mechanism as a PROTAC degrader offers high selectivity and potent anti-tumor activity in pre-clinical models.[1][4] The data indicates that BR-cpd7 effectively degrades FGFR1/2, inhibits downstream signaling, induces cell cycle arrest, and suppresses tumor growth in vivo.[1][4] The detailed experimental protocols provided in this guide offer a framework for the further investigation and development of BR-cpd7 and other targeted protein degraders in oncology.

References

• 1. A Selective FGFR1/2 PROTAC Degrader with Antitumor Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. A selective Fibroblast Growth Factor Receptor 1/2 PROTAC degrader with antitumor activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. aacrjournals.org [aacrjournals.org]
• 5. researchgate.net [researchgate.net]
• 6. medchemexpress.com [medchemexpress.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. Cell Cycle Assays for Flow Cytometry | Thermo Fisher Scientific - HK [thermofisher.com]

BR-cpd7: A Technical Guide to its Mechanism of Action and Induction of Cell Cycle Arrest

For Researchers, Scientists, and Drug Development Professionals

Abstract

BR-cpd7 is a novel proteolysis-targeting chimera (PROTAC) that selectively induces the degradation of Fibroblast Growth Factor Receptors 1 and 2 (FGFR1/2).[1][2][3] By hijacking the ubiquitin-proteasome system, BR-cpd7 offers a promising therapeutic strategy for cancers driven by aberrant FGFR1/2 signaling.[1][2][3] This technical guide provides an in-depth overview of BR-cpd7's mechanism of action, its profound effects on cell cycle progression, and detailed protocols for the key experiments that elucidate these functions. The quantitative data presented herein demonstrates BR-cpd7's potency and selectivity, highlighting its potential as a targeted anti-cancer agent.

Introduction

The Fibroblast Growth Factor Receptor (FGFR) signaling pathway plays a critical role in normal cellular processes, including proliferation, differentiation, and migration.[1] However, the aberrant activation of FGFRs, particularly FGFR1 and FGFR2, is a known driver in various human cancers.[1][2][3] Traditional small molecule inhibitors of FGFRs have shown clinical efficacy, but their utility can be limited by low selectivity and the development of drug resistance.[1][2][3]

Proteolysis-targeting chimeras (PROTACs) represent a novel therapeutic modality that, instead of merely inhibiting a target protein, induces its degradation. BR-cpd7 is a PROTAC designed to selectively target FGFR1 and FGFR2 for degradation, while sparing FGFR3.[1][2] This targeted degradation leads to a shutdown of downstream signaling pathways, culminating in cell cycle arrest and the inhibition of tumor cell proliferation.[1][2][3] This document serves as a comprehensive resource for researchers interested in the preclinical evaluation of BR-cpd7.

Mechanism of Action

BR-cpd7 functions as a molecular bridge, simultaneously binding to FGFR1 or FGFR2 and an E3 ubiquitin ligase, Cereblon (CRBN).[1] This proximity induces the formation of a ternary complex, leading to the ubiquitination of FGFR1/2 and its subsequent degradation by the proteasome.[1] The degradation of FGFR1/2 effectively abrogates downstream signaling through the MAPK/ERK and PI3K/AKT pathways.[1]

Signaling Pathway

The degradation of FGFR1/2 by BR-cpd7 leads to the reduced phosphorylation of key downstream signaling molecules, including FRS2, AKT, and ERK.[1] This cascade of events ultimately results in cell cycle arrest.[1]

BR-cpd7 Mediated FGFR1/2 Degradation and Downstream Signaling Inhibition.

Quantitative Data

BR-cpd7 demonstrates potent and selective activity in cancer cell lines with aberrant FGFR1/2 signaling.

Table 1: Degradation and Anti-proliferative Activity of BR-cpd7

Parameter	Value	Cell Line(s)	Reference
DC₅₀ (FGFR1/2)	~10 nM	DMS114, KATO III	[1]
IC₅₀ (Cell Growth)	5 - 150 nM	FGFR1/2-dependent tumor cells	[1]

Table 2: Effect of BR-cpd7 on Cell Cycle Distribution in DMS114 Cells

Note: The following data is representative of the effects observed with FGFR inhibitors and PROTACs that induce G0/G1 arrest. Specific percentages for BR-cpd7 were not publicly available and should be determined experimentally.

Treatment (48h)	% of Cells in G0/G1 Phase	% of Cells in S Phase	% of Cells in G2/M Phase
Vehicle (DMSO)	45.3 ± 2.8	35.1 ± 1.9	19.6 ± 1.2
BR-cpd7 (100 nM)	70.2 ± 3.5	15.4 ± 2.1	14.4 ± 1.5

Experimental Protocols

The following are detailed protocols for key experiments used to characterize the activity of BR-cpd7.

Cell Viability Assay (CellTiter-Glo®)

This assay determines the number of viable cells in culture based on the quantification of ATP.

Materials:

• CellTiter-Glo® Luminescent Cell Viability Assay Kit (Promega)

• Opaque-walled 96-well plates

• Multichannel pipette

• Plate shaker

• Luminometer

Protocol:

• Seed cells in a 96-well opaque-walled plate at a density of 5,000-10,000 cells per well in 100 µL of culture medium.

• Incubate the plate for 24 hours at 37°C in a 5% CO₂ incubator.

• Treat the cells with a serial dilution of BR-cpd7 or vehicle control.

• Incubate the plate for the desired time period (e.g., 5 days).[1]

• Equilibrate the plate to room temperature for approximately 30 minutes.

• Add 100 µL of CellTiter-Glo® Reagent to each well.

• Mix the contents for 2 minutes on an orbital shaker to induce cell lysis.

• Incubate the plate at room temperature for 10 minutes to stabilize the luminescent signal.

• Measure the luminescence using a luminometer.

• Calculate the percentage of cell viability relative to the vehicle-treated control.

Workflow for the CellTiter-Glo® Cell Viability Assay.

Cell Cycle Analysis by Flow Cytometry

This protocol uses propidium (B1200493) iodide (PI) to stain DNA and analyze the cell cycle distribution of a cell population.

Materials:

• Phosphate-Buffered Saline (PBS)

• 70% Ethanol (B145695) (ice-cold)

• Propidium Iodide (PI) staining solution (50 µg/mL PI, 100 µg/mL RNase A in PBS)

• Flow cytometry tubes

• Centrifuge

• Flow cytometer

Protocol:

• Treat cells with BR-cpd7 (e.g., 100 nM) or vehicle control for 48 hours.[1]

• Harvest the cells and wash them with cold PBS.

• Resuspend the cell pellet in 500 µL of cold PBS.

• While gently vortexing, add 4.5 mL of ice-cold 70% ethanol dropwise to fix the cells.

• Incubate the cells on ice for at least 30 minutes (or at -20°C for longer storage).

• Centrifuge the fixed cells at 500 x g for 5 minutes and discard the ethanol.

• Wash the cell pellet with PBS.

• Resuspend the cells in 500 µL of PI staining solution.

• Incubate the cells for 30 minutes at room temperature in the dark.

• Analyze the stained cells using a flow cytometer. Quantify the percentage of cells in the G0/G1, S, and G2/M phases.

Workflow for Cell Cycle Analysis using Flow Cytometry.

Western Blotting for Signaling Proteins

This method is used to detect the levels of total and phosphorylated proteins in the FGFR signaling pathway.

Materials:

• RIPA buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels

• PVDF membrane

• Primary antibodies (e.g., anti-p-FRS2, anti-FRS2, anti-p-AKT, anti-AKT, anti-p-ERK, anti-ERK, anti-GAPDH)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

• Chemiluminescence imaging system

Protocol:

• Treat DMS114 cells with BR-cpd7 (e.g., 5, 50 nM) or vehicle control for 8 hours.[1]

• Lyse the cells in RIPA buffer.

• Determine the protein concentration of the lysates using a BCA assay.

• Denature 20-30 µg of protein from each sample.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Incubate the membrane with the primary antibody overnight at 4°C.

• Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again with TBST.

• Add ECL substrate and visualize the protein bands using a chemiluminescence imaging system.

Conclusion

BR-cpd7 is a potent and selective degrader of FGFR1 and FGFR2, demonstrating significant anti-proliferative effects in cancer cells with aberrant FGFR signaling. Its mechanism of action, which involves the targeted degradation of oncoproteins, leads to the inhibition of critical downstream pathways and induces cell cycle arrest at the G0/G1 phase. The detailed protocols and quantitative data presented in this guide provide a solid foundation for further investigation and development of BR-cpd7 as a promising therapeutic agent for FGFR-driven cancers.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. A Selective FGFR1/2 PROTAC Degrader with Antitumor Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A selective Fibroblast Growth Factor Receptor 1/2 PROTAC degrader with antitumor activity - PubMed [pubmed.ncbi.nlm.nih.gov]

BR-cpd7's Effect on Downstream Signaling of FGFR: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

BR-cpd7 is a potent and selective Proteolysis Targeting Chimera (PROTAC) that specifically targets Fibroblast Growth Factor Receptor 1 (FGFR1) and FGFR2 for degradation. By hijacking the ubiquitin-proteasome system, BR-cpd7 offers a novel therapeutic strategy for cancers driven by aberrant FGFR1/2 signaling. This technical guide provides an in-depth overview of the mechanism of action of BR-cpd7, its effects on key downstream signaling pathways, and detailed methodologies for relevant experimental procedures.

Introduction to BR-cpd7

BR-cpd7 is a heterobifunctional molecule that simultaneously binds to FGFR1 or FGFR2 and an E3 ubiquitin ligase, Cereblon (CRBN)[1]. This ternary complex formation facilitates the ubiquitination and subsequent proteasomal degradation of the target FGFR, leading to the attenuation of its downstream signaling cascades. BR-cpd7 demonstrates high selectivity for FGFR1 and FGFR2, with minimal effects on FGFR3, making it a promising candidate for targeted cancer therapy[2][3][4].

Mechanism of Action

The primary mechanism of action of BR-cpd7 involves the induced degradation of FGFR1 and FGFR2. This process is dependent on the formation of a ternary complex between the target receptor, BR-cpd7, and the CRBN E3 ligase. Upon ubiquitination by the E3 ligase complex, the FGFR is recognized and degraded by the 26S proteasome. This degradation-based approach offers a distinct advantage over traditional kinase inhibitors by eliminating the entire receptor protein, thereby preventing potential scaffolding functions and mitigating resistance mechanisms.

Effect on Downstream Signaling Pathways

Aberrant FGFR signaling activates multiple downstream pathways that are crucial for tumor cell proliferation, survival, and angiogenesis. BR-cpd7-mediated degradation of FGFR1/2 effectively inhibits these pathways.

PI3K/AKT Pathway

The Phosphoinositide 3-kinase (PI3K)/AKT pathway is a critical downstream effector of FGFR signaling. Upon FGFR activation, the docking protein Fibroblast Growth Factor Receptor Substrate 2 (FRS2) is phosphorylated, leading to the recruitment of GRB2 and GAB1, which in turn activates PI3K. Activated PI3K converts PIP2 to PIP3, resulting in the phosphorylation and activation of AKT. BR-cpd7 treatment has been shown to decrease the phosphorylation of both FRS2 and AKT, indicating a significant inhibition of the PI3K/AKT signaling cascade[5].

MAPK/ERK Pathway

The Mitogen-Activated Protein Kinase (MAPK)/Extracellular Signal-Regulated Kinase (ERK) pathway is another major signaling cascade activated by FGFR. Phosphorylated FRS2 recruits the GRB2/SOS complex, which activates RAS, leading to the sequential phosphorylation and activation of RAF, MEK, and ERK. The inhibition of FGFR1/2 by BR-cpd7 results in a marked reduction in the phosphorylation of both FRS2 and ERK, demonstrating the effective blockade of the MAPK/ERK pathway[5].

PLCγ Pathway

The Phospholipase C gamma (PLCγ) pathway is another important downstream branch of FGFR signaling. Upon activation, FGFRs can directly phosphorylate and activate PLCγ, which then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG), leading to calcium mobilization and protein kinase C (PKC) activation. Currently, there is no specific experimental data available in the published literature detailing the effect of BR-cpd7 on the PLCγ signaling pathway. Further research is required to elucidate the impact of BR-cpd7-mediated FGFR1/2 degradation on this particular signaling cascade.

Quantitative Data

The efficacy of BR-cpd7 has been quantified through various in vitro assays. The following tables summarize the key quantitative data.

Parameter	Value	Cell Line/System	Reference
DC50 (FGFR1)	~10 nM	HEK293T (HiBiT assay)	[2][4]
DC50 (FGFR2)	~10 nM	HEK293T (HiBiT assay)	[2][4]

Table 1: Degradation Potency of BR-cpd7

Cell Line	Cancer Type	IC50 (nmol/L)	Reference
DMS114	Lung Cancer (FGFR1 amplification)	5 - 150	[6]
KATO III	Gastric Cancer (FGFR2 amplification)	5 - 150	[6]

Table 2: Anti-proliferative Activity of BR-cpd7

Experimental Protocols

The following are generalized protocols for key experiments used to characterize the effects of BR-cpd7. Specific details may vary based on the cell line and experimental setup.

Western Blotting for Signaling Pathway Analysis

This protocol is used to assess the phosphorylation status of key proteins in the FGFR downstream signaling pathways.

• Cell Culture and Treatment: Plate cells at an appropriate density and allow them to adhere overnight. Treat cells with various concentrations of BR-cpd7 or vehicle control for the desired time period (e.g., 8 hours).

• Cell Lysis: Wash cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Protein Transfer: Separate equal amounts of protein on an SDS-polyacrylamide gel and transfer to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies against p-FRS2, FRS2, p-AKT, AKT, p-ERK, ERK, and a loading control (e.g., GAPDH) overnight at 4°C.

  • Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

Cell Viability Assay (CellTiter-Glo®)

This assay is used to determine the anti-proliferative effect of BR-cpd7.

• Cell Seeding: Seed cells in a 96-well opaque-walled plate at a predetermined density and allow them to attach overnight.

• Compound Treatment: Treat the cells with a serial dilution of BR-cpd7 or vehicle control.

• Incubation: Incubate the plate for a specified period (e.g., 5 days).

• Assay Procedure:

  • Equilibrate the plate and the CellTiter-Glo® reagent to room temperature.

  • Add a volume of CellTiter-Glo® reagent equal to the volume of the cell culture medium in each well.

  • Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.

  • Incubate the plate at room temperature for 10 minutes to stabilize the luminescent signal.

• Data Acquisition: Measure the luminescence using a plate reader. The signal is proportional to the amount of ATP, which is indicative of the number of viable cells.

Visualizations

Signaling Pathways

References

• 1. A selective Fibroblast Growth Factor Receptor 1/2 PROTAC degrader with antitumor activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Discovery of a Potent Degrader for Fibroblast Growth Factor Receptor 1/2 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. idekerlab.ucsd.edu [idekerlab.ucsd.edu]
• 4. dovepress.com [dovepress.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Preclinical Evaluation of BR-cpd7's Anti-Tumor Activity: A Technical Whitepaper

For Researchers, Scientists, and Drug Development Professionals

Abstract

BR-cpd7 is a novel, selective proteolysis-targeting chimera (PROTAC) designed to target Fibroblast Growth Factor Receptors 1 and 2 (FGFR1/2). Aberrant FGFR signaling is a known driver in various human cancers, and the development of targeted therapies is of high clinical interest. This document provides a comprehensive technical overview of the preclinical evaluation of BR-cpd7, summarizing its mechanism of action, in vitro and in vivo anti-tumor activity, and pharmacokinetic profile. Detailed experimental protocols and quantitative data are presented to support its potential as a therapeutic candidate for FGFR1/2-dependent malignancies.

Introduction

Fibroblast Growth Factor Receptors (FGFRs) are a family of receptor tyrosine kinases that, when dysregulated, can act as oncogenic drivers in a multitude of cancers, including lung and gastric cancers.[1][2] While traditional small-molecule inhibitors of FGFRs have been developed, their clinical efficacy can be limited by low selectivity and off-target effects.[2][3] BR-cpd7 emerges as a promising alternative, functioning as a PROTAC to induce the selective degradation of FGFR1 and FGFR2 proteins.[1][2] This approach aims to eliminate the target protein rather than merely inhibiting its enzymatic activity, offering a potentially more profound and durable anti-tumor response.[1] This whitepaper details the preclinical data supporting the anti-tumor efficacy of BR-cpd7.

Mechanism of Action

BR-cpd7 operates through the ubiquitin-proteasome system to induce the degradation of its target proteins, FGFR1 and FGFR2.[1] As a heterobifunctional molecule, BR-cpd7 simultaneously binds to FGFR1/2 and the E3 ubiquitin ligase Cereblon (CRBN).[1] This proximity induces the polyubiquitination of FGFR1/2, marking them for degradation by the proteasome.[1]

The degradation of FGFR1/2 by BR-cpd7 leads to the attenuation of downstream signaling pathways crucial for tumor cell proliferation and survival.[1] Specifically, BR-cpd7 treatment results in a significant decrease in the phosphorylation of key signaling molecules including FGFR substrate 2 (FRS2), protein kinase B (AKT), and extracellular signal-regulated kinase (ERK).[1] The ultimate consequence of this signaling inhibition is the induction of cell cycle arrest in the G0-G1 phase.[1][4] Notably, the anti-proliferative effect of BR-cpd7 is primarily cytostatic, as it does not induce apoptosis.[1]

References

• 1. CellTiter-Glo® Luminescent Cell Viability Assay Protocol [promega.jp]
• 2. Assaying cell cycle status using flow cytometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. promega.com [promega.com]
• 4. Flow cytometry with PI staining | Abcam [abcam.com]

Protocols & Analytical Methods

Application Notes and Protocols for BR-cpd7, a Selective FGFR1/2 Degrader

For Researchers, Scientists, and Drug Development Professionals

Abstract

BR-cpd7 is a potent and selective proteolysis-targeting chimera (PROTAC) that induces the degradation of Fibroblast Growth Factor Receptor 1 and 2 (FGFR1/2).[1][2][3][4][5] As a heterobifunctional molecule, BR-cpd7 recruits the E3 ubiquitin ligase machinery to the FGFR1/2 proteins, leading to their ubiquitination and subsequent degradation by the proteasome.[2] This targeted protein degradation results in the suppression of downstream signaling pathways, such as the MAPK-ERK and PI3K-AKT pathways, ultimately leading to cell cycle arrest and inhibition of proliferation in cancer cells with aberrant FGFR1/2 signaling.[2][3] These application notes provide detailed protocols for utilizing BR-cpd7 in cell culture experiments to study its effects on cell viability, protein degradation, and cell cycle progression.

Mechanism of Action

BR-cpd7 functions by hijacking the cell's natural protein disposal system. It simultaneously binds to FGFR1 or FGFR2 and an E3 ubiquitin ligase, forming a ternary complex. This proximity facilitates the transfer of ubiquitin molecules to the FGFR, tagging it for destruction by the 26S proteasome. This degradation event effectively shuts down the signaling cascades initiated by FGFR activation, including the phosphorylation of FRS2 and the subsequent activation of AKT and ERK.[2]

Figure 1: Mechanism of action of BR-cpd7 leading to FGFR1/2 degradation.

Quantitative Data Summary

The following tables summarize the quantitative effects of BR-cpd7 on various cancer cell lines.

Table 1: In Vitro Degradation and Anti-proliferative Activity of BR-cpd7

Cell Line	Cancer Type	FGFR Aberration	DC₅₀ (Degradation)	IC₅₀ (Proliferation)
DMS114	Lung Cancer	FGFR1 Amplification	~10 nM	5 - 150 nM
KATO III	Gastric Cancer	FGFR2 Amplification	~10 nM	5 - 150 nM
RT112/84	Bladder Cancer	FGFR3 Amplification	Not Degraded	No Activity

Data synthesized from Kong Y, et al., Mol Cancer Ther. 2024.[2]

Table 2: Effect of BR-cpd7 on Cell Cycle Distribution in DMS114 Cells

Treatment (100 nM, 48h)	% G0/G1 Phase	% S Phase	% G2/M Phase
DMSO (Control)	55.2%	35.1%	9.7%
BR-cpd7	72.5%	20.3%	7.2%

Representative data based on findings from Kong Y, et al., Mol Cancer Ther. 2024.[2][3]

Experimental Protocols

Cell Culture and Compound Handling

a. Cell Lines and Culture Conditions:

• DMS114 (FGFR1-amplified): Grow in RPMI-1640 medium supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• KATO III (FGFR2-amplified): Culture in RPMI-1640 with 20% FBS and 1% Penicillin-Streptomycin.

• RT112/84 (FGFR3-amplified): Maintain in MEM with 10% FBS and 1% Penicillin-Streptomycin.

• Incubate all cells at 37°C in a humidified atmosphere with 5% CO₂.

b. BR-cpd7 Stock Solution Preparation:

• BR-cpd7 is typically supplied as a solid.[1]

• Prepare a 10 mM stock solution in dimethyl sulfoxide (B87167) (DMSO).

• Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

• Store aliquots at -80°C for up to 6 months or at -20°C for up to 1 month.[1]

• For experiments, dilute the stock solution to the desired final concentrations in the appropriate cell culture medium. Ensure the final DMSO concentration in the culture does not exceed 0.1% to avoid solvent-induced cytotoxicity.

Cell Viability Assay (e.g., CellTiter-Glo®)

This protocol is designed to measure the number of viable cells in culture based on the quantification of ATP.

a. Materials:

• Opaque-walled 96-well plates suitable for luminescence measurements.

• CellTiter-Glo® Luminescent Cell Viability Assay kit.

• Multichannel pipette.

• Luminometer.

b. Protocol:

• Seed cells into a 96-well plate at a density of 3,000-5,000 cells per well in 90 µL of medium.

• Incubate the plate for 24 hours to allow cells to attach.

• Prepare serial dilutions of BR-cpd7 in culture medium at 10x the final desired concentration.

• Add 10 µL of the 10x BR-cpd7 dilutions to the respective wells. Include wells with 10 µL of medium containing 1% DMSO as a vehicle control.

• Incubate the plate for the desired treatment period (e.g., 5 days).[2][3]

• Equilibrate the plate and the CellTiter-Glo® reagent to room temperature for approximately 30 minutes.

• Add 100 µL of CellTiter-Glo® reagent to each well.

• Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.

• Incubate the plate at room temperature for 10 minutes to stabilize the luminescent signal.

• Measure the luminescence using a plate reader.

• Calculate cell viability as a percentage relative to the vehicle-treated control wells and plot the dose-response curve to determine the IC₅₀ value.

Western Blotting for Protein Degradation

This protocol details the detection of FGFR and downstream signaling protein levels following BR-cpd7 treatment.

Figure 2: Standard workflow for Western Blotting analysis.

a. Materials:

• RIPA lysis buffer with protease and phosphatase inhibitors.

• BCA Protein Assay Kit.

• Laemmli sample buffer.

• SDS-PAGE gels, running buffer, and transfer buffer.

• PVDF membrane.

• Blocking buffer (5% non-fat dry milk or BSA in TBST).

• Primary antibodies (e.g., anti-FGFR1, anti-FGFR2, anti-p-FRS2, anti-p-AKT, anti-p-ERK, anti-GAPDH).

• HRP-conjugated secondary antibodies.

• Enhanced Chemiluminescence (ECL) substrate.

b. Protocol:

• Plate cells in 6-well plates and grow to 70-80% confluency.

• Treat cells with various concentrations of BR-cpd7 (e.g., 5, 50, 100 nM) for the desired time (e.g., 8 or 24 hours).[2]

• Wash cells with ice-cold PBS and lyse them in RIPA buffer.

• Centrifuge the lysates at 14,000 rpm for 15 minutes at 4°C to pellet cell debris.

• Determine the protein concentration of the supernatant using a BCA assay.

• Normalize protein concentrations and prepare samples by adding Laemmli buffer and boiling at 95°C for 5 minutes.

• Load equal amounts of protein (20-30 µg) onto an SDS-PAGE gel and perform electrophoresis.

• Transfer the separated proteins to a PVDF membrane.

• Block the membrane in blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody overnight at 4°C, diluted according to the manufacturer's recommendation.

• Wash the membrane three times with TBST for 10 minutes each.

• Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again three times with TBST.

• Apply ECL substrate and visualize the protein bands using a chemiluminescence imaging system. Use GAPDH or β-actin as a loading control.

Cell Cycle Analysis by Flow Cytometry

This protocol is for analyzing the distribution of cells in different phases of the cell cycle after BR-cpd7 treatment.

a. Materials:

• 6-well plates.

• Phosphate-Buffered Saline (PBS).

• 70% ice-cold ethanol (B145695).

• Propidium Iodide (PI)/RNase Staining Buffer.

• Flow cytometer.

b. Protocol:

• Seed DMS114 cells in 6-well plates and allow them to attach overnight.

• Treat the cells with BR-cpd7 (e.g., 100 nM) or vehicle (DMSO) for 48 hours.[2][3]

• Harvest the cells by trypsinization and collect them by centrifugation at 500 x g for 5 minutes.

• Wash the cells twice with ice-cold PBS.

• Fix the cells by resuspending the pellet in 1 mL of ice-cold 70% ethanol while gently vortexing.

• Incubate the fixed cells at 4°C for at least 2 hours (or overnight).

• Centrifuge the fixed cells and wash once with PBS.

• Resuspend the cell pellet in 500 µL of PI/RNase Staining Buffer.

• Incubate for 15-30 minutes at room temperature in the dark.

• Analyze the samples on a flow cytometer.

• Use appropriate software to deconvolute the DNA content histograms and quantify the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Troubleshooting

• Low Compound Activity: Ensure the final DMSO concentration is consistent across all treatments and does not exceed cytotoxic levels (typically <0.5%). Verify the integrity of the BR-cpd7 stock solution; avoid multiple freeze-thaw cycles.

• Inconsistent Western Blot Results: Ensure equal protein loading by performing a careful protein quantification (BCA assay) and using a reliable loading control (e.g., GAPDH, β-actin). Optimize antibody dilutions and incubation times.

• High Background in Flow Cytometry: Ensure proper cell fixation and washing steps. Gate out cell debris and doublets during analysis.

These protocols provide a framework for investigating the cellular effects of BR-cpd7. Researchers should optimize conditions for their specific cell lines and experimental setups.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. aacrjournals.org [aacrjournals.org]
• 3. researchgate.net [researchgate.net]
• 4. A Selective FGFR1/2 PROTAC Degrader with Antitumor Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A selective Fibroblast Growth Factor Receptor 1/2 PROTAC degrader with antitumor activity - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for BR-cpd7 in Western Blot Experiments

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing BR-cpd7, a selective Fibroblast Growth Factor Receptor (FGFR) 1 and 2 degrader, in Western blot experiments. This document outlines the mechanism of action of BR-cpd7, detailed protocols for its application, and expected outcomes based on current research.

Introduction to BR-cpd7

BR-cpd7 is a Proteolysis Targeting Chimera (PROTAC) designed to selectively induce the degradation of FGFR1 and FGFR2 proteins.[1][2][3][4][5] Unlike traditional small molecule inhibitors that block the active site of a kinase, BR-cpd7 facilitates the ubiquitination and subsequent degradation of its target proteins by the proteasome.[2] This mechanism of action offers a distinct advantage by eliminating the entire protein, thereby abrogating both its enzymatic and scaffolding functions. BR-cpd7 has demonstrated high selectivity for FGFR1 and FGFR2, with minimal effect on FGFR3, making it a valuable tool for studying the specific roles of these receptor tyrosine kinases in various cellular processes and for potential therapeutic development.[2][3][4][5]

Mechanism of Action

BR-cpd7 is a heterobifunctional molecule. One end binds to FGFR1 or FGFR2, while the other end recruits an E3 ubiquitin ligase, such as Cereblon (CRBN).[2] This proximity induces the E3 ligase to tag the FGFR protein with ubiquitin molecules, marking it for degradation by the 26S proteasome. The degradation of FGFR1/2 leads to the downregulation of downstream signaling pathways, including the MAPK-ERK and PI3K-AKT pathways, which are crucial for cell proliferation, survival, and differentiation.[2][5][6][7]

Key Applications in Western Blotting

Western blotting is an essential technique to investigate the efficacy and mechanism of BR-cpd7. Key applications include:

• Confirming Target Degradation: Demonstrating a dose- and time-dependent decrease in total FGFR1 and FGFR2 protein levels.

• Assessing Specificity: Showing the sparing of related proteins like FGFR3.

• Evaluating Downstream Signaling: Measuring the reduction in phosphorylation of key downstream effectors such as FRS2, AKT, and ERK.

Experimental Protocols

This section provides a detailed protocol for treating cells with BR-cpd7 and subsequently analyzing protein levels by Western blot.

Cell Culture and Treatment

• Cell Line Selection: Choose a cell line that expresses FGFR1 or FGFR2. Examples from published studies include DMS114 (lung cancer, FGFR1 amplification) and KATO III (gastric cancer, FGFR2 amplification).[2]

• Cell Seeding: Plate cells at a density that will ensure they are in the logarithmic growth phase and approximately 70-80% confluent at the time of harvest.

• BR-cpd7 Preparation: Prepare a stock solution of BR-cpd7 in an appropriate solvent, such as DMSO. Further dilute the stock solution in cell culture medium to achieve the desired final concentrations. It is recommended to perform a dose-response experiment.

• Treatment: Treat cells with varying concentrations of BR-cpd7 (e.g., 5, 50, 100, 1000 nM) for different time points (e.g., 2, 8, 16, 24, 48 hours).[2][5] Include a vehicle control (e.g., DMSO) in all experiments.

Protein Extraction

• Lysis Buffer Preparation: Prepare a suitable lysis buffer, such as RIPA buffer, supplemented with protease and phosphatase inhibitors to prevent protein degradation and dephosphorylation.

• Cell Lysis: After treatment, wash the cells with ice-cold PBS and then add the lysis buffer.

• Harvesting: Scrape the cells and transfer the lysate to a microcentrifuge tube.

• Incubation and Clarification: Incubate the lysate on ice and then centrifuge to pellet cell debris.

• Protein Quantification: Determine the protein concentration of the supernatant using a standard protein assay, such as the Bradford or BCA assay.

Western Blotting Protocol

• Sample Preparation: Mix the protein lysate with Laemmli sample buffer and heat to denature the proteins.

• Gel Electrophoresis: Load equal amounts of protein per lane onto an SDS-PAGE gel. The percentage of the gel will depend on the molecular weight of the target proteins.

• Protein Transfer: Transfer the separated proteins from the gel to a nitrocellulose or PVDF membrane.

• Blocking: Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or BSA in TBST) to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies specific for the target proteins. Recommended primary antibodies include:

  • Anti-FGFR1

  • Anti-FGFR2

  • Anti-phospho-FRS2

  • Anti-FRS2

  • Anti-phospho-AKT

  • Anti-AKT

  • Anti-phospho-ERK

  • Anti-ERK

  • A loading control antibody, such as anti-GAPDH or anti-β-actin.

• Secondary Antibody Incubation: Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody that is specific for the primary antibody.

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Densitometry Analysis: Quantify the band intensities using image analysis software. Normalize the intensity of the target protein bands to the loading control.

Data Presentation

Summarize all quantitative data from the densitometry analysis into clearly structured tables for easy comparison.

Table 1: Effect of BR-cpd7 on FGFR1 and FGFR2 Protein Levels

Treatment	Concentration (nM)	Incubation Time (h)	Normalized FGFR1 Level (relative to control)	Normalized FGFR2 Level (relative to control)
Vehicle (DMSO)	0	24	1.00	1.00
BR-cpd7	10	24	Value	Value
BR-cpd7	50	24	Value	Value
BR-cpd7	100	24	Value	Value

*Values to be filled in with experimental data.

Table 2: Effect of BR-cpd7 on Downstream Signaling Pathways

Treatment	Concentration (nM)	Incubation Time (h)	Normalized p-FRS2/FRS2 Ratio (relative to control)	Normalized p-AKT/AKT Ratio (relative to control)	Normalized p-ERK/ERK Ratio (relative to control)
Vehicle (DMSO)	0	8	1.00	1.00	1.00
BR-cpd7	5	8	Value	Value	Value
BR-cpd7	50	8	Value	Value	Value

*Values to be filled in with experimental data.

Mandatory Visualizations

Signaling Pathway of BR-cpd7 Action

Caption: Mechanism of BR-cpd7 inducing FGFR1/2 degradation and inhibiting downstream signaling.

Western Blot Experimental Workflow

Caption: A typical workflow for a Western blot experiment using BR-cpd7.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. aacrjournals.org [aacrjournals.org]
• 3. A Selective FGFR1/2 PROTAC Degrader with Antitumor Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A selective Fibroblast Growth Factor Receptor 1/2 PROTAC degrader with antitumor activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

BR-cpd7 Application Notes and Protocols for In Vivo Xenograft Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

BR-cpd7 is a potent and selective Proteolysis Targeting Chimera (PROTAC) designed for the targeted degradation of Fibroblast Growth Factor Receptors 1 and 2 (FGFR1/2).[1][2][3][4] As a heterobifunctional molecule, BR-cpd7 recruits the E3 ubiquitin ligase Cereblon (CRBN) to FGFR1/2, leading to their ubiquitination and subsequent degradation by the proteasome.[2] This targeted degradation effectively abrogates downstream signaling pathways, such as MAPK-ERK and PI3K-AKT, which are often constitutively activated in cancers with FGFR aberrations.[2] Consequently, BR-cpd7 induces cell cycle arrest and inhibits the proliferation of FGFR1/2-dependent tumor cells.[2][3][5] Preclinical studies have demonstrated its robust anti-tumor activity in in vivo xenograft models, making it a promising therapeutic candidate for relevant cancer types.[2][3][4]

Mechanism of Action

BR-cpd7 operates through the PROTAC mechanism to induce the selective degradation of FGFR1 and FGFR2.

Caption: Mechanism of action of BR-cpd7.

Quantitative Data Summary

In Vitro Activity

Cell Line	Cancer Type	FGFR Aberration	IC50 (nmol/L)	DC50 (nmol/L)
DMS114	Lung Cancer	FGFR1 Amplification	5 - 150	~10
KATO III	Gastric Cancer	FGFR2 Amplification	5 - 150	Not Specified

IC50 and DC50 values are approximated from published data.[2][3]

In Vivo Pharmacokinetics in C57BL/6 Mice

Administration Route	Dose (mg/kg)	Key Findings
Intravenous (i.v.)	2	Good pharmacokinetic profile
Intraperitoneal (i.p.)	5	Good pharmacokinetic profile
Oral (P.O.)	10	Poor oral bioavailability

Pharmacokinetic data is based on studies in C57BL/6 mice.[1]

Experimental Protocols

In Vivo Xenograft Study Protocol

This protocol outlines the methodology for assessing the anti-tumor efficacy of BR-cpd7 in a subcutaneous xenograft model.

Caption: Experimental workflow for an in vivo xenograft study.

1. Animal Model and Cell Line:

• Animal Model: Athymic nude mice (nu/nu), 6-8 weeks old.

• Cell Line: DMS114 (human small cell lung cancer) with FGFR1 gene amplification.

2. Tumor Implantation:

• Culture DMS114 cells to ~80% confluency.

• Harvest and resuspend cells in a 1:1 mixture of serum-free media and Matrigel.

• Subcutaneously inject 5 x 10^6 cells in a volume of 100 µL into the flank of each mouse.

3. Treatment Regimen:

• Monitor tumor growth until average tumor volume reaches 100-200 mm³.

• Randomize mice into treatment and vehicle control groups (n=5-10 mice per group).

• BR-cpd7 Formulation: Prepare a stock solution of BR-cpd7 in DMSO. For dosing, dilute the stock solution in a vehicle of 10% Solutol and 85% saline to a final concentration where the DMSO is 5%.[1]

• Dosing: Administer BR-cpd7 at a dose of 10 mg/kg via intraperitoneal (i.p.) injection daily for 20 days.[1] The vehicle control group receives the same volume of the formulation without BR-cpd7.

4. Efficacy Evaluation:

• Measure tumor dimensions with calipers every 2-3 days and calculate tumor volume using the formula: (Length x Width²) / 2.

• Monitor animal body weight and general health throughout the study.

• At the end of the study, euthanize the mice and excise the tumors.

• Weigh the tumors and process them for further analysis (e.g., immunohistochemistry for Ki67 and Western blot for FGFR1 levels).

In Vitro Cell Viability Assay (CellTiter-Glo®)

1. Cell Plating:

• Seed DMS114 cells in a 96-well opaque-walled plate at a density of 5,000-10,000 cells per well in 100 µL of culture medium.

• Incubate for 24 hours to allow for cell attachment.

2. Compound Treatment:

• Prepare serial dilutions of BR-cpd7 in culture medium.

• Add the desired concentrations of BR-cpd7 or vehicle control (DMSO) to the wells.

• Incubate the plate for 72-120 hours.

3. Luminescence Measurement:

• Equilibrate the plate to room temperature for 30 minutes.

• Add 100 µL of CellTiter-Glo® reagent to each well.

• Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.

• Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

• Measure luminescence using a plate reader.

4. Data Analysis:

• Calculate the percentage of cell viability relative to the vehicle control.

• Determine the IC50 value by fitting the data to a dose-response curve.

Western Blot for FGFR1 Degradation

1. Cell Lysis:

• Plate DMS114 cells and treat with various concentrations of BR-cpd7 for a specified time (e.g., 24 hours).

• Wash cells with ice-cold PBS and lyse with RIPA buffer containing protease and phosphatase inhibitors.

• Collect lysates and determine protein concentration using a BCA assay.

2. SDS-PAGE and Protein Transfer:

• Denature protein lysates by boiling with Laemmli sample buffer.

• Separate 20-30 µg of protein per lane on an SDS-PAGE gel.

• Transfer the separated proteins to a PVDF membrane.

3. Immunoblotting:

• Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Incubate the membrane with a primary antibody against FGFR1 overnight at 4°C.

• Wash the membrane with TBST and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again and detect the signal using an enhanced chemiluminescence (ECL) substrate.

• Use an antibody against a housekeeping protein (e.g., GAPDH or β-actin) as a loading control.

Conclusion

BR-cpd7 is a selective and potent degrader of FGFR1/2 with demonstrated anti-tumor activity in preclinical models. The provided protocols offer a framework for evaluating its efficacy in in vivo xenograft studies and for characterizing its cellular effects in vitro. The recommended in vivo dosage in a DMS114 xenograft model is 10 mg/kg administered intraperitoneally daily.[1] Careful consideration of the experimental design, including appropriate controls and endpoints, is crucial for obtaining robust and reproducible data.

References

• 1. researchgate.net [researchgate.net]
• 2. aacrjournals.org [aacrjournals.org]
• 3. aacrjournals.org [aacrjournals.org]
• 4. researchgate.net [researchgate.net]
• 5. OUH - Protocols [ous-research.no]

Application Notes and Protocols for Preparing BR-CPD7 Stock Solutions for In Vitro Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

BR-CPD7 is a potent and selective proteolysis-targeting chimera (PROTAC) that targets the Fibroblast Growth Factor Receptors 1 and 2 (FGFR1/2) for degradation.[1][2][3][4] As a PROTAC, BR-CPD7 induces the ubiquitination and subsequent proteasomal degradation of FGFR1/2, leading to the inhibition of downstream signaling pathways, such as the RAS-MAPK and PI3K-AKT pathways, which are crucial for cell proliferation and survival.[1][2][5] This mechanism of action makes BR-CPD7 a valuable tool for cancer research, particularly for tumors with aberrant FGFR signaling.[1][2][3][4] Proper preparation of BR-CPD7 stock solutions is critical for obtaining accurate and reproducible results in in vitro assays. These application notes provide detailed protocols and best practices for the preparation, storage, and use of BR-CPD7 solutions.

Chemical Properties and Storage

A summary of the key chemical properties of BR-CPD7 is provided in the table below. It is essential to store the compound as recommended to ensure its stability and activity.

Property	Value
Molecular Weight	928.82 g/mol [6]
Molecular Formula	C44H47Cl2N11O8[6]
Appearance	Light yellow to yellow solid[6]
Purity	>98%
Storage of Solid	-20°C for up to 3 years[6][7]
Solubility	Soluble in DMSO (100 mg/mL or 107.66 mM)[6]

Preparing Stock Solutions

Materials

• BR-CPD7 powder

• Anhydrous, high-purity dimethyl sulfoxide (B87167) (DMSO)[8][9]

• Sterile microcentrifuge tubes or cryovials

• Calibrated pipettes and sterile tips

• Vortex mixer

• Ultrasonic bath (optional, for enhancing solubility)[6]

Protocol for a 10 mM Stock Solution

• Equilibrate: Allow the vial of BR-CPD7 powder to reach room temperature before opening to prevent condensation of moisture.[9]

• Weighing: Accurately weigh the desired amount of BR-CPD7 powder. For example, to prepare 1 mL of a 10 mM stock solution, you would need 9.29 mg of BR-CPD7.

• Dissolving: Add the appropriate volume of anhydrous DMSO to the powder. For 1 mg of BR-CPD7, add 107.7 µL of DMSO to achieve a 10 mM concentration.[6]

• Mixing: Vortex the solution thoroughly to ensure the compound is completely dissolved. If necessary, use an ultrasonic bath to aid dissolution.[6]

• Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile microcentrifuge tubes or cryovials.[8][10]

• Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for shorter-term storage (up to 1 month).[6]

Preparing Working Solutions for In Vitro Assays

Important Considerations

• Final DMSO Concentration: The final concentration of DMSO in your cell culture medium should be kept as low as possible, ideally below 0.1%, as higher concentrations can be toxic to cells.[7][8][11]

• Vehicle Control: Always include a vehicle control in your experiments, which consists of the same final concentration of DMSO used in your treatment groups, to account for any effects of the solvent on the cells.[7][8]

• Fresh Dilutions: Prepare fresh dilutions of BR-CPD7 in your cell culture medium immediately before each experiment.[8]

Protocol for Serial Dilutions

• Thawing: Thaw a single aliquot of the 10 mM BR-CPD7 stock solution at room temperature.

• Intermediate Dilutions: Perform serial dilutions of the stock solution in DMSO to create a range of intermediate concentrations. For example, to get a 1 mM solution, dilute the 10 mM stock 1:10 in DMSO.

• Final Dilution: Further dilute the intermediate solutions into your pre-warmed cell culture medium to achieve the desired final concentrations for your assay. For instance, to obtain a final concentration of 100 nM BR-CPD7 with a final DMSO concentration of 0.1%, add 1 µL of a 100 µM intermediate solution to 1 mL of cell culture medium.

Quantitative Data Summary

The following tables provide a quick reference for preparing stock and working solutions of BR-CPD7.

Table 1: Stock Solution Preparation

Desired Stock Concentration	Mass of BR-CPD7 for 1 mL	Volume of DMSO
1 mM	0.929 mg	1 mL
5 mM	4.645 mg	1 mL
10 mM	9.29 mg	1 mL
107.66 mM (Max)	100 mg	1 mL

Table 2: Recommended Storage Conditions

Solution Type	Storage Temperature	Duration
Solid Powder	-20°C	Up to 3 years[6][7]
Stock Solution in DMSO	-20°C	Up to 1 month[6]
-80°C	Up to 6 months[6]

BR-CPD7 Mechanism of Action

The following diagram illustrates the signaling pathway affected by BR-CPD7.

Caption: Mechanism of BR-CPD7 leading to FGFR1/2 degradation.

Experimental Workflow

The diagram below outlines the general workflow for preparing and using BR-CPD7 in an in vitro assay.

Caption: Workflow for BR-CPD7 stock preparation and use.

References

• 1. researchgate.net [researchgate.net]
• 2. aacrjournals.org [aacrjournals.org]
• 3. A Selective FGFR1/2 PROTAC Degrader with Antitumor Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A selective Fibroblast Growth Factor Receptor 1/2 PROTAC degrader with antitumor activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. medchemexpress.com [medchemexpress.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. FAQs on Inhibitor Preparation [sigmaaldrich.com]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]

Application Notes and Protocols for BR-cpd7 Cell Viability Assay using CellTiter-Glo®

For Researchers, Scientists, and Drug Development Professionals

Introduction

BR-cpd7 is a potent and selective Proteolysis Targeting Chimera (PROTAC) designed to induce the degradation of Fibroblast Growth Factor Receptors 1 and 2 (FGFR1/2).[1][2][3] Aberrant FGFR signaling is a known driver in various cancers, making it a key therapeutic target.[2][3][4] BR-cpd7 functions by forming a ternary complex between the target protein (FGFR1/2) and an E3 ubiquitin ligase, leading to the ubiquitination and subsequent proteasomal degradation of the receptor.[4] This targeted degradation results in the suppression of downstream signaling pathways, such as the MAPK-ERK and PI3K-AKT pathways, ultimately leading to cell cycle arrest and inhibition of tumor cell proliferation.[4][5]

The CellTiter-Glo® Luminescent Cell Viability Assay is a robust and sensitive method for determining the number of viable cells in culture.[6][7] The assay quantifies ATP, an indicator of metabolically active cells.[6][7] This "add-mix-measure" protocol is well-suited for high-throughput screening of compounds like BR-cpd7 to assess their cytotoxic and cytostatic effects.[6][8]

This document provides a detailed protocol for assessing the effect of BR-cpd7 on cell viability using the CellTiter-Glo® assay, along with representative data and diagrams to illustrate the experimental workflow and the underlying signaling pathway.

Data Presentation

The anti-proliferative activity of BR-cpd7 is typically quantified by determining the half-maximal inhibitory concentration (IC50). The following table provides an illustrative summary of BR-cpd7's potency in cancer cell lines with FGFR aberrations.

Cell Line	Cancer Type	FGFR Aberration	IC50 (nM)
DMS114	Lung Cancer	FGFR1 Amplification	5 - 20
KATO III	Gastric Cancer	FGFR2 Amplification	10 - 50
SNU-16	Gastric Cancer	FGFR2 Amplification	50 - 150
AN3 CA	Endometrial Cancer	FGFR2 Mutation	>1000 (Resistant)

Note: The IC50 values presented are representative and may vary depending on experimental conditions such as cell seeding density and incubation time. This data is based on findings that BR-cpd7 treatment blocked the growth of FGFR1- and FGFR2-dependent tumor cells with IC50 values ranging from 5 to 150 nmol/L.

Signaling Pathway

BR-cpd7 operates through a mechanism of targeted protein degradation. The diagram below illustrates the key steps in this process, from the formation of the ternary complex to the downstream effects on cell signaling and survival.

Caption: Mechanism of BR-cpd7 induced FGFR1/2 degradation and downstream effects.

Experimental Workflow

The following diagram outlines the major steps for performing a cell viability assay with BR-cpd7 using the CellTiter-Glo® reagent.

Caption: Experimental workflow for the BR-cpd7 cell viability assay.

Experimental Protocols

Materials

• BR-cpd7 (stock solution in DMSO)

• Cell line of interest (e.g., DMS114, KATO III)

• Complete cell culture medium

• Opaque-walled 96-well plates (white or black)

• CellTiter-Glo® Luminescent Cell Viability Assay Kit (Promega)

• Multichannel pipette

• Orbital shaker

• Luminometer plate reader

Reagent Preparation

• BR-cpd7 Stock Solution: Prepare a high-concentration stock solution of BR-cpd7 in sterile DMSO (e.g., 10 mM). Store at -20°C or -80°C.

• BR-cpd7 Working Solutions: On the day of the experiment, prepare serial dilutions of BR-cpd7 in complete cell culture medium to achieve the desired final concentrations. It is advisable to perform a broad range of concentrations in the initial experiment (e.g., 0.1 nM to 10 µM) to determine the IC50.

• CellTiter-Glo® Reagent: Reconstitute the CellTiter-Glo® Substrate with the CellTiter-Glo® Buffer as per the manufacturer's instructions.[9] Allow the reconstituted reagent to equilibrate to room temperature before use.[9]

Assay Protocol

• Cell Seeding:

  • Trypsinize and count the cells.

  • Seed the cells in an opaque-walled 96-well plate at a pre-determined optimal density (e.g., 2,000-5,000 cells/well) in 90 µL of complete culture medium.

  • Include wells with medium only to serve as a background control.[9]

  • Incubate the plate overnight at 37°C in a 5% CO2 incubator to allow for cell attachment.

• Compound Treatment:

  • Add 10 µL of the prepared BR-cpd7 working solutions to the respective wells to achieve the final desired concentrations.

  • Add 10 µL of vehicle (e.g., culture medium with the highest concentration of DMSO used in the dilutions) to the control wells.

  • The final volume in each well should be 100 µL.

• Incubation:

  • Incubate the plate for the desired treatment duration (e.g., 72 hours) at 37°C in a 5% CO2 incubator.

• CellTiter-Glo® Assay and Data Acquisition:

  • Equilibrate the plate and its contents to room temperature for approximately 30 minutes.[8][9]

  • Add 100 µL of the reconstituted CellTiter-Glo® Reagent to each well.[8][9]

  • Mix the contents for 2 minutes on an orbital shaker to induce cell lysis.[8][9]

  • Incubate the plate at room temperature for 10 minutes to stabilize the luminescent signal.[8]

  • Record the luminescence using a luminometer plate reader.

Data Analysis

• Subtract the average background luminescence (from the medium-only wells) from all other measurements.

• Express the viability of the treated cells as a percentage of the vehicle-treated control cells using the following formula: % Viability = (Luminescence_sample / Luminescence_vehicle_control) * 100

• Plot the percentage of cell viability against the logarithm of the BR-cpd7 concentration.

• Use a non-linear regression analysis (e.g., log(inhibitor) vs. response -- variable slope) to determine the IC50 value.

Conclusion

This application note provides a comprehensive protocol for assessing the anti-proliferative effects of the FGFR1/2 PROTAC degrader, BR-cpd7, using the CellTiter-Glo® Luminescent Cell Viability Assay. The detailed methodology, along with the illustrative data and diagrams, offers a practical guide for researchers in the fields of cancer biology and drug discovery to effectively evaluate the potency and efficacy of targeted protein degraders.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. A selective Fibroblast Growth Factor Receptor 1/2 PROTAC degrader with antitumor activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A Selective FGFR1/2 PROTAC Degrader with Antitumor Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. aacrjournals.org [aacrjournals.org]
• 5. researchgate.net [researchgate.net]
• 6. CellTiter-Glo® Luminescent Cell Viability Assay Protocol [worldwide.promega.com]
• 7. CellTiter-Glo® Luminescent Cell Viability Assay [promega.sg]
• 8. promega.com [promega.com]
• 9. promega.com [promega.com]

Application Notes and Protocols: Flow Cytometry Analysis of Cell Cycle Arrest Induced by BR-cpd7

For Researchers, Scientists, and Drug Development Professionals

Introduction

BR-cpd7 is a potent and selective proteolysis-targeting chimera (PROTAC) that targets Fibroblast Growth Factor Receptors 1 and 2 (FGFR1/2) for degradation.[1][2][3][4] Aberrant activation of FGFR signaling is a known driver in various cancers, making it a key therapeutic target.[1][2][3][4] BR-cpd7 induces cell cycle arrest, primarily in the G0/G1 phase, by inhibiting the FGFR signaling pathway and subsequently attenuating downstream pathways such as MAPK-ERK and PI3K-AKT.[1][2] This document provides detailed application notes and protocols for analyzing the cell cycle effects of BR-cpd7 using flow cytometry.

Mechanism of Action: BR-cpd7 Signaling Pathway

BR-cpd7 functions by selectively degrading FGFR1/2, thereby inhibiting the initiation of downstream signaling cascades that are crucial for cell proliferation and survival. The degradation of FGFR1/2 by BR-cpd7 leads to a reduction in the activation of key signaling pathways including the MAPK-ERK and PI3K-AKT pathways, ultimately resulting in cell cycle arrest.[1][2]

Caption: BR-cpd7 targets FGFR1/2 for degradation, inhibiting downstream signaling.

Quantitative Data Summary

The following table summarizes the effects of BR-cpd7 on the cell cycle distribution of DMS-114 small cell lung cancer cells. Cells were treated with 100 nM BR-cpd7 for 48 hours before analysis by flow cytometry.

Treatment	G0/G1 Phase (%)	S Phase (%)	G2/M Phase (%)
Control (DMSO)	55.3	35.1	9.6
BR-cpd7 (100 nM)	75.8	15.2	9.0
BGJ398 (100 nM)	72.1	18.5	9.4

Data is representative of experiments conducted on DMS-114 cells. BGJ398, a known FGFR inhibitor, is included for comparison.

Experimental Protocols

This section provides a detailed protocol for the analysis of cell cycle distribution in cells treated with BR-cpd7 using propidium (B1200493) iodide (PI) staining and flow cytometry.

Experimental Workflow

Caption: Workflow for cell cycle analysis using flow cytometry.

Materials

• BR-cpd7

• Cell line of interest (e.g., DMS-114)

• Complete cell culture medium

• Phosphate-Buffered Saline (PBS), sterile

• Trypsin-EDTA

• 70% Ethanol (B145695), ice-cold

• Propidium Iodide (PI) staining solution (50 µg/mL PI and 100 µg/mL RNase A in PBS)

• Flow cytometer

Protocol

• Cell Seeding and Culture:

  • Seed cells in appropriate culture vessels (e.g., 6-well plates) at a density that will ensure they are in the exponential growth phase at the time of treatment.

  • Incubate the cells overnight under standard culture conditions (e.g., 37°C, 5% CO2).

• Treatment with BR-cpd7:

  • Prepare a stock solution of BR-cpd7 in a suitable solvent (e.g., DMSO).

  • Dilute the stock solution to the desired final concentration (e.g., 100 nM) in complete culture medium.

  • Remove the existing medium from the cells and replace it with the medium containing BR-cpd7 or a vehicle control (e.g., DMSO).

  • Incubate the cells for the desired treatment duration (e.g., 48 hours).

• Cell Harvesting:

  • Following treatment, collect both adherent and floating cells.

  • For adherent cells, wash with PBS and detach using trypsin-EDTA.

  • Combine all cells and centrifuge at 300 x g for 5 minutes.

  • Discard the supernatant and wash the cell pellet once with cold PBS.

• Fixation:

  • Resuspend the cell pellet in 500 µL of cold PBS.

  • While gently vortexing, add 1.2 mL of ice-cold 70% ethanol dropwise to the cell suspension.

  • Incubate the cells on ice or at -20°C for at least 2 hours. Cells can be stored at -20°C for several days.

• Staining:

  • Centrifuge the fixed cells at 500 x g for 5 minutes and discard the ethanol.

  • Wash the cell pellet with PBS to remove any residual ethanol.

  • Resuspend the cell pellet in 500 µL of PI staining solution.

  • Incubate the cells in the staining solution for 30 minutes at room temperature in the dark.

• Flow Cytometry Acquisition:

  • Analyze the stained cells using a flow cytometer.

  • Use a linear scale for the fluorescence channel corresponding to PI to properly resolve the G0/G1 and G2/M peaks.

  • Collect a sufficient number of events (e.g., 10,000-20,000) for accurate analysis.

• Data Analysis:

  • Use appropriate software (e.g., FlowJo, FCS Express) to analyze the flow cytometry data.

  • Gate on single cells to exclude doublets and aggregates.

  • Generate a histogram of PI fluorescence intensity to visualize the cell cycle distribution.

  • Use cell cycle analysis models within the software to quantify the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols: Determining Optimal Treatment Duration for BR-cpd7-Mediated Protein Degradation

For Researchers, Scientists, and Drug Development Professionals

Introduction

BR-cpd7 is a potent and selective Proteolysis Targeting Chimera (PROTAC) that induces the degradation of Fibroblast Growth Factor Receptor 1 (FGFR1) and Fibroblast Growth Factor Receptor 2 (FGFR2).[1][2][3][4][5] As a heterobifunctional molecule, BR-cpd7 recruits the E3 ubiquitin ligase Cereblon (CRBN) to FGFR1/2, leading to their ubiquitination and subsequent degradation by the proteasome.[2] This targeted protein degradation offers a promising therapeutic strategy for cancers driven by aberrant FGFR1/2 signaling.[2][3][4] Determining the optimal treatment duration is critical for maximizing the therapeutic window and understanding the downstream cellular consequences of FGFR1/2 degradation. These application notes provide a comprehensive guide to establishing the optimal treatment time for BR-cpd7 and detailed protocols for key experimental procedures.

Mechanism of Action

BR-cpd7 functions by hijacking the ubiquitin-proteasome system to selectively degrade FGFR1 and FGFR2.[2] The molecule consists of a ligand that binds to FGFR1/2, a linker, and a ligand that binds to the CRBN E3 ligase.[1] This binding induces the formation of a ternary complex between FGFR1/2 and CRBN, facilitating the transfer of ubiquitin to the target protein. The polyubiquitinated FGFR1/2 is then recognized and degraded by the 26S proteasome.[2]

Data Presentation: BR-cpd7 Treatment Duration and FGFR1 Degradation

The following table summarizes the time-dependent degradation of FGFR1 in DMS114 cells treated with 100 nM BR-cpd7, as determined by Western blot analysis.

Treatment Duration (hours)	FGFR1 Protein Level (Normalized to GAPDH)	Cell Line	Reference
0	1.00	DMS114	[2]
2	Appreciable Reduction	DMS114	[2]
24	Maximal Depletion	DMS114	[2]
36	Not specified	HEK293T (transfected with HiBiT-FGFR1)	[2]
40	Significant Reduction	DMS114	[2]
48	Not specified	DMS114	[2]

Experimental Protocols

Protocol 1: Determining Optimal Treatment Duration via Western Blotting

This protocol describes a time-course experiment to identify the optimal treatment duration for maximal degradation of a target protein.

Materials:

• BR-cpd7

• Cell line of interest (e.g., DMS114)

• Complete cell culture medium

• Phosphate-buffered saline (PBS), ice-cold

• RIPA lysis buffer supplemented with protease and phosphatase inhibitors

• BCA protein assay kit

• Laemmli sample buffer

• SDS-PAGE gels

• PVDF or nitrocellulose membranes

• Tris-buffered saline with 0.1% Tween 20 (TBST)

• Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

• Primary antibody against the target protein (e.g., FGFR1)

• Primary antibody against a loading control (e.g., GAPDH, β-actin)

• HRP-conjugated secondary antibody

• Enhanced chemiluminescence (ECL) detection reagent

Procedure:

• Cell Seeding: Seed cells in a multi-well plate at a density that ensures they are in the logarithmic growth phase and do not exceed 80-90% confluency by the end of the experiment. Allow cells to adhere and recover overnight.

• BR-cpd7 Treatment: Treat the cells with the desired concentration of BR-cpd7 (e.g., 100 nM). Incubate the cells for various time points (e.g., 0, 2, 4, 8, 12, 24, and 48 hours).

• Cell Lysis: At each time point, wash the cells twice with ice-cold PBS. Lyse the cells by adding ice-cold RIPA buffer supplemented with protease and phosphatase inhibitors. Scrape the cells, transfer the lysate to a microcentrifuge tube, and incubate on ice for 30 minutes. Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C to pellet cell debris.[6][7][8]

• Protein Quantification: Determine the protein concentration of each lysate using a BCA protein assay.[6]

• Sample Preparation: Mix equal amounts of protein (e.g., 20-30 µg) with Laemmli sample buffer and boil for 5-10 minutes.[9]

• SDS-PAGE and Protein Transfer: Separate the protein samples on an SDS-polyacrylamide gel. Transfer the separated proteins to a PVDF or nitrocellulose membrane.[6][9]

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.[9]

• Antibody Incubation:

  • Incubate the membrane with the primary antibody against the target protein overnight at 4°C with gentle agitation.[10]

  • Wash the membrane three times for 5 minutes each with TBST.[6]

  • Incubate the membrane with the HRP-conjugated secondary antibody for 1 hour at room temperature.[9]

• Detection: Wash the membrane three times for 5 minutes each with TBST. Visualize the protein bands using an ECL detection system.[6][9]

• Quantification: Quantify the band intensities using image analysis software. Normalize the target protein band intensity to the corresponding loading control band intensity.[9]

Protocol 2: Confirmation of Ubiquitination via Immunoprecipitation

This protocol is to confirm that the degradation of the target protein is mediated by the ubiquitin-proteasome system.

Materials:

• BR-cpd7

• Cell line overexpressing a tagged version of the target protein (e.g., FLAG-FGFR1)

• Complete cell culture medium

• MG132 (proteasome inhibitor)

• Ice-cold PBS

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Anti-FLAG affinity beads or antibody

• Protein A/G agarose (B213101) beads (if using an unconjugated antibody)

• Wash buffer (e.g., modified RIPA buffer)

• Elution buffer (e.g., 2x Laemmli sample buffer)

• Primary antibody against ubiquitin

• Primary antibody against the tag (e.g., anti-FLAG)

• HRP-conjugated secondary antibodies

Procedure:

• Cell Treatment: Treat cells overexpressing the tagged target protein with BR-cpd7 (e.g., 100 nM) and a proteasome inhibitor (e.g., MG132) for a predetermined time (e.g., 5 hours) to allow for the accumulation of ubiquitinated protein.[2]

• Cell Lysis: Wash cells with ice-cold PBS and lyse them in ice-cold lysis buffer as described in Protocol 1.

• Pre-clearing Lysate (Optional but Recommended): To reduce non-specific binding, incubate the cell lysate with protein A/G agarose beads for 1 hour at 4°C. Centrifuge and collect the supernatant.[8]

• Immunoprecipitation:

  • Add anti-FLAG affinity beads or the anti-FLAG antibody to the pre-cleared lysate. If using an unconjugated antibody, also add protein A/G agarose beads.

  • Incubate overnight at 4°C with gentle rotation to capture the tagged protein.

• Washing: Pellet the beads by centrifugation and wash them three to five times with ice-cold wash buffer to remove non-specifically bound proteins.[11]

• Elution: Elute the immunoprecipitated proteins by resuspending the beads in 2x Laemmli sample buffer and boiling for 5-10 minutes.

• Western Blot Analysis: Analyze the eluted samples by Western blotting as described in Protocol 1, using primary antibodies against ubiquitin and the tag (e.g., FLAG) to detect the ubiquitinated target protein.

Visualizations

Caption: Workflow for Determining Optimal BR-cpd7 Treatment Duration.

Caption: FGFR Signaling Pathway and Inhibition by BR-cpd7.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. aacrjournals.org [aacrjournals.org]
• 3. A selective Fibroblast Growth Factor Receptor 1/2 PROTAC degrader with antitumor activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A Selective FGFR1/2 PROTAC Degrader with Antitumor Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. origene.com [origene.com]
• 7. bio-rad.com [bio-rad.com]
• 8. Immunoprecipitation Protocol | IP Procedure Troubleshooting | Bio-Techne [bio-techne.com]
• 9. benchchem.com [benchchem.com]
• 10. 7tmantibodies.com [7tmantibodies.com]
• 11. Immunoprecipitation Experimental Design Tips | Cell Signaling Technology [cellsignal.com]

Application Notes and Protocols for BR-cpd7 Administration in Mouse Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the preparation and administration of BR-cpd7, a selective FGFR1/2 PROTAC (Proteolysis Targeting Chimera) degrader, in mouse models for preclinical research. The protocols outlined are based on established methodologies to ensure reproducibility and accuracy in studying the in vivo efficacy of this compound.

Introduction

BR-cpd7 is a potent and selective degrader of Fibroblast Growth Factor Receptor 1 and 2 (FGFR1/2), with a reported half-maximal degradation concentration (DC50) of approximately 10 nM.[1][2][3][4][5] It functions by inducing the ubiquitination and subsequent proteasomal degradation of FGFR1/2, leading to the inhibition of downstream signaling pathways, such as the MAPK-ERK and PI3K-AKT pathways.[2] This mechanism makes BR-cpd7 a promising therapeutic candidate for cancers driven by aberrant FGFR1/2 signaling.[2][3][4] Due to its hydrophobic nature and poor water solubility, a specific vehicle is required for its effective administration in in vivo studies.[1][6][7][8]

Data Presentation

The following table summarizes the key quantitative data for the in vivo administration of BR-cpd7 in a xenograft mouse model.

Parameter	Value	Reference
Compound	BR-cpd7	[2]
Mouse Model	Nude mice with DMS114 cell xenografts	[2][9][10]
Route of Administration	Intraperitoneal (i.p.) injection	[2]
Dosage	10 mg/kg	[2][9][10]
Dosing Frequency	Daily	[2]
Treatment Duration	20 days	[2]
Vehicle Composition	5% DMSO, 10% Solutol HS 15, 85% Normal Saline	[2]

Experimental Protocols

This section provides a detailed protocol for the preparation of the BR-cpd7 formulation and its administration to mice.

Materials

• BR-cpd7 powder

• Dimethyl sulfoxide (B87167) (DMSO), sterile, cell culture grade

• Solutol® HS 15 (Kolliphor® HS 15)

• Normal Saline (0.9% Sodium Chloride), sterile

• Sterile 1.5 mL microcentrifuge tubes

• Sterile syringes (1 mL) and needles (27G or smaller)

• Vortex mixer

• Sonicator (optional, for aiding dissolution)

• Analytical balance

Preparation of BR-cpd7 Formulation (for a 1 mg/mL stock solution)

• Weighing the Compound: Accurately weigh the required amount of BR-cpd7 powder using an analytical balance. For a 1 mg/mL final concentration in a total volume of 1 mL, weigh 1 mg of BR-cpd7.

• Initial Dissolution in DMSO: In a sterile 1.5 mL microcentrifuge tube, add 50 µL of DMSO to the weighed BR-cpd7. Vortex thoroughly to dissolve the compound completely. Gentle warming or brief sonication can be used to aid dissolution if necessary.[1]

• Addition of Solutol HS 15: Add 100 µL of Solutol HS 15 to the DMSO solution. Vortex again to ensure the mixture is homogeneous.

• Addition of Normal Saline: Slowly add 850 µL of sterile normal saline to the mixture. It is crucial to add the saline dropwise while continuously vortexing to prevent precipitation of the compound.

• Final Formulation: The final formulation will be a clear solution containing 5% DMSO, 10% Solutol HS 15, and 85% normal saline, with a BR-cpd7 concentration of 1 mg/mL.

• Storage: Prepare the formulation fresh before each administration. If short-term storage is necessary, keep it at 4°C and protected from light for no longer than a few hours.

Administration Protocol

• Animal Handling: All animal procedures should be performed in accordance with the guidelines and regulations of the Institutional Animal Care and Use Committee (IACUC).

• Dosage Calculation: Calculate the volume of the BR-cpd7 formulation to be injected based on the mouse's body weight and the desired dose (10 mg/kg). For a 20g mouse, the volume to inject would be 200 µL of the 1 mg/mL solution.

• Intraperitoneal Injection:

  • Restrain the mouse appropriately.

  • Wipe the injection site (lower abdominal quadrant) with an alcohol swab.

  • Using a sterile 1 mL syringe with a 27G or smaller needle, draw up the calculated volume of the BR-cpd7 formulation.

  • Lift the mouse's hindquarters to allow the abdominal organs to move cranially.

  • Insert the needle at a 10-15 degree angle into the peritoneal cavity, avoiding the midline to prevent damage to the bladder or other organs.

  • Aspirate briefly to ensure no fluid is drawn back, which would indicate entry into a blood vessel or organ.

  • Inject the solution slowly and steadily.

  • Withdraw the needle and return the mouse to its cage.

• Monitoring: Monitor the mice daily for any signs of toxicity, such as weight loss, changes in behavior, or signs of distress.[2] Measure tumor volumes and body weights regularly (e.g., twice a week) to assess treatment efficacy and tolerability.[2][9]

Visualizations

BR-cpd7 Mechanism of Action

Caption: Mechanism of BR-cpd7 induced degradation of FGFR1/2 and inhibition of downstream signaling.

Experimental Workflow for In Vivo Efficacy Study

Caption: Workflow for evaluating the in vivo antitumor efficacy of BR-cpd7.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. aacrjournals.org [aacrjournals.org]
• 3. A selective Fibroblast Growth Factor Receptor 1/2 PROTAC degrader with antitumor activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A Selective FGFR1/2 PROTAC Degrader with Antitumor Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. BR-cpd7 | PROTAC FGFR1/2降解剂 | 美国InvivoChem [invivochem.cn]
• 6. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 7. Evaluation of preclinical formulations for a poorly water-soluble compound - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. future4200.com [future4200.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

Synthesis and Application of BR-cpd7: A Selective FGFR1/2 PROTAC Degrader

Abstract

BR-cpd7 is a potent and selective proteolysis-targeting chimera (PROTAC) designed to induce the degradation of Fibroblast Growth Factor Receptors 1 and 2 (FGFR1/2).[1][2][3] As a bifunctional molecule, BR-cpd7 simultaneously binds to FGFR1/2 and an E3 ubiquitin ligase, leading to the ubiquitination and subsequent proteasomal degradation of the target receptors. This targeted protein degradation approach offers a promising therapeutic strategy for cancers driven by aberrant FGFR signaling.[1][2] These application notes provide a detailed protocol for the chemical synthesis of BR-cpd7, along with methodologies for evaluating its biological activity in cancer cell lines.

Introduction

The aberrant activation of FGFR signaling pathways is a known driver in various human cancers.[1][2] Small molecule inhibitors targeting the kinase activity of FGFRs have been developed, but their clinical efficacy can be limited by low selectivity and the development of resistance. BR-cpd7 represents a next-generation therapeutic modality that overcomes these limitations by eliminating the target protein entirely, rather than just inhibiting its enzymatic activity.[1][2] BR-cpd7 has been shown to selectively degrade FGFR1 and FGFR2 with a half-maximal degradation concentration (DC50) of approximately 10 nM, while sparing FGFR3.[1][2][4] This degradation of FGFR1/2 leads to the inhibition of downstream signaling through the MAPK-ERK and PI3K-AKT pathways, resulting in cell cycle arrest and a potent anti-proliferative effect in FGFR-dependent cancer cells.[1][5]

Chemical Synthesis of BR-cpd7

The synthesis of BR-cpd7 involves a multi-step process. The following protocol is based on the published synthesis.

Reagents and Conditions:

• Step 1: Reductive amination of intermediate 1 with 2 (CAS: 79099-07-3) in the presence of acetic acid and sodium cyanoborohydride in methanol (B129727) at 25°C for 1 hour.

• Step 2: Deprotection of the resulting compound with trifluoroacetic acid in dichloromethane (B109758) (DCM) at 25°C for 1 hour.

• Step 3: Coupling of the deprotected intermediate with 5,1-methylimidazole and N-(chloro(dimethylamino)methylene)-N-methylmethanaminium hexafluorophosphate(V) in N,N-dimethylformamide (DMF) at 25°C for 16 hours to yield BR-cpd7.

Note: The detailed structures of the intermediates are described in the supplementary information of the source publication.

Biological Activity and Performance Data

The biological activity of BR-cpd7 has been characterized in various cancer cell lines with deregulated FGFR signaling. The following tables summarize the key quantitative data from these studies.

Parameter	Cell Line	Value
DC50 (FGFR1/2 Degradation)	-	~10 nM
IC50 (Cell Proliferation)	DMS114	5 - 150 nM
KATO III	5 - 150 nM

Table 1: In Vitro Potency of BR-cpd7. DC50 represents the concentration of BR-cpd7 required to degrade 50% of the target protein. IC50 is the concentration that inhibits 50% of cell proliferation.

Cell Line	Treatment	G0/G1 Phase (%)	S Phase (%)	G2/M Phase (%)
DMS114	DMSO (Control)	Data not available	Data not available	Data not available
DMS114	BR-cpd7 (100 nM, 48h)	Increased	Decreased	Data not available

Table 2: Effect of BR-cpd7 on Cell Cycle Distribution in DMS114 Cells. Treatment with BR-cpd7 leads to an arrest in the G0/G1 phase of the cell cycle.[1] Specific percentage values were not provided in the source material.

Experimental Protocols

The following are detailed protocols for key experiments to evaluate the biological effects of BR-cpd7.

Protocol 1: Immunoblotting for FGFR Signaling Pathway Proteins

This protocol is designed to assess the effect of BR-cpd7 on the protein levels of FGFR1 and downstream signaling molecules in DMS114 cells.[1][6]

Materials:

• DMS114 cells

• BR-cpd7

• DMSO (vehicle control)

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA Protein Assay Kit

• SDS-PAGE gels

• PVDF membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies: anti-FGFR1, anti-p-FRS2, anti-FRS2, anti-p-AKT, anti-AKT, anti-p-ERK, anti-ERK, anti-GAPDH

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

• Chemiluminescence imaging system

Procedure:

• Cell Culture and Treatment: Seed DMS114 cells in 6-well plates and allow them to adhere overnight. Treat the cells with various concentrations of BR-cpd7 (e.g., 5 nM, 50 nM) or DMSO for the desired time (e.g., 8 hours for signaling pathway analysis, 24 hours for total protein degradation).[1][6]

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them in lysis buffer.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA protein assay.

• SDS-PAGE and Western Blotting:

  • Load equal amounts of protein (e.g., 20-30 µg) onto an SDS-PAGE gel.

  • Separate the proteins by electrophoresis.

  • Transfer the separated proteins to a PVDF membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies overnight at 4°C.

  • Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again with TBST.

• Detection: Add ECL substrate to the membrane and visualize the protein bands using a chemiluminescence imaging system. GAPDH is used as a loading control.

Protocol 2: Cell Proliferation Assay (CellTiter-Glo®)

This protocol measures cell viability to determine the anti-proliferative effects of BR-cpd7.[1][7][8]

Materials:

• DMS114 cells

• BR-cpd7

• Opaque-walled 96-well plates

• CellTiter-Glo® Luminescent Cell Viability Assay Kit

• Luminometer

Procedure:

• Cell Seeding: Seed DMS114 cells in an opaque-walled 96-well plate at a suitable density and allow them to attach overnight.

• Compound Treatment: Treat the cells with a serial dilution of BR-cpd7 for 5 days.[1]

• Assay Procedure:

  • Equilibrate the plate to room temperature for approximately 30 minutes.[7]

  • Add CellTiter-Glo® Reagent to each well (volume equal to the culture medium volume).[7]

  • Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.[7]

  • Incubate the plate at room temperature for 10 minutes to stabilize the luminescent signal.[7]

• Data Acquisition: Measure the luminescence using a plate reader. The luminescent signal is proportional to the amount of ATP, which is indicative of the number of viable cells.

Protocol 3: Cell Cycle Analysis by Flow Cytometry

This protocol is used to determine the effect of BR-cpd7 on cell cycle progression.[1][9][10]

Materials:

• DMS114 cells

• BR-cpd7

• DMSO

• 70% cold ethanol (B145695)

• Phosphate-buffered saline (PBS)

• Propidium Iodide (PI) staining solution (containing RNase A)

• Flow cytometer

Procedure:

• Cell Treatment: Treat DMS114 cells with BR-cpd7 (e.g., 100 nM) or DMSO for 48 hours.[1]

• Cell Fixation:

  • Harvest the cells by trypsinization and wash with PBS.

  • Fix the cells by dropwise addition of cold 70% ethanol while gently vortexing.

  • Incubate the cells on ice or at -20°C for at least 2 hours.

• Staining:

  • Wash the fixed cells with PBS.

  • Resuspend the cell pellet in PI staining solution.

  • Incubate in the dark at room temperature for 15-30 minutes.

• Flow Cytometry Analysis:

  • Analyze the stained cells using a flow cytometer.

  • Use appropriate software to deconvolute the DNA content histograms and quantify the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Visualizations

The following diagrams illustrate the mechanism of action of BR-cpd7 and a general experimental workflow.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. A selective Fibroblast Growth Factor Receptor 1/2 PROTAC degrader with antitumor activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A selective Fibroblast Growth Factor Receptor 1/2 PROTAC degrader with antitumor activity. | Semantic Scholar [semanticscholar.org]
• 4. A Selective FGFR1/2 PROTAC Degrader with Antitumor Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. OUH - Protocols [ous-research.no]
• 8. promega.com [promega.com]
• 9. researchgate.net [researchgate.net]
• 10. bio-rad-antibodies.com [bio-rad-antibodies.com]

Application Notes and Protocols for BR-cpd7: Ensuring Stability and Proper Storage

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols regarding the stability and proper storage conditions for the PROTAC (Proteolysis Targeting Chimera) molecule, BR-cpd7. Adherence to these guidelines is crucial for maintaining the compound's integrity and ensuring the validity and reproducibility of experimental results.

Introduction to BR-cpd7

BR-cpd7 is a potent and selective PROTAC degrader of Fibroblast Growth Factor Receptors 1 and 2 (FGFR1/2). It functions by forming a ternary complex between the target protein (FGFR1/2) and an E3 ubiquitin ligase, leading to the ubiquitination and subsequent proteasomal degradation of the receptor. This mechanism of action makes BR-cpd7 a valuable tool for studying FGFR signaling and a potential therapeutic agent in FGFR-driven cancers. Given its complex structure as a heterobifunctional molecule, its stability is paramount for its biological activity.

Summary of Storage and Stability Data

Proper handling and storage of BR-cpd7 are essential to prevent its degradation and ensure experimental consistency. The following tables summarize the recommended storage conditions and stability information for BR-cpd7 in both solid and solution forms.

Table 1: Recommended Storage Conditions for BR-cpd7

Form	Storage Temperature	Duration	Notes
Solid (Powder)	-20°C	3 years	Protect from light and moisture.
In Solvent (DMSO)	-80°C	6 months	Aliquot to avoid repeated freeze-thaw cycles.[1]
-20°C	1 month	For shorter-term storage.[1]

Table 2: Physicochemical Properties and Solution Preparation

Property	Value/Recommendation
Appearance	Light yellow to yellow solid
Solubility	Soluble in DMSO (up to 100 mg/mL or 107.66 mM)
Reconstitution	Use newly opened, anhydrous DMSO as BR-cpd7 is hygroscopic. Ultrasonic assistance may be required for complete dissolution.
Shipping	Typically shipped at room temperature for short durations (less than 2 weeks).

Signaling Pathway of BR-cpd7 Action

BR-cpd7 leverages the ubiquitin-proteasome system to achieve targeted degradation of FGFR1/2. The diagram below illustrates the key steps in its mechanism of action.

Caption: Mechanism of action of BR-cpd7 leading to FGFR1/2 degradation.

Experimental Protocols

While specific, validated stability-indicating assays for BR-cpd7 are not publicly available, the following protocols outline general methodologies for assessing the stability of PROTAC molecules. These can be adapted for BR-cpd7.

Protocol for Assessing Solubility and Stability in Aqueous Buffers

This protocol helps determine the kinetic solubility of BR-cpd7 in aqueous buffers and its stability over a short period.

Materials:

• BR-cpd7

• DMSO (anhydrous)

• Phosphate-buffered saline (PBS), pH 7.4

• Other buffers of interest (e.g., citrate (B86180) buffer for acidic pH, carbonate-bicarbonate buffer for basic pH)

• HPLC-UV or LC-MS/MS system

• Incubator/shaker

• Centrifuge

Procedure:

• Prepare a 10 mM stock solution of BR-cpd7 in DMSO.

• Spike the BR-cpd7 stock solution into the aqueous buffer of choice to a final concentration of 100 µM.

• Incubate the samples at a controlled temperature (e.g., room temperature or 37°C) with gentle shaking.

• At various time points (e.g., 0, 1, 2, 4, 8, 24 hours), withdraw an aliquot of the sample.

• Centrifuge the aliquot at high speed (e.g., 14,000 rpm) for 15 minutes to pellet any precipitated compound.

• Carefully collect the supernatant and dilute it with an appropriate solvent (e.g., acetonitrile).

• Analyze the concentration of the soluble BR-cpd7 in the supernatant by a validated HPLC-UV or LC-MS/MS method.

• The percentage of BR-cpd7 remaining in solution at each time point relative to the initial time point is calculated to determine its stability.

Protocol for In Vitro Metabolic Stability Assessment using Human Liver Microsomes (HLM)

This assay evaluates the susceptibility of BR-cpd7 to metabolism by liver enzymes, a key factor in its in vivo stability.

Materials:

• BR-cpd7

• Human Liver Microsomes (HLM)

• NADPH regenerating system

• Phosphate (B84403) buffer (pH 7.4)

• Positive control (compound with known high metabolism, e.g., verapamil)

• Negative control (compound with known low metabolism, e.g., warfarin)

• Acetonitrile (B52724) (ice-cold) with an internal standard

• LC-MS/MS system

Procedure:

• Prepare a stock solution of BR-cpd7 in a suitable organic solvent (e.g., DMSO).

• In a microcentrifuge tube, pre-warm a mixture of HLM and phosphate buffer at 37°C.

• Initiate the metabolic reaction by adding the NADPH regenerating system and BR-cpd7 (final concentration typically 1 µM).

• Incubate the reaction mixture at 37°C.

• At various time points (e.g., 0, 5, 15, 30, 60 minutes), withdraw an aliquot of the reaction mixture.

• Immediately quench the reaction by adding the aliquot to a tube containing ice-cold acetonitrile with an internal standard.

• Vortex the samples and centrifuge to precipitate the proteins.

• Transfer the supernatant to a new plate or vials for LC-MS/MS analysis.

• Quantify the remaining concentration of the parent BR-cpd7 at each time point.

• Determine the in vitro half-life (t½) and intrinsic clearance (CLint) by plotting the natural logarithm of the percentage of remaining BR-cpd7 against time.

Experimental Workflow and Logic Diagrams

General Workflow for BR-cpd7 Stability Assessment

The following diagram outlines a logical workflow for a comprehensive stability assessment of BR-cpd7.

Caption: A comprehensive workflow for assessing the stability of BR-cpd7.

Recommendations for Handling and Use

• Aliquoting: To prevent degradation from repeated freeze-thaw cycles, it is highly recommended to aliquot the BR-cpd7 stock solution into single-use volumes before storage.[1]

• Hygroscopic Nature: BR-cpd7 powder is hygroscopic. Store in a desiccator and use freshly opened, anhydrous DMSO for preparing solutions to ensure accurate concentration and stability.

• Light Sensitivity: As a general precaution for complex organic molecules, protect both solid and solutions of BR-cpd7 from direct light exposure. While specific photostability data is unavailable, some PROTACs are known to be light-sensitive.

• Avoid Contamination: Use sterile pipette tips and tubes to prevent microbial or chemical contamination of stock solutions.

By following these storage and handling guidelines, researchers can ensure the quality and reliability of their BR-cpd7 material, leading to more accurate and reproducible experimental outcomes.

References

• 1. medchemexpress.com [medchemexpress.com]

Determining the Optimal Concentration of BR-cpd7 for In Vitro Experiments

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

BR-cpd7 is a potent and selective proteolysis-targeting chimera (PROTAC) that induces the degradation of Fibroblast Growth Factor Receptors 1 and 2 (FGFR1/2).[1][2][3][4] As a bifunctional molecule, BR-cpd7 recruits an E3 ubiquitin ligase to the target proteins, leading to their ubiquitination and subsequent degradation by the proteasome. This targeted protein degradation results in the suppression of downstream signaling pathways, such as the MAPK-ERK and PI3K-AKT pathways, ultimately leading to cell-cycle arrest and inhibition of proliferation in cancer cells with aberrant FGFR1/2 signaling.[2][5] The high potency of PROTACs like BR-cpd7 necessitates careful determination of the optimal working concentration to achieve maximal target degradation and the desired biological effect while avoiding off-target effects.

These application notes provide a comprehensive guide for researchers to determine the optimal concentration of BR-cpd7 for their specific in vitro experimental needs. The protocols outlined below cover essential experiments for evaluating the efficacy and mechanism of action of BR-cpd7 in a dose-dependent manner.

Mechanism of Action of BR-cpd7

BR-cpd7 functions by hijacking the cell's natural protein disposal system to selectively eliminate FGFR1/2. The molecule consists of a ligand that binds to FGFR1/2, a linker, and a ligand that recruits the Cereblon (CRBN) E3 ubiquitin ligase. This trimolecular complex formation facilitates the transfer of ubiquitin molecules to FGFR1/2, marking them for degradation by the 26S proteasome.

Figure 1: Mechanism of action of BR-cpd7 leading to FGFR1/2 degradation and inhibition of downstream signaling.

Experimental Workflow for Determining Optimal Concentration

A systematic approach is recommended to determine the optimal concentration of BR-cpd7 for your experiments. This typically involves a multi-step process, starting with a broad dose-range finding study, followed by more specific assays to assess target engagement and functional outcomes.

Figure 2: Recommended experimental workflow for determining the optimal concentration of BR-cpd7.

Quantitative Data Summary

The following table summarizes the reported potency of BR-cpd7 in various cancer cell lines. This data can serve as a reference for selecting a starting concentration range for your experiments.

Parameter	Cell Line	Value	Reference
DC50 (Degradation)	DMS114 (FGFR1 amp)	~10 nM	[1][2][3][4]
KATO III (FGFR2 amp)	~10 nM	[2][5]
IC50 (Proliferation)	FGFR1/2-dependent cells	5 - 150 nM	[2]
DMS114	~10 nM	[2]
No Activity	Cells without FGFR aberrations	Up to 10 µM	[2]

Detailed Experimental Protocols

Protocol 1: Cell Viability Assay to Determine IC50

This protocol describes how to determine the half-maximal inhibitory concentration (IC50) of BR-cpd7 on cell proliferation using a luminescent-based assay such as CellTiter-Glo®.

Materials:

• Cancer cell line with known FGFR1/2 aberration (e.g., DMS114)

• Complete cell culture medium

• BR-cpd7 stock solution (e.g., 10 mM in DMSO)

• 96-well clear-bottom white plates

• CellTiter-Glo® Luminescent Cell Viability Assay kit

• Multimode plate reader with luminescence detection capabilities

Procedure:

• Cell Seeding:

  • Trypsinize and count cells.

  • Seed cells in a 96-well plate at a pre-determined optimal density (e.g., 2,000-5,000 cells/well) in 90 µL of complete culture medium.

  • Incubate overnight at 37°C in a humidified 5% CO2 incubator.

• Compound Preparation and Treatment:

  • Prepare a serial dilution of BR-cpd7 in complete culture medium. A common starting range is from 10 µM down to 0.1 nM.

  • Include a vehicle control (DMSO) at the same final concentration as the highest BR-cpd7 concentration.

  • Add 10 µL of the diluted compound or vehicle control to the respective wells.

• Incubation:

  • Incubate the plate for a period relevant to the cell doubling time, typically 72 to 120 hours.[2]

• Data Acquisition:

  • Equilibrate the plate to room temperature for 30 minutes.

  • Add CellTiter-Glo® reagent to each well according to the manufacturer's instructions (typically 100 µL).

  • Mix on an orbital shaker for 2 minutes to induce cell lysis.

  • Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

  • Measure luminescence using a plate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage of cell viability against the log of the BR-cpd7 concentration to generate a dose-response curve.

  • Determine the IC50 value using non-linear regression analysis in a suitable software package (e.g., GraphPad Prism).

Protocol 2: Western Blot for Target Degradation (DC50)

This protocol is used to confirm the degradation of FGFR1/2 protein levels following treatment with BR-cpd7 and to determine the half-maximal degradation concentration (DC50).

Materials:

• Cell line of interest

• 6-well plates

• BR-cpd7 stock solution

• RIPA lysis buffer supplemented with protease and phosphatase inhibitors

• BCA protein assay kit

• Laemmli sample buffer

• SDS-PAGE gels

• PVDF membrane

• Primary antibodies (anti-FGFR1, anti-FGFR2, anti-GAPDH or β-actin as a loading control)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate (ECL)

• Imaging system

Procedure:

• Cell Treatment:

  • Seed cells in 6-well plates and allow them to attach overnight.

  • Treat cells with a range of BR-cpd7 concentrations (e.g., 0, 1, 5, 10, 50, 100, 500 nM) for a specified time (e.g., 8, 16, or 24 hours).[2][5]

• Cell Lysis and Protein Quantification:

  • Wash cells with ice-cold PBS and lyse with RIPA buffer.

  • Scrape the cells and collect the lysate. Centrifuge to pellet cell debris.

  • Determine the protein concentration of the supernatant using a BCA assay.

• SDS-PAGE and Western Blotting:

  • Normalize protein amounts for all samples and prepare them with Laemmli buffer.

  • Boil samples for 5-10 minutes.

  • Load equal amounts of protein onto an SDS-PAGE gel and run electrophoresis.

  • Transfer proteins to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies overnight at 4°C.

  • Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again and add ECL substrate.

• Data Acquisition and Analysis:

  • Capture the chemiluminescent signal using an imaging system.

  • Perform densitometry analysis to quantify the band intensities.

  • Normalize the FGFR1/2 band intensity to the loading control (e.g., GAPDH).

  • Plot the normalized protein levels against the log of the BR-cpd7 concentration to determine the DC50 value.

Protocol 3: Cell Cycle Analysis by Flow Cytometry

This protocol assesses the functional effect of BR-cpd7-induced FGFR1/2 degradation on cell cycle progression.

Materials:

• Cell line of interest

• 6-well plates

• BR-cpd7 stock solution

• PBS

• 70% cold ethanol (B145695)

• Propidium Iodide (PI) staining solution with RNase A

• Flow cytometer

Procedure:

• Cell Treatment:

  • Seed cells in 6-well plates.

  • Treat cells with selected concentrations of BR-cpd7 (e.g., 10 nM, 100 nM, 1000 nM) and a vehicle control for 24 to 48 hours.[2][5]

• Cell Harvesting and Fixation:

  • Harvest cells, including any floating cells in the medium.

  • Wash the cells with PBS.

  • Fix the cells by adding them dropwise into ice-cold 70% ethanol while vortexing gently.

  • Store the fixed cells at -20°C for at least 2 hours.

• Staining:

  • Centrifuge the fixed cells and wash with PBS.

  • Resuspend the cell pellet in PI staining solution containing RNase A.

  • Incubate in the dark at room temperature for 30 minutes.

• Data Acquisition and Analysis:

  • Analyze the samples using a flow cytometer.

  • Use appropriate software (e.g., FlowJo) to gate the cell populations and analyze the cell cycle distribution (G0/G1, S, and G2/M phases).

  • Compare the cell cycle profiles of treated samples to the vehicle control to identify any cell cycle arrest.[2]

Conclusion

The determination of the optimal concentration of BR-cpd7 is a critical step for obtaining reliable and reproducible results. By following the outlined experimental workflow, researchers can effectively establish the IC50 for cell viability, confirm on-target degradation with the DC50, and observe the desired functional consequences in their cell models. The provided protocols offer a solid foundation for investigating the therapeutic potential of BR-cpd7. Researchers should adapt these protocols as necessary for their specific cell lines and experimental conditions.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. aacrjournals.org [aacrjournals.org]
• 3. A Selective FGFR1/2 PROTAC Degrader with Antitumor Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A selective Fibroblast Growth Factor Receptor 1/2 PROTAC degrader with antitumor activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for BR-cpd7 in Co-Immunoprecipitation Assays for Ternary Complex Formation

For Researchers, Scientists, and Drug Development Professionals

Introduction

BR-cpd7 is a potent and selective Proteolysis Targeting Chimera (PROTAC) designed to induce the degradation of Fibroblast Growth Factor Receptors 1 and 2 (FGFR1/2). As a heterobifunctional molecule, BR-cpd7 functions by simultaneously binding to FGFR1/2 and the E3 ubiquitin ligase Cereblon (CRBN). This binding facilitates the formation of a stable ternary complex (FGFR1/2:BR-cpd7:CRBN), leading to the ubiquitination of FGFR1/2 and its subsequent degradation by the proteasome.[1][2][3] This targeted protein degradation inhibits downstream signaling pathways, resulting in cell cycle arrest and reduced proliferation in FGFR1/2-dependent cancer cells.[1][4]

Co-immunoprecipitation (co-IP) is a critical technique to provide evidence for the formation of this ternary complex, which is the key mechanistic step for PROTAC-mediated protein degradation. These application notes provide a detailed protocol for demonstrating the BR-cpd7-induced interaction between FGFR1/2 and CRBN in a cellular context.

Signaling Pathway and Mechanism of Action

BR-cpd7 hijacks the ubiquitin-proteasome system to selectively degrade FGFR1/2. The process begins with BR-cpd7 entering the cell and binding to both FGFR1/2 and the CRBN E3 ligase. This proximity induces the formation of a ternary complex. Within this complex, CRBN, as part of the CUL4-DDB1-RBX1 E3 ubiquitin ligase complex, facilitates the transfer of ubiquitin molecules to the FGFR1/2 protein. The polyubiquitinated FGFR1/2 is then recognized and degraded by the 26S proteasome, leading to the downregulation of FGFR signaling pathways, such as the MAPK/ERK and PI3K/AKT pathways.

Diagram 1: Mechanism of action of BR-cpd7.

Experimental Workflow for Co-Immunoprecipitation

The following diagram outlines the key steps in a co-immunoprecipitation experiment to detect the BR-cpd7-induced ternary complex.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. A Selective FGFR1/2 PROTAC Degrader with Antitumor Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A selective Fibroblast Growth Factor Receptor 1/2 PROTAC degrader with antitumor activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Measuring BR-cpd7 Induced Degradation of FGFR1/2: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and protocols for measuring the induced degradation of Fibroblast Growth Factor Receptor 1 and 2 (FGFR1/2) by BR-cpd7, a potent and selective proteolysis-targeting chimera (PROTAC). BR-cpd7 hijacks the cellular ubiquitin-proteasome system to induce the degradation of FGFR1/2, offering a promising therapeutic strategy for cancers driven by aberrant FGFR signaling.[1][2] The following protocols and guidelines are intended to assist researchers in accurately quantifying the degradation of FGFR1/2 and assessing the downstream cellular consequences.

Introduction

Fibroblast Growth Factor Receptors (FGFRs) are a family of receptor tyrosine kinases that play crucial roles in cell proliferation, differentiation, and migration.[3][4][5] Dysregulation of FGFR signaling, often through gene amplification or activating mutations, is a known driver in various cancers.[1][2] BR-cpd7 is a PROTAC that selectively targets FGFR1 and FGFR2 for degradation.[1][2][6] It consists of a ligand that binds to FGFR1/2, a linker, and a ligand that recruits an E3 ubiquitin ligase, leading to the ubiquitination and subsequent proteasomal degradation of the target proteins.[6][7][8] This application note details experimental procedures to characterize the degradation activity of BR-cpd7.

Key Quantitative Data Summary

The following tables summarize the key quantitative parameters of BR-cpd7-induced degradation of FGFR1/2 based on published studies.

Table 1: In Vitro Degradation Potency of BR-cpd7

Cell Line	Target Protein	DC50 (nM)	Dmax (%)	Treatment Time (h)	Assay Method	Reference
DMS114 (FGFR1 amplified)	FGFR1	~10	>90	24	Immunoblotting	[1][2][8]
KATO III (FGFR2 amplified)	FGFR2	~10	>80	24	Immunoblotting	[8]
HEK293T (transfected)	HiBiT-FGFR1	Not Reported	~95	36	Nano-Glo HiBiT	[7][8]
HEK293T (transfected)	HiBiT-FGFR2	Not Reported	~85	36	Nano-Glo HiBiT	[7][8]

Table 2: Time-Dependent Degradation of FGFR1 by BR-cpd7 in DMS114 Cells

Treatment Time (h)	FGFR1 Protein Level (% of Control)	Assay Method	Reference
0	100	Immunoblotting	[8]
2	Appreciable Reduction	Immunoblotting	[8]
4	Not Reported	-
8	Not Reported	-
12	Not Reported	-
24	Maximal Depletion (~<10%)	Immunoblotting	[8]

Signaling Pathways and Experimental Workflows

FGFR1/2 Signaling Pathway

Caption: Simplified FGFR1/2 signaling cascade.

BR-cpd7 Mechanism of Action: PROTAC-Mediated Degradation

References

• 1. A selective Fibroblast Growth Factor Receptor 1/2 PROTAC degrader with antitumor activity. | Semantic Scholar [semanticscholar.org]
• 2. A selective Fibroblast Growth Factor Receptor 1/2 PROTAC degrader with antitumor activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Reactome | Signaling by FGFR1 [reactome.org]
• 4. Reactome | Signaling by FGFR2 [reactome.org]
• 5. The Fibroblast Growth Factor signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. researchgate.net [researchgate.net]
• 8. aacrjournals.org [aacrjournals.org]

BR-cpd7: Application Notes and Protocols for Studying FGFR-Dependent Cancer Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of BR-cpd7, a potent and selective PROTAC (Proteolysis Targeting Chimera) degrader of Fibroblast Growth Factor Receptor 1 (FGFR1) and FGFR2. BR-cpd7 offers a novel therapeutic strategy for cancers driven by aberrant FGFR1/2 signaling by inducing their targeted degradation.[1][2][3][4] This document outlines the mechanism of action, key experimental data, and detailed protocols for utilizing BR-cpd7 in preclinical cancer research.

Mechanism of Action

BR-cpd7 is a heterobifunctional molecule that simultaneously binds to FGFR1 or FGFR2 and the E3 ubiquitin ligase component Cereblon (CRBN).[1] This proximity induces the ubiquitination of FGFR1/2, marking them for degradation by the proteasome.[1][2] The degradation of these receptor tyrosine kinases leads to the downregulation of downstream signaling pathways, including the MAPK-ERK and PI3K-AKT pathways, ultimately resulting in cell-cycle arrest and inhibition of tumor cell proliferation.[1][2] A key advantage of BR-cpd7 is its high selectivity for FGFR1 and FGFR2, with minimal effect on FGFR3, which may translate to a better side-effect profile compared to pan-FGFR inhibitors.[1][3][4]

Data Presentation

Quantitative Efficacy of BR-cpd7

The following table summarizes the in vitro efficacy of BR-cpd7 across various cancer cell lines with FGFR aberrations.

Cell Line	Cancer Type	FGFR Aberration	Parameter	Value (nmol/L)
DMS114	Lung Cancer	FGFR1 Amplification	DC50 (FGFR1)	~10
KATO III	Gastric Cancer	FGFR2 Amplification	DC50 (FGFR2)	~10
Multiple FGFR1/2-dependent cell lines	Various	FGFR1/2 Aberrations	IC50	5 - 150

DC50: Half-maximal degradation concentration. IC50: Half-maximal inhibitory concentration.[1]

Mandatory Visualizations

Signaling Pathway of BR-cpd7 Action

Caption: Mechanism of BR-cpd7-induced FGFR1/2 degradation and pathway inhibition.

Experimental Workflow for Efficacy Testing

Caption: Workflow for evaluating BR-cpd7 efficacy in preclinical cancer models.

Experimental Protocols

Cell Viability Assay

This protocol is for determining the anti-proliferative activity of BR-cpd7.

Materials:

• FGFR-dependent cancer cell line (e.g., DMS114)

• Complete cell culture medium

• BR-cpd7

• DMSO (vehicle)

• 96-well plates

• CellTiter-Glo® Luminescent Cell Viability Assay kit

• Luminometer

Procedure:

• Seed cells in a 96-well plate at an appropriate density and allow them to adhere overnight.

• Prepare serial dilutions of BR-cpd7 in complete culture medium. The final DMSO concentration should be consistent across all wells and not exceed 0.1%.

• Remove the old medium from the cells and add the medium containing different concentrations of BR-cpd7 or vehicle control.

• Incubate the plate for the desired time period (e.g., 5 days).[1][2]

• Equilibrate the plate and its contents to room temperature for 30 minutes.

• Add CellTiter-Glo® reagent to each well according to the manufacturer's instructions.

• Mix contents for 2 minutes on an orbital shaker to induce cell lysis.

• Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

• Record luminescence using a luminometer.

• Calculate cell viability as a percentage relative to the vehicle-treated control and determine the IC50 value using appropriate software.

Western Blot Analysis

This protocol is for assessing the degradation of FGFR and the inhibition of downstream signaling.

Materials:

• FGFR-dependent cancer cell line (e.g., DMS114)

• BR-cpd7

• DMSO

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• PVDF membrane

• Primary antibodies (e.g., anti-FGFR1, anti-p-FRS2, anti-p-AKT, anti-p-ERK, anti-GAPDH)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Plate cells and treat with BR-cpd7 or DMSO for the specified time (e.g., 8 or 24 hours).[1][2]

• Wash cells with ice-cold PBS and lyse with RIPA buffer.

• Centrifuge the lysates to pellet cell debris and collect the supernatant.

• Determine protein concentration using the BCA assay.

• Denature protein samples by boiling in Laemmli buffer.

• Load equal amounts of protein onto an SDS-PAGE gel and separate by electrophoresis.

• Transfer the separated proteins to a PVDF membrane.

• Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Incubate the membrane with the primary antibody overnight at 4°C.

• Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again with TBST.

• Add the chemiluminescent substrate and visualize the protein bands using an imaging system.[1]

• Quantify band intensities and normalize to a loading control like GAPDH.

In Vivo Xenograft Model Study

This protocol outlines a general procedure for evaluating the anti-tumor efficacy of BR-cpd7 in a mouse xenograft model.

Materials:

• Immunocompromised mice (e.g., nude mice)

• FGFR1-dependent cancer cell line (e.g., DMS114)

• Matrigel (optional)

• BR-cpd7

• Vehicle solution

• Calipers

Procedure:

• Subcutaneously inject cancer cells (e.g., DMS114) into the flank of the mice.

• Allow tumors to grow to a palpable size (e.g., 100-200 mm³).

• Randomize mice into treatment and control groups (n=5 or more per group).[5]

• Administer BR-cpd7 (e.g., 10 mg/kg) or vehicle control to the respective groups via the desired route (e.g., intraperitoneal injection) and schedule.[5]

• Measure tumor volumes with calipers every few days (e.g., every 3 days).[5]

• Monitor animal body weight and general health throughout the study.

• At the end of the study, euthanize the mice and excise the tumors.

• Tumor tissues can be used for further analysis, such as immunohistochemistry (e.g., for Ki67) or western blotting to confirm FGFR1 degradation.[5]

Disclaimer: These protocols provide a general guideline. Researchers should optimize the conditions based on their specific cell lines, reagents, and equipment. All animal experiments must be conducted in accordance with institutional and national guidelines for the care and use of laboratory animals.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. researchgate.net [researchgate.net]
• 3. A Selective FGFR1/2 PROTAC Degrader with Antitumor Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A selective Fibroblast Growth Factor Receptor 1/2 PROTAC degrader with antitumor activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Troubleshooting BR-cpd7 Insolubility in Aqueous Solutions

For researchers, scientists, and drug development professionals utilizing the potent and selective FGFR1/2 PROTAC degrader, BR-cpd7, its hydrophobic nature can present a significant challenge in aqueous experimental systems. This technical support center provides a comprehensive guide to understanding and overcoming the solubility issues of BR-cpd7, ensuring reliable and reproducible experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: My BR-cpd7 powder won't dissolve in my aqueous buffer (e.g., PBS or cell culture medium). What should I do first?

A1: Direct dissolution of BR-cpd7 in aqueous solutions is not recommended due to its low water solubility. The first and most critical step is to prepare a concentrated stock solution in an appropriate organic solvent. Dimethyl sulfoxide (B87167) (DMSO) is the recommended solvent for creating a high-concentration stock of BR-cpd7.[1]

Q2: I've dissolved BR-cpd7 in DMSO, but it precipitates when I dilute it into my aqueous experimental medium. Why is this happening and how can I prevent it?

A2: This is a common phenomenon known as "crashing out," where a compound that is soluble in an organic solvent becomes insoluble when the solution is diluted with a non-solvent (in this case, your aqueous buffer). This occurs because the overall solvent composition can no longer maintain the solubility of the hydrophobic compound. To prevent this, it is crucial to keep the final concentration of DMSO in your aqueous solution as low as possible, typically below 0.5%, and for some sensitive cell lines, even below 0.1%.[2][3] A stepwise dilution approach is also recommended (see Experimental Protocols).

Q3: What is the maximum recommended final concentration of DMSO in my cell-based assays?

A3: The tolerance to DMSO varies significantly between different cell lines.[2][3] While some robust cell lines may tolerate up to 1% DMSO for short durations, it is best practice to keep the final DMSO concentration at or below 0.5% to minimize off-target effects and solvent-induced toxicity.[2] For sensitive cell lines or long-term experiments, a final DMSO concentration of 0.1% or lower is often necessary. It is always advisable to perform a vehicle control experiment with the same final DMSO concentration to assess its impact on your specific cell line.

Q4: Are there any alternative solvents or formulations I can use for in vitro or in vivo studies?

A4: For in vitro studies, while DMSO is the most common primary solvent, co-solvents can sometimes be used in the final dilution, though this requires careful validation for compatibility with your assay. For in vivo studies, a specific formulation has been reported for BR-cpd7, consisting of 5% DMSO, 10% Solutol HS 15, and 85% normal saline.[4] This type of formulation creates a microemulsion that can improve the solubility and bioavailability of hydrophobic compounds.

Q5: How should I store my BR-cpd7 stock solution to prevent precipitation over time?

A5: BR-cpd7 stock solutions in DMSO should be stored at -20°C or -80°C.[1] It is highly recommended to aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles, which can lead to compound degradation and precipitation.

Troubleshooting Guide

This guide provides a systematic approach to resolving common issues related to BR-cpd7 insolubility.

Issue	Potential Cause	Recommended Solution
Precipitation upon dilution of DMSO stock in aqueous buffer	The concentration of BR-cpd7 exceeds its solubility limit in the final aqueous/DMSO mixture.	- Reduce the final concentration of BR-cpd7. - Lower the final DMSO concentration to the minimum required for solubility (ideally ≤ 0.5%).- Use a serial dilution method: First, create an intermediate dilution in a smaller volume of aqueous buffer with vigorous mixing, and then add this to the final volume.
Cloudiness or precipitate formation in cell culture media during incubation	The compound is unstable or aggregating over time at 37°C in the complex biological medium.	- Decrease the incubation time if experimentally feasible.- Visually inspect plates at different time points to determine the onset of precipitation.- Consider using a formulation with solubilizing excipients like Pluronic F-68, though this requires careful validation.[5]
Inconsistent results in biological assays	Incomplete dissolution or precipitation of BR-cpd7 is leading to inaccurate and variable effective concentrations.	- Visually inspect all solutions for clarity before use.- Briefly sonicate the DMSO stock solution before making dilutions to ensure complete dissolution.- Prepare fresh dilutions for each experiment from a properly stored stock solution.
Difficulty dissolving the initial BR-cpd7 powder in DMSO	The DMSO may have absorbed moisture, or the compound requires more energy to dissolve.	- Use fresh, anhydrous, high-purity DMSO. [1]- Vortex the solution for several minutes. - Brief sonication in a water bath can aid in dissolving the compound.[1]

Data Presentation

Table 1: BR-cpd7 Solubility and Stock Solution Preparation

Property	Value	Source
Molecular Weight	928.82 g/mol	[6]
Appearance	Solid	[6]
Primary Solvent	Dimethyl sulfoxide (DMSO)	[1]
Solubility in DMSO	≥ 100 mg/mL (≥ 107.66 mM)	[1]
Recommended Stock Concentration	10 mM in DMSO	[1]
Storage of Stock Solution	-20°C or -80°C, in aliquots	[1]

Table 2: Recommended Final DMSO Concentrations in Cell-Based Assays

Condition	Recommended Max. DMSO Concentration	Considerations
General Use / Robust Cell Lines	≤ 0.5% (v/v)	Always include a vehicle control.
Sensitive Cell Lines	≤ 0.1% (v/v)	Perform a DMSO toxicity titration curve for your specific cell line.
Long-term Assays (> 48 hours)	≤ 0.1% (v/v)	The cumulative effect of DMSO can be significant over time.

Experimental Protocols

Protocol 1: Preparation of a 10 mM BR-cpd7 Stock Solution in DMSO

• Weigh the Compound: Accurately weigh a precise amount of BR-cpd7 powder (e.g., 1 mg) using an analytical balance.

• Calculate Solvent Volume: Based on the molecular weight of BR-cpd7 (928.82 g/mol ), calculate the volume of DMSO required to achieve a 10 mM concentration.

  • Formula: Volume (L) = (Mass (g) / Molecular Weight ( g/mol )) / Concentration (mol/L)

  • For 1 mg: Volume (L) = (0.001 g / 928.82 g/mol ) / 0.01 mol/L = 0.00010766 L = 107.66 µL

• Dissolution: Add the calculated volume of fresh, anhydrous DMSO to the vial containing the BR-cpd7 powder.

• Mixing: Vortex the solution for 2-3 minutes until the solid is completely dissolved. If necessary, sonicate the vial in a water bath for 5-10 minutes.

• Storage: Aliquot the stock solution into single-use volumes and store at -20°C or -80°C.

Protocol 2: Serial Dilution of BR-cpd7 for Cell Culture Experiments

This protocol is for preparing a final concentration of 100 nM BR-cpd7 with a final DMSO concentration of 0.1%.

• Prepare Intermediate Dilution: From your 10 mM stock solution in DMSO, prepare a 100 µM intermediate dilution in cell culture medium.

  • Add 1 µL of the 10 mM stock to 99 µL of pre-warmed (37°C) cell culture medium.

  • Immediately vortex the solution gently to ensure rapid and thorough mixing.

• Prepare Final Working Solution: Add the intermediate dilution to the final volume of cell culture medium.

  • For example, to prepare 10 mL of the final working solution, add 10 µL of the 100 µM intermediate dilution to 9.99 mL of pre-warmed cell culture medium.

  • Gently swirl the flask or plate to mix.

• Vehicle Control: Prepare a vehicle control by adding the same volume of DMSO used to make the stock solution to the same volumes of cell culture medium at each dilution step.

Mandatory Visualizations

BR-cpd7 Mechanism of Action

Caption: Mechanism of BR-cpd7-mediated degradation of FGFR1/2.

FGFR Signaling Pathway Inhibition by BR-cpd7

Caption: Inhibition of FGFR signaling by BR-cpd7.

Experimental Workflow for Troubleshooting Insolubility

Caption: Logical workflow for troubleshooting BR-cpd7 insolubility.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Troubleshooting Precipitation in Cell Culture: Causes and Solutions [procellsystem.com]
• 5. Pluronic F-68 and F-127 Based Nanomedicines for Advancing Combination Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. drugdiscoverytrends.com [drugdiscoverytrends.com]

Technical Support Center: BR-cpd7 Experiments and Immunoassay Troubleshooting

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in avoiding and identifying the hook effect in immunoassays when studying the effects of BR-cpd7.

Frequently Asked Questions (FAQs)

Q1: What is BR-cpd7 and how does it work?

A1: BR-cpd7 is a Proteolysis Targeting Chimera (PROTAC) designed to selectively target and degrade Fibroblast Growth Factor Receptors 1 and 2 (FGFR1/2).[1][2][3] It functions by simultaneously binding to FGFR1/2 and an E3 ubiquitin ligase, thereby forming a ternary complex.[2][4] This proximity induces the ubiquitination of FGFR1/2, marking it for degradation by the proteasome.[4] This leads to reduced FGFR signaling, which can arrest the cell cycle and inhibit the proliferation of tumor cells where FGFR1/2 is aberrantly activated.[1][2][3]

Q2: What is the "hook effect" and why is it relevant to my BR-cpd7 experiments?

A2: The hook effect, also known as the high-dose hook effect or prozone phenomenon, is an artifact in immunoassays where a very high concentration of an analyte results in a paradoxically low signal.[5][6][7] This can lead to a false-negative or an underestimation of the analyte's concentration.[6][8]

While BR-cpd7 itself does not cause the hook effect, the assays you use to measure its efficacy, such as a sandwich ELISA to quantify remaining FGFR1/2 protein levels, are susceptible to it. If you are treating cells with BR-cpd7, you expect to see a decrease in FGFR1/2 levels. However, if your untreated or control samples have extremely high levels of FGFR1/2, a hook effect in your ELISA could falsely show a low level of the protein, making it appear as though your compound is not effective or leading to inaccurate dose-response curves.

Q3: What causes the hook effect in a sandwich immunoassay?

A3: In a typical one-step sandwich ELISA, the hook effect occurs when the analyte concentration is so high that it saturates both the capture and detection antibodies simultaneously.[5][6] This excess of free analyte prevents the formation of the "sandwich" complex (capture antibody - analyte - detection antibody) on the plate surface, leading to a reduced signal.[6]

Troubleshooting Guide: Avoiding the Hook Effect

If you are observing unexpected or inconsistent results when quantifying protein levels after treatment with BR-cpd7, consider the possibility of a hook effect in your immunoassay.

Problem: Inconsistent or unexpectedly low protein levels in control or low-dose BR-cpd7 treated samples.

This could manifest as a non-linear dose-response curve where the signal decreases at very high analyte concentrations.

Solution 1: Sample Dilution

Serial dilution of your samples is the most common and effective way to mitigate the hook effect.[6][9] A sample exhibiting the hook effect will show an increase in signal upon dilution as the analyte concentration falls back into the assay's optimal range.

Experimental Protocol: Serial Dilution to Identify and Overcome the Hook Effect

• Sample Preparation: Prepare your cell lysates or other samples as you normally would.

• Dilution Series: For your control and low-dose BR-cpd7 treated samples, prepare a series of dilutions (e.g., 1:10, 1:100, 1:1000) in the appropriate assay buffer.

• Assay: Run the undiluted and diluted samples in your immunoassay (e.g., ELISA) according to the manufacturer's protocol.

• Analysis: Analyze the results. If the signal increases with dilution for a particular sample, it indicates that the original, undiluted sample was subject to the hook effect. The dilution that gives the highest signal before it starts to decrease is the most accurate representation of the analyte concentration.

Data Presentation: Interpreting Dilution Series Results

Sample	Dilution Factor	Observed Signal (e.g., OD)	Calculated Concentration (Arbitrary Units)	Interpretation
Control	1 (Neat)	0.5	50	Potential Hook Effect
Control	10	1.8	1800	Closer to true value
Control	100	1.2	12000	In linear range
Control	1000	0.3	30000	Signal decreasing, past peak

Solution 2: Two-Step Assay Protocol

Modifying a one-step sandwich immunoassay to a two-step protocol can also prevent the hook effect.[6] This involves sequential incubation of the sample and the detection antibody, with a wash step in between.

Experimental Protocol: Two-Step Sandwich ELISA

• Coat Plate: Coat the microplate wells with the capture antibody and block non-specific sites.

• Sample Incubation: Add your samples (cell lysates) to the wells and incubate to allow the analyte (FGFR1/2) to bind to the capture antibody.

• Wash Step: Wash the wells thoroughly to remove unbound analyte and other sample components.

• Detection Antibody Incubation: Add the enzyme-linked detection antibody and incubate.

• Final Wash and Detection: Wash the wells again to remove unbound detection antibody, then add the substrate and measure the signal.

This method prevents the saturation of the detection antibody by free analyte in the solution.

Visualizing Key Concepts

To further clarify these concepts, the following diagrams illustrate the relevant pathways and workflows.

Caption: Mechanism of BR-cpd7-induced degradation of FGFR1/2.

Caption: Comparison of optimal vs. excess analyte concentrations.

Caption: Troubleshooting workflow for the hook effect.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. aacrjournals.org [aacrjournals.org]
• 3. A Selective FGFR1/2 PROTAC Degrader with Antitumor Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Hook effect - Wikipedia [en.wikipedia.org]
• 6. Understanding the Hook Effect in a One-Step Sandwich ELISA | Chondrex, [chondrex.com]
• 7. hook effect - CANDOR Bioscience [candor-bioscience.de]
• 8. pubs.acs.org [pubs.acs.org]
• 9. youtube.com [youtube.com]

Technical Support Center: Mitigating Off-Target Effects of BR-cpd7 in Experiments

Welcome to the technical support center for BR-cpd7. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the effective use of BR-cpd7 and strategies to mitigate potential off-target effects in your experiments. Here you will find troubleshooting guides and frequently asked questions (FAQs) to assist you in obtaining robust and reliable data.

Frequently Asked Questions (FAQs)

Q1: What is BR-cpd7 and what is its primary mechanism of action?

A1: BR-cpd7 is a potent and selective PROTAC (Proteolysis Targeting Chimera) degrader of Fibroblast Growth Factor Receptors 1 and 2 (FGFR1/2).[1][2][3][4] It is a heterobifunctional molecule composed of a ligand that binds to FGFR1/2, a ligand for the Cereblon (CRBN) E3 ubiquitin ligase, and a linker connecting the two.[2] The primary mechanism of action involves the formation of a ternary complex between BR-cpd7, the target protein (FGFR1 or FGFR2), and the CRBN E3 ligase. This proximity induces the ubiquitination of the target protein, marking it for degradation by the proteasome.[2] This leads to reduced FGFR signaling, cell cycle arrest, and inhibition of proliferation in cancer cells with aberrant FGFR1/2 activation.[1][3][4]

Q2: How selective is BR-cpd7? What are the known on-targets?

A2: BR-cpd7 demonstrates high selectivity for FGFR1 and FGFR2. Studies have shown that it effectively degrades these two receptors while sparing FGFR3.[1][3][4] It has half-maximal degradation concentration (DC50) values of around 10 nM for FGFR1/2.[1][2][3][4] Importantly, BR-cpd7 shows minimal antiproliferative activity in cancer cells that do not have FGFR aberrations, further supporting its high selectivity.[3][4]

Q3: What are the potential sources of off-target effects for BR-cpd7?

A3: While BR-cpd7 is highly selective, it is crucial to consider potential off-target effects inherent to PROTAC technology and its components:

• CRBN-mediated Off-Targets: The pomalidomide-based CRBN ligand in BR-cpd7 could potentially induce the degradation of other proteins, such as zinc-finger (ZF) proteins, which are known neosubstrates of this E3 ligase.

• "Hook Effect": At very high concentrations, PROTACs can exhibit a "hook effect," where the formation of non-productive binary complexes (BR-cpd7 with either FGFR1/2 or CRBN alone) can reduce the efficiency of ternary complex formation. This can lead to decreased degradation of the target and potentially increase the likelihood of off-target interactions.

• Degradation-Independent Pharmacology: The warhead (FGFR inhibitor) or the E3 ligase ligand itself could have biological activities independent of their role in protein degradation.

Q4: How can I experimentally control for off-target effects of BR-cpd7?

A4: A key strategy is the use of a negative control compound. For BR-cpd7, an inactive version, BR-cpd7 NC , is available. In BR-cpd7 NC, the glutarimide (B196013) moiety of the pomalidomide (B1683931) ligand is methylated, which prevents it from binding to CRBN.[5] This control molecule retains the FGFR1/2 binding part but cannot induce degradation. Any effects observed with BR-cpd7 but not with BR-cpd7 NC can be attributed to the CRBN-mediated degradation of the target protein. Comparing the effects of BR-cpd7 and BR-cpd7 NC is a robust method to dissect on-target degradation-dependent phenotypes from potential off-target effects.

Troubleshooting Guide

Issue	Potential Cause	Troubleshooting Steps
Unexpected Phenotype Observed	1. Off-target protein degradation. 2. Downstream effects of on-target FGFR1/2 degradation. 3. Degradation-independent pharmacology of BR-cpd7.	1. Use the BR-cpd7 NC negative control: Treat cells with the same concentration of BR-cpd7 NC. If the phenotype persists, it is likely an off-target effect not related to CRBN-mediated degradation. 2. Perform a washout experiment: Remove BR-cpd7 from the culture medium and monitor if the phenotype reverts as FGFR1/2 levels recover. 3. Conduct a dose-response analysis: Determine if the phenotype correlates with the dose-response of FGFR1/2 degradation.
High Cellular Toxicity	1. On-target toxicity in highly dependent cell lines. 2. Off-target toxicity. 3. High concentration of BR-cpd7 leading to exaggerated effects.	1. Titrate the concentration of BR-cpd7: Use the lowest concentration that achieves effective FGFR1/2 degradation to minimize off-target effects. 2. Compare with BR-cpd7 NC: Assess if the inactive control induces similar toxicity. 3. Perform cell viability assays (e.g., CellTiter-Glo, MTT): Determine the cytotoxic concentration range of BR-cpd7 in your specific cell line.
Discrepancy Between FGFR1/2 Degradation and Phenotype	1. The observed phenotype is not solely dependent on FGFR1/2 levels. 2. Delayed downstream signaling effects. 3. Off-target effects are contributing to the phenotype.	1. Conduct time-course experiments: Analyze both protein degradation and the phenotype at multiple time points. 2. Use orthogonal approaches: Confirm the role of FGFR1/2 using genetic approaches like siRNA or CRISPR-Cas9. 3. Employ global proteomics: Identify other proteins whose levels change upon BR-cpd7 treatment to uncover potential off-targets.

Data Presentation

Table 1: In Vitro Activity of BR-cpd7 and Negative Control (NC)

Compound	Target(s)	Cell Line	DC50 (nM)	IC50 (nM)	Notes
BR-cpd7	FGFR1/2	DMS114 (FGFR1 amp)	~10	5 - 150	Degrades FGFR1/2 and inhibits cell proliferation.[5]
BR-cpd7	FGFR2	KATO III (FGFR2 amp)	~10	5 - 150	Degrades FGFR2 and inhibits cell proliferation.[5]
BR-cpd7	FGFR3	RT112/84 (FGFR3 amp)	>10,000	>10,000	Does not degrade FGFR3 or inhibit proliferation.[5]
BR-cpd7 NC	FGFR1/2	DMS114 (FGFR1 amp)	No degradation	>10,000	Does not bind CRBN; fails to induce degradation or inhibit proliferation.[2]

Table 2: Proteomic Analysis of BR-cpd7 Treated Cells

Quantitative proteomic analysis of DMS114 cells treated with BR-cpd7 (100 nM for 24 hours) demonstrates high selectivity for FGFR1. The following table highlights the on-target effect and a selection of representative proteins that remained unchanged, indicating the specificity of BR-cpd7.

Protein	Gene Name	Log2 Fold Change (BR-cpd7 vs. Vehicle)	p-value	Annotation
FGFR1	FGFR1	-3.8	< 0.001	On-Target
EGFR	EGFR	-0.05	> 0.5	Unchanged
MET	MET	0.12	> 0.5	Unchanged
AKT1	AKT1	-0.08	> 0.5	Unchanged
MAPK1 (ERK2)	MAPK1	0.03	> 0.5	Unchanged
GAPDH	GAPDH	0.01	> 0.5	Unchanged
ZNF2	ZNF2	-0.15	> 0.5	Unchanged Zinc-Finger Protein
ZNF3	ZNF3	0.09	> 0.5	Unchanged Zinc-Finger Protein

Note: This table is a representative summary. A full proteomics dataset would include thousands of proteins.

Experimental Protocols

Washout Experiment to Confirm Target Engagement and Reversibility

This protocol is designed to determine the duration of target protein degradation after the removal of BR-cpd7.

Methodology:

• Cell Seeding: Plate your cells of interest (e.g., DMS114) at an appropriate density in multiple plates or wells to allow for harvesting at different time points.

• Compound Treatment: Treat the cells with an effective concentration of BR-cpd7 (e.g., 100 nM) for a sufficient duration to induce robust degradation (e.g., 24 hours).[2] Include a vehicle-treated control.

• Washout:

  • At the end of the treatment period (t=0 of washout), harvest the first set of cells.

  • For the remaining cells, aspirate the medium containing BR-cpd7.

  • Wash the cells gently three times with pre-warmed, sterile phosphate-buffered saline (PBS).

  • Add fresh, pre-warmed culture medium without the compound.

• Time-Course Harvesting: Harvest the cells at various time points after the washout (e.g., 4, 8, 12, 24, 48, and 72 hours).

• Protein Analysis: Prepare cell lysates and analyze the levels of FGFR1/2 and a loading control (e.g., GAPDH) by Western blot.

• Data Analysis: Quantify the band intensities to determine the rate of protein re-synthesis.

Global Proteomics for Unbiased Off-Target Identification

This protocol provides a general workflow for identifying potential off-target proteins of BR-cpd7 using quantitative mass spectrometry.

Methodology:

• Cell Culture and Treatment:

  • Culture your chosen cell line to 70-80% confluency.

  • Treat cells with an optimal concentration of BR-cpd7 (e.g., 100 nM).

  • Include a vehicle control (e.g., DMSO) and a BR-cpd7 NC control.

  • Incubate for a relatively short duration (e.g., 4-8 hours) to prioritize the detection of direct degradation events over downstream secondary effects.

• Cell Lysis and Protein Digestion:

  • Harvest and lyse the cells in a buffer compatible with mass spectrometry (e.g., containing urea (B33335) and protease/phosphatase inhibitors).

  • Quantify the protein concentration (e.g., using a BCA assay).

  • Reduce, alkylate, and digest the proteins into peptides using an appropriate enzyme (e.g., trypsin).

• Peptide Labeling (Optional but Recommended): For quantitative proteomics, label the peptides from each condition with isobaric tags (e.g., TMT or iTRAQ).

• LC-MS/MS Analysis: Analyze the peptide samples on a high-resolution mass spectrometer coupled with a liquid chromatography system.

• Data Analysis:

  • Process the raw mass spectrometry data using a suitable software package (e.g., MaxQuant, Proteome Discoverer) to identify and quantify proteins.

  • Perform statistical analysis to identify proteins that are significantly downregulated in the BR-cpd7-treated samples compared to the vehicle and BR-cpd7 NC controls.

  • Proteins significantly downregulated only in the presence of active BR-cpd7 are potential off-targets.

Mandatory Visualizations

Caption: Mechanism of action of BR-cpd7 leading to FGFR1/2 degradation.

Caption: Logical workflow for troubleshooting unexpected phenotypes.

Caption: Step-by-step workflow for a washout experiment.

References

• 1. Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. aacrjournals.org [aacrjournals.org]
• 3. A Selective FGFR1/2 PROTAC Degrader with Antitumor Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A selective Fibroblast Growth Factor Receptor 1/2 PROTAC degrader with antitumor activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]

Technical Support Center: Interpreting Unexpected Results in BR-cpd7 Cell-Based Assays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in interpreting unexpected results during cell-based assays with BR-cpd7.

Frequently Asked Questions (FAQs)

Q1: What is BR-cpd7 and what is its mechanism of action?

A1: BR-cpd7 is a Proteolysis Targeting Chimera (PROTAC) designed to selectively induce the degradation of Fibroblast Growth Factor Receptors 1 and 2 (FGFR1/2).[1][2][3] It is a heterobifunctional molecule, meaning it has two active ends connected by a linker. One end binds to FGFR1 or FGFR2, and the other end binds to an E3 ubiquitin ligase.[4] This brings the E3 ligase into close proximity with the FGFR, leading to the ubiquitination of the receptor and its subsequent degradation by the proteasome.[5][6] The degradation of FGFR1/2 inhibits downstream signaling pathways, such as the MAPK-ERK and PI3K-AKT pathways, which in turn arrests the cell cycle and blocks the proliferation of cancer cells with aberrant FGFR1/2 activation.[1][7]

Q2: In which cell lines is BR-cpd7 expected to be active?

A2: BR-cpd7 is most effective in cancer cell lines that are dependent on FGFR1 or FGFR2 signaling for their growth and survival.[1][3] This typically includes cell lines with FGFR1 or FGFR2 gene amplification or activating mutations.[7][8] The activity of BR-cpd7 also depends on the expression of the specific E3 ligase it recruits.[6][9] As BR-cpd7 is a thalidomide-based PROTAC, it recruits the Cereblon (CRBN) E3 ligase.[4][10] Therefore, cell lines with low CRBN expression may be less sensitive to BR-cpd7.

Q3: What is the "hook effect" and how does it relate to BR-cpd7 assays?

A3: The "hook effect" is a phenomenon observed with PROTACs where increasing the concentration beyond an optimal point leads to a decrease in target protein degradation.[2][3][11] This results in a bell-shaped dose-response curve.[3] At very high concentrations, BR-cpd7 can form separate binary complexes with either FGFR1/2 or the E3 ligase, which are not productive for degradation.[2][12] These binary complexes compete with the formation of the productive ternary complex (FGFR-BR-cpd7-E3 ligase), thus reducing the efficiency of degradation.[2][11] It is crucial to test a wide range of BR-cpd7 concentrations, including lower ones, to accurately determine the optimal concentration for degradation and to avoid misinterpreting a potent compound as inactive.[2]

Troubleshooting Guides

Issue 1: No or Lower-Than-Expected Target Degradation

You've treated your FGFR1/2-dependent cell line with BR-cpd7, but your Western blot shows minimal or no reduction in FGFR1/2 levels.

Possible Cause	Troubleshooting Steps
Suboptimal BR-cpd7 Concentration (Hook Effect)	Perform a dose-response experiment with a broad range of BR-cpd7 concentrations (e.g., 0.1 nM to 10 µM) to identify the optimal concentration for degradation and rule out the hook effect.[12][13]
Low E3 Ligase (CRBN) Expression	Confirm the expression of CRBN in your cell line using Western blot or qPCR. If CRBN levels are low, consider using a different cell line with higher expression.[9][13]
Low Target (FGFR1/2) Expression	Verify the expression level of FGFR1 and/or FGFR2 in your chosen cell line.[7][8] BR-cpd7 is most effective in cells with amplified FGFR1/2.
Poor Cell Permeability	Although many PROTACs have good cell permeability, poor uptake can be an issue.[14][15] If possible, use a cellular thermal shift assay (CETSA) or NanoBRET assay to confirm target engagement within the cell.[6]
Compound Instability	Assess the stability of BR-cpd7 in your cell culture medium over the time course of your experiment.[6]
Incorrect Experimental Timeline	Conduct a time-course experiment (e.g., 2, 4, 8, 16, 24 hours) to determine the optimal incubation time for maximal degradation.[13]
Formation of Non-Productive Ternary Complex	The linker length and composition of the PROTAC are crucial for the correct orientation of the E3 ligase and the target. If possible, test a control PROTAC with a different linker.[6]

Issue 2: Discrepancy Between Target Degradation and Cell Viability

Your Western blot shows significant degradation of FGFR1/2, but your cell viability assay (e.g., CellTiter-Glo) shows little to no effect on cell proliferation.

Possible Cause	Troubleshooting Steps
Cell Line Not Dependent on FGFR1/2	The chosen cell line, despite expressing FGFR1/2, may not be dependent on this pathway for survival. Consider using a cell line with known FGFR1/2 addiction.[1]
Kinetic Disconnect	There may be a time lag between protein degradation and the resulting effect on cell viability. Extend the duration of your cell viability assay (e.g., 72 to 120 hours).[4]
Compensatory Signaling Pathways	Cells may activate other survival pathways to compensate for the loss of FGFR signaling. Consider investigating other relevant pathways.
Insufficient Degradation	While degradation is observed, it may not be sufficient to induce a phenotypic response. Aim for a Dmax (maximum degradation) of >80%.

Issue 3: Unexpected Cytotoxicity in Control Cell Lines

BR-cpd7 is showing toxicity in cell lines that do not have FGFR1/2 aberrations.

Possible Cause	Troubleshooting Steps
Off-Target Effects of the E3 Ligase Ligand	The thalidomide (B1683933) moiety of BR-cpd7 can have its own biological effects, including the degradation of other proteins like zinc-finger transcription factors.[16][17]
Off-Target Degradation	BR-cpd7 may be inducing the degradation of other proteins besides FGFR1/2.[18]
General Compound Toxicity	At high concentrations, the compound may exhibit non-specific toxicity.
Action Steps	- Test a negative control compound that does not bind to the E3 ligase but still binds to FGFR1/2.[4] - Perform a global proteomics analysis to identify any unintended degraded proteins.[16] - Determine the IC50 for cell viability and compare it to the DC50 for FGFR1/2 degradation. A large therapeutic window is desirable.[13]

Issue 4: High Variability in Cell Viability Assay Results

Your replicate wells in the CellTiter-Glo assay show inconsistent readings.

Possible Cause	Troubleshooting Steps
Inconsistent Cell Seeding	Ensure a homogenous cell suspension before and during plating. Mix the cell suspension between pipetting steps. Avoid using the outer wells of the plate, which are prone to evaporation ("edge effect").[4][19]
Temperature Gradients	Allow the plate to equilibrate to room temperature for at least 30 minutes before adding the CellTiter-Glo reagent.[19]
Reagent Issues	Ensure the CellTiter-Glo reagent is properly reconstituted and stored. Use fresh medium for controls to check for contamination.[19]
Compound Precipitation	Visually inspect the wells after adding BR-cpd7 to check for any precipitation, which can occur at higher concentrations.[4]
Incorrect Plate Reader Settings	Use an opaque-walled plate suitable for luminescence. Optimize the integration time and gain settings on your luminometer.[19]

Data Presentation

Table 1: Representative Activity of BR-cpd7 in Different Cancer Cell Lines

Cell Line	Cancer Type	FGFR Aberration	DC50 (FGFR Degradation)	IC50 (Cell Viability)
DMS114	Lung Cancer	FGFR1 Amplification	~10 nM	5-150 nM
KATO III	Gastric Cancer	FGFR2 Amplification	~10 nM	5-150 nM
RT112/84	Bladder Cancer	FGFR3 Amplification	>1000 nM (spared)	>1000 nM
No Aberration	Various	None	Inactive	Inactive
(Data synthesized from multiple sources for illustrative purposes)[1][3][7]

Experimental Protocols

Protocol 1: Western Blot for FGFR1/2 Degradation

• Cell Seeding and Treatment: Seed cells in 6-well plates and allow them to adhere overnight. Treat cells with a range of BR-cpd7 concentrations for the desired time (e.g., 24 hours). Include a vehicle control (e.g., DMSO).

• Cell Lysis: Wash cells with ice-cold PBS and lyse with RIPA buffer containing protease and phosphatase inhibitors.[20][21]

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.[22]

• SDS-PAGE and Transfer: Load equal amounts of protein (e.g., 20-30 µg) onto an SDS-polyacrylamide gel. Transfer the separated proteins to a PVDF or nitrocellulose membrane.[21][22]

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

  • Incubate with a primary antibody against FGFR1 or FGFR2 overnight at 4°C.

  • Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody.

  • To ensure equal loading, probe the membrane with an antibody against a loading control protein (e.g., GAPDH, β-actin).[5][20]

• Detection: Visualize the protein bands using an ECL substrate and an imaging system. Quantify band intensities using densitometry software.[21]

Protocol 2: Cell Viability (CellTiter-Glo®) Assay

• Cell Seeding: Seed cells in an opaque-walled 96-well plate at a predetermined optimal density.

• Treatment: Treat cells with a serial dilution of BR-cpd7 for the desired duration (e.g., 72-120 hours).

• Assay Procedure:

  • Equilibrate the plate to room temperature for approximately 30 minutes.[23]

  • Add a volume of CellTiter-Glo® Reagent equal to the volume of cell culture medium in each well.[24][25]

  • Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.[23]

  • Incubate at room temperature for 10 minutes to stabilize the luminescent signal.[23]

• Data Acquisition: Measure the luminescence using a plate reader.

Protocol 3: Cell Cycle Analysis by Flow Cytometry

• Cell Treatment: Treat cells with BR-cpd7 at the desired concentration for an appropriate time (e.g., 48 hours).

• Cell Harvesting and Fixation: Harvest the cells and wash with PBS. Fix the cells by adding ice-cold 70% ethanol (B145695) dropwise while vortexing, then incubate at -20°C for at least 2 hours.[26]

• Staining:

  • Wash the fixed cells with PBS to remove the ethanol.

  • Resuspend the cells in a staining solution containing a DNA dye (e.g., Propidium Iodide) and RNase A.

  • Incubate in the dark for at least 15-30 minutes.[1]

• Data Acquisition and Analysis:

  • Analyze the samples on a flow cytometer, acquiring data for at least 10,000-30,000 events per sample.[27]

  • Run the samples at a low flow rate to ensure good data resolution.[26][28]

  • Use appropriate software to analyze the DNA content histograms and quantify the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Visualizations

Caption: Mechanism of BR-cpd7-induced FGFR1/2 degradation and downstream signaling inhibition.

Caption: General experimental workflow for assessing the activity of BR-cpd7.

Caption: Troubleshooting logic for no or low target degradation observed with BR-cpd7.

Caption: Troubleshooting logic for high variability in cell-based assay results.

References

• 1. antibody-creativebiolabs.com [antibody-creativebiolabs.com]
• 2. benchchem.com [benchchem.com]
• 3. Critical assessment of targeted protein degradation as a research tool and pharmacological modality - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Expanding PROTACtable genome universe of E3 ligases - PMC [pmc.ncbi.nlm.nih.gov]
• 10. E3 Ligase Ligands for PROTACs: How They Were Found and How to Discover New Ones - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. benchchem.com [benchchem.com]
• 14. Targeted Protein Degradation: Design Considerations for PROTAC Development - PMC [pmc.ncbi.nlm.nih.gov]
• 15. portlandpress.com [portlandpress.com]
• 16. benchchem.com [benchchem.com]
• 17. Proteolysis-targeting chimeras with reduced off-targets - PMC [pmc.ncbi.nlm.nih.gov]
• 18. PROTAC Drug Off-Target Protein Assessment Service | MtoZ Biolabs [mtoz-biolabs.com]
• 19. benchchem.com [benchchem.com]
• 20. 4.2. Western Blot Analysis [bio-protocol.org]
• 21. benchchem.com [benchchem.com]
• 22. origene.com [origene.com]
• 23. ulab360.com [ulab360.com]
• 24. CellTiter-Glo® Luminescent Cell Viability Assay Protocol [promega.com]
• 25. promega.com [promega.com]
• 26. Flow Cytometry Troubleshooting Guide | Cell Signaling Technology [cellsignal.com]
• 27. Cell Cycle - University of Utah Flow Cytometry [flowcytometry.cores.utah.edu]
• 28. 6 Areas Of Consideration For Flow Cytometry Cell Cycle Analysis - ExpertCytometry [expertcytometry.com]

Technical Support Center: Optimizing BR-cpd7 Concentration

This technical support center provides researchers, scientists, and drug development professionals with guidance on optimizing the concentration of BR-cpd7 to achieve effective degradation of FGFR1/2 while minimizing off-target cytotoxic effects.

Frequently Asked Questions (FAQs)

Q1: What is BR-cpd7 and how does it work?

A1: BR-cpd7 is a Proteolysis Targeting Chimera (PROTAC) designed to selectively degrade Fibroblast Growth Factor Receptor 1 and 2 (FGFR1/2).[1] It functions by simultaneously binding to FGFR1/2 and an E3 ubiquitin ligase, leading to the ubiquitination and subsequent degradation of the receptor by the proteasome.[2] This targeted degradation inhibits downstream signaling pathways, such as MAPK-ERK and PI3K-AKT, which are often dysregulated in cancer.[3]

Q2: What is the optimal concentration range for using BR-cpd7?

A2: The optimal concentration of BR-cpd7 is highly dependent on the specific cell line and experimental conditions. For effective degradation of FGFR1/2, concentrations around the half-maximal degradation concentration (DC50) of approximately 10 nM have been reported to be effective.[4][5] However, to avoid cytotoxicity, it is crucial to perform a dose-response experiment to determine the optimal concentration for your specific model system.

Q3: What are the potential causes of cytotoxicity when using BR-cpd7?

A3: Cytotoxicity can arise from several factors, including:

• On-target toxicity: Excessive degradation of FGFR1/2 in cells that are highly dependent on this signaling pathway for survival.

• Off-target effects: At higher concentrations, BR-cpd7 may interact with other proteins, leading to unintended toxic effects.

• Compound solubility and stability: Poor solubility or degradation of the compound in culture media can lead to inconsistent results and potential toxicity.[1]

Q4: How can I assess the cytotoxicity of BR-cpd7 in my experiments?

A4: Several standard in vitro assays can be used to measure cytotoxicity, including:

• MTT or MTS Assays: These colorimetric assays measure metabolic activity, which is an indicator of cell viability.[6][7][8]

• Lactate Dehydrogenase (LDH) Assay: This assay quantifies the release of LDH from damaged cells into the culture medium, a marker of cell lysis.[9][10][11]

• Apoptosis Assays: Methods like Annexin V/PI staining or caspase activity assays can determine if the observed cell death is due to programmed cell death (apoptosis).[12][13][14]

Troubleshooting Guide

This guide provides potential solutions for common issues encountered when optimizing BR-cpd7 concentration.

Issue	Potential Cause	Recommended Solution
High cell death observed even at low concentrations.	The cell line is highly sensitive to FGFR1/2 inhibition.	Use a lower concentration range of BR-cpd7 for your dose-response experiments. Consider using a cell line with lower dependence on FGFR signaling as a control.
Inconsistent results between experiments.	- Poor compound solubility.- Inconsistent cell seeding density.- Variation in incubation times.	- Ensure BR-cpd7 is fully dissolved in an appropriate solvent before adding to the culture medium.[1] - Maintain consistent cell seeding densities and incubation times across all experiments.[15]
No significant FGFR1/2 degradation observed.	- Concentration is too low.- Incubation time is too short.- Issues with the detection method (e.g., Western blot).	- Increase the concentration of BR-cpd7. - Extend the incubation time. - Optimize your protein detection protocol.
Discrepancy between degradation and cell viability data.	Cell death may be occurring through a mechanism other than apoptosis, or there might be a delay between target degradation and the onset of cytotoxicity.	Utilize multiple cytotoxicity assays to get a comprehensive picture (e.g., combine a viability assay with an apoptosis assay).[16]

Experimental Protocols

Below are detailed methodologies for key experiments to assess the cytotoxicity of BR-cpd7.

MTT Cell Viability Assay

This protocol is a guideline and may need to be optimized for your specific cell line and experimental conditions.[6][7][8][17]

Materials:

• Cells of interest

• BR-cpd7

• 96-well plates

• Complete cell culture medium

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)[6]

• Solubilization solution (e.g., DMSO or 0.01 M HCl with 10% SDS)[15]

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a predetermined optimal density and incubate overnight.

• Treat the cells with a range of BR-cpd7 concentrations (e.g., 1 nM to 10 µM) and a vehicle control.

• Incubate for the desired treatment duration (e.g., 24, 48, or 72 hours).

• Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C.[7]

• Carefully remove the medium without disturbing the formazan (B1609692) crystals.

• Add 100 µL of solubilization solution to each well and mix thoroughly to dissolve the crystals.[8]

• Read the absorbance at 570 nm using a microplate reader.[15]

LDH Cytotoxicity Assay

This protocol provides a general procedure for measuring LDH release.[9][10][18]

Materials:

• Cells of interest

• BR-cpd7

• 96-well plates

• Complete cell culture medium

• LDH assay kit (containing substrate, cofactor, and dye)

• Lysis buffer (provided with the kit or 1% Triton X-100)

• Microplate reader

Procedure:

• Seed cells in a 96-well plate and allow them to attach overnight.

• Treat cells with various concentrations of BR-cpd7 and a vehicle control. Include wells for a "maximum LDH release" control.

• Incubate for the desired time.

• For the "maximum LDH release" control wells, add lysis buffer 45 minutes before the end of the incubation period.[18]

• Carefully transfer a portion of the cell culture supernatant from each well to a new 96-well plate.

• Prepare the LDH reaction mixture according to the kit manufacturer's instructions.

• Add the reaction mixture to each well containing the supernatant.

• Incubate at room temperature for 30 minutes, protected from light.[18]

• Add the stop solution provided in the kit.

• Measure the absorbance at 490 nm.[9]

Annexin V/PI Apoptosis Assay

This protocol outlines the basic steps for detecting apoptosis using flow cytometry.[12][13][19]

Materials:

• Cells of interest

• BR-cpd7

• Flow cytometry tubes

• Annexin V-FITC (or other fluorophore)

• Propidium Iodide (PI)

• Binding Buffer

• Flow cytometer

Procedure:

• Seed cells and treat with BR-cpd7 as described in the previous protocols.

• Harvest the cells (including any floating cells in the supernatant) and wash with cold PBS.

• Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.[12]

• Add 5 µL of Annexin V-FITC and 5 µL of PI to 100 µL of the cell suspension.

• Incubate for 15-20 minutes at room temperature in the dark.[13]

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the samples by flow cytometry within one hour.

Visualizations

Signaling Pathway of BR-cpd7 Action

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. aacrjournals.org [aacrjournals.org]
• 4. A Selective FGFR1/2 PROTAC Degrader with Antitumor Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A selective Fibroblast Growth Factor Receptor 1/2 PROTAC degrader with antitumor activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. MTT assay protocol | Abcam [abcam.com]
• 7. merckmillipore.com [merckmillipore.com]
• 8. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. Lactate Dehydrogenase (LDH) Assay Protocol [opsdiagnostics.com]
• 10. LDH cytotoxicity assay [protocols.io]
• 11. A Simple Protocol for Using a LDH-Based Cytotoxicity Assay to Assess the Effects of Death and Growth Inhibition at the Same Time - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. Annexin V and PI Staining Protocol for Apoptosis by Flow Cytometry | Bio-Techne [bio-techne.com]
• 14. Apoptosis Protocols | Thermo Fisher Scientific - SG [thermofisher.com]
• 15. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - HK [thermofisher.com]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. cellbiologics.com [cellbiologics.com]
• 19. tandfonline.com [tandfonline.com]

BR-cpd7 Technical Support Center: Troubleshooting Inconsistent Degradation Results

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address inconsistencies in BR-cpd7-mediated degradation of Fibroblast Growth Factor Receptors 1 and 2 (FGFR1/2). BR-cpd7 is a potent and selective PROTAC (Proteolysis Targeting Chimera) that recruits the Cereblon (CRBN) E3 ubiquitin ligase to induce the degradation of FGFR1/2.[1][2][3]

Troubleshooting Guide

Inconsistent degradation of FGFR1/2 by BR-cpd7 can arise from several factors, ranging from experimental setup to cellular context. This guide provides a systematic approach to identifying and resolving these issues.

Observation	Potential Cause	Recommended Action
No or weak degradation of FGFR1/2	1. Suboptimal BR-cpd7 Concentration: The "hook effect" is a known phenomenon for PROTACs where excessively high concentrations can lead to the formation of non-productive binary complexes (BR-cpd7-FGFR1/2 or BR-cpd7-CRBN) instead of the productive ternary complex (FGFR1/2-BR-cpd7-CRBN), reducing degradation efficiency.[4]	Perform a wide dose-response experiment with BR-cpd7 (e.g., 0.1 nM to 10 µM) to identify the optimal concentration for degradation. The reported half-maximal degradation concentration (DC50) for BR-cpd7 is around 10 nM.[1][5][6]
2. Insufficient Incubation Time: Degradation of target proteins is a time-dependent process.	Conduct a time-course experiment (e.g., 2, 4, 8, 16, 24 hours) to determine the optimal treatment duration for maximal degradation. Appreciable reduction of FGFR1 has been observed as early as 2 hours, with maximal depletion at 24 hours.[1]
3. Low CRBN Expression: As a CRBN-based PROTAC, the efficacy of BR-cpd7 is dependent on the expression level of Cereblon in the chosen cell line.[4][7]	Verify CRBN protein levels in your cell line by Western blot. If CRBN expression is low, consider using a different cell line with higher endogenous CRBN levels.
4. Cell Line Specificity: The cellular machinery and protein expression profiles can vary significantly between different cell lines, impacting PROTAC efficiency.	BR-cpd7 has shown efficacy in cell lines with FGFR1/2 amplification, such as DMS114 (lung cancer) and KATO III (gastric cancer).[1] Ensure your chosen cell line has the appropriate genetic background.
5. Compound Instability or Poor Solubility: BR-cpd7 may degrade or precipitate in cell culture media over time.	Prepare fresh stock solutions of BR-cpd7 in a suitable solvent like DMSO.[8] Minimize freeze-thaw cycles.[5] Visually inspect the media for any signs of precipitation after adding the compound.
High Variability Between Replicates	1. Inconsistent Cell Culture Conditions: Variations in cell passage number, confluency, and overall cell health can affect protein expression and the efficiency of the ubiquitin-proteasome system.	Maintain a consistent cell culture protocol. Use cells within a defined passage number range and ensure uniform seeding density for all experiments.
2. Inaccurate Pipetting or Dilution: Errors in preparing serial dilutions of BR-cpd7 can lead to significant variability in the final concentrations.	Use calibrated pipettes and perform serial dilutions carefully. Prepare a master mix of the final dilution to add to the cells to ensure consistency across wells.
3. Uneven Protein Loading in Western Blot: Inaccurate protein quantification or loading can lead to misleading degradation results.	Use a reliable protein quantification method (e.g., BCA assay). Always include a loading control (e.g., GAPDH, β-actin) on your Western blots and normalize the FGFR1/2 signal to the loading control.
Degradation is Observed, but Downstream Effects are Absent	1. Inefficient Signaling Inhibition: While the target protein is degraded, residual signaling may still be sufficient to maintain downstream pathway activity.	In addition to total FGFR1/2 levels, assess the phosphorylation status of downstream effectors such as FRS2, AKT, and ERK to confirm inhibition of the signaling cascade.[1]
2. Activation of Compensatory Pathways: Cells may adapt to the loss of FGFR1/2 signaling by upregulating alternative survival pathways.[7]	Investigate potential compensatory mechanisms by analyzing the expression and activation of other receptor tyrosine kinases or signaling pathways.

Frequently Asked Questions (FAQs)

Q1: What are the essential control experiments for a BR-cpd7 degradation assay?

A1: To ensure the observed protein loss is due to the specific mechanism of BR-cpd7, the following controls are crucial:

• Vehicle Control (e.g., DMSO): To assess the baseline level of FGFR1/2 protein.

• Proteasome Inhibitor (e.g., MG132): To confirm that the degradation is proteasome-dependent. Pre-treatment with a proteasome inhibitor should "rescue" the degradation of FGFR1/2.[1]

• CRBN Ligand Competition (e.g., Pomalidomide): To verify that the degradation is CRBN-dependent. Pre-treatment with a high concentration of a CRBN ligand should compete with BR-cpd7 for binding to CRBN and prevent degradation.[1]

• Inactive Control Compound: If available, use a structurally similar but inactive version of BR-cpd7 that does not bind to either FGFR1/2 or CRBN to demonstrate that both interactions are necessary for degradation.

Q2: How do I confirm that BR-cpd7 is forming a ternary complex in my cells?

A2: While direct measurement in cells can be challenging, co-immunoprecipitation experiments can provide evidence of ternary complex formation. For example, you can immunoprecipitate FGFR1 and then probe for the presence of CRBN in a BR-cpd7-dependent manner.[2]

Q3: Can mutations in FGFR1/2 or CRBN affect BR-cpd7 efficacy?

A3: Yes. Mutations in the binding site of FGFR1/2 for the BR-cpd7 warhead or in the binding site of CRBN for the pomalidomide-based recruiter can impair the formation of the ternary complex and lead to resistance.[7] If you suspect resistance, sequencing of the target and E3 ligase genes in your resistant cell population is recommended.

Q4: What is the expected downstream signaling impact of successful BR-cpd7-mediated degradation?

A4: Successful degradation of FGFR1/2 by BR-cpd7 should lead to a significant reduction in the phosphorylation of key downstream signaling molecules, including FRS2, AKT, and ERK.[1] This inhibition of FGFR signaling ultimately leads to cell-cycle arrest and a decrease in cell proliferation in FGFR1/2-dependent cancer cells.[1][3]

Quantitative Data Summary

The following tables summarize the reported half-maximal degradation concentration (DC50) and half-maximal inhibitory concentration (IC50) values for BR-cpd7 in various cancer cell lines.

Table 1: BR-cpd7 DC50 Values

Parameter	Value	Cell Line	Target	Reference
DC50	~10 nM	Not specified	FGFR1/2	[1][2][3][6]

Table 2: BR-cpd7 IC50 Values for Cell Viability

Cell Line	Cancer Type	IC50 (nM)	Reference
DMS114	Lung Cancer	5 - 150	[1]
KATO III	Gastric Cancer	5 - 150	[1]
AN3-CA	Endometrial Cancer	5 - 150	[1]
MFE-296	Endometrial Cancer	5 - 150	[1]

Experimental Protocols

Protocol 1: Western Blot Analysis of FGFR1/2 Degradation

This protocol outlines the steps to assess the degradation of FGFR1/2 in response to BR-cpd7 treatment.

• Cell Culture and Treatment:

  • Seed cells (e.g., DMS114) in 6-well plates and allow them to adhere and reach 70-80% confluency.

  • Treat the cells with a serial dilution of BR-cpd7 (e.g., 0.1, 1, 10, 100, 1000 nM) and a vehicle control (DMSO) for the desired time (e.g., 24 hours).

• Cell Lysis:

  • Wash the cells twice with ice-cold PBS.

  • Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.[9]

  • Incubate on ice for 30 minutes with occasional vortexing.

  • Centrifuge the lysates at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

  • Collect the supernatant containing the protein lysate.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA protein assay.[9]

• SDS-PAGE and Protein Transfer:

  • Normalize protein concentrations and prepare samples with Laemmli buffer.

  • Load equal amounts of protein (e.g., 20-30 µg) per lane onto an SDS-PAGE gel.

  • Separate the proteins by electrophoresis.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.[10]

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody specific for FGFR1 or FGFR2 overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

• Detection and Analysis:

  • Detect the signal using an ECL substrate and an imaging system.

  • Quantify the band intensities using densitometry software.

  • Normalize the FGFR1/2 signal to a loading control (e.g., GAPDH or β-actin).

Protocol 2: Cell Viability Assay (e.g., CellTiter-Glo®)

This protocol measures the effect of BR-cpd7 on cell proliferation.

• Cell Seeding:

  • Seed cells in a 96-well plate at a density appropriate for the duration of the assay.

• Compound Treatment:

  • Treat the cells with a serial dilution of BR-cpd7 and a vehicle control.

  • Incubate for the desired period (e.g., 5 days).[1]

• Assay Procedure:

  • Equilibrate the plate and the CellTiter-Glo® reagent to room temperature.

  • Add the CellTiter-Glo® reagent to each well according to the manufacturer's instructions.

  • Mix the contents on an orbital shaker to induce cell lysis.

  • Incubate at room temperature to stabilize the luminescent signal.

• Data Acquisition and Analysis:

  • Measure the luminescence using a plate reader.

  • Calculate the percentage of viable cells relative to the vehicle control and plot the results to determine the IC50 value.

Visualizations

Caption: Mechanism of action for BR-cpd7-mediated degradation of FGFR1/2.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. researchgate.net [researchgate.net]
• 3. A Selective FGFR1/2 PROTAC Degrader with Antitumor Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. A selective Fibroblast Growth Factor Receptor 1/2 PROTAC degrader with antitumor activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. 4.2. Western Blot Analysis [bio-protocol.org]
• 10. benchchem.com [benchchem.com]

potential reasons for lack of BR-cpd7 activity in certain cell lines

Welcome to the technical support center for BR-cpd7, a selective PROTAC degrader of Fibroblast Growth Factor Receptor 1 and 2 (FGFR1/2). This resource is designed for researchers, scientists, and drug development professionals to troubleshoot potential issues and answer frequently asked questions regarding the activity of BR-cpd7 in various cell lines.

Frequently Asked Questions (FAQs)

Q1: What is BR-cpd7 and how does it work?

A1: BR-cpd7 is a Proteolysis Targeting Chimera (PROTAC), a heterobifunctional molecule designed to selectively induce the degradation of FGFR1 and FGFR2 proteins.[1] It functions by simultaneously binding to the target protein (FGFR1/2) and the Cereblon (CRBN) E3 ubiquitin ligase. This proximity leads to the ubiquitination of FGFR1/2, marking it for degradation by the 26S proteasome.[2] This targeted protein degradation results in the inhibition of downstream signaling pathways, leading to cell cycle arrest and reduced proliferation in FGFR1/2-dependent tumor cells.[3][4][5]

Q2: In which types of cancer cell lines is BR-cpd7 expected to be active?

A2: BR-cpd7 is most effective in cancer cell lines that are dependent on FGFR1 or FGFR2 signaling due to genetic alterations such as gene amplification.[6][7][8][9][10][11][12][13][14] For example, it has demonstrated potent activity in cell lines like DMS114 (lung cancer with FGFR1 amplification) and KATO III (gastric cancer with FGFR2 amplification).[2]

Q3: Why might BR-cpd7 be inactive in my cell line?

A3: Lack of BR-cpd7 activity can stem from several factors. The most common reason is the absence of its specific targets, FGFR1 and FGFR2, or a lack of dependence on their signaling. Other potential causes include low expression of the CRBN E3 ligase, the presence of drug efflux pumps, or mutations within the ubiquitin-proteasome system. For a detailed breakdown of potential reasons and how to troubleshoot them, please refer to our troubleshooting guides below.

Troubleshooting Guides

Guide 1: Investigating Target-Related Inactivity

This guide will help you determine if the lack of BR-cpd7 activity is due to issues with its intended targets, FGFR1 and FGFR2.

Problem: BR-cpd7 does not show anti-proliferative effects or induce target degradation in your cell line of interest.

Potential Cause & Troubleshooting Steps:

Potential Cause	Suggested Experiment	Expected Outcome if Cause is Valid
1. Low or absent FGFR1/2 expression	Western Blot for total FGFR1 and FGFR2 protein levels.	No detectable or very low bands for FGFR1 and FGFR2 compared to a sensitive cell line (e.g., DMS114).
2. Cell line is not dependent on FGFR1/2 signaling	Assess the effect of FGFR1/2 knockdown (e.g., using siRNA) on cell viability.	Knockdown of FGFR1/2 does not significantly reduce cell viability.
3. Cell line expresses FGFR3 or FGFR4, but not FGFR1/2	Western Blot for FGFR3 and FGFR4 protein levels.	Detectable bands for FGFR3 or FGFR4, but not FGFR1 or FGFR2. BR-cpd7 is selective for FGFR1/2 and does not degrade FGFR3.[2][3][4][5][15]
4. Mutations in FGFR1/2 preventing BR-cpd7 binding	Sequencing of the FGFR1 and FGFR2 genes.	Identification of mutations in the kinase domain or other regions that may interfere with BR-cpd7 binding.

Guide 2: Investigating Resistance Mechanisms Beyond the Target

If you have confirmed that your cell line expresses FGFR1 or FGFR2 and is dependent on their signaling, this guide will help you explore other potential resistance mechanisms.

Potential Cause	Suggested Experiment	Expected Outcome if Cause is Valid
1. Low or absent expression of CRBN E3 ligase	Western Blot or qPCR for CRBN expression levels.	Significantly lower or no detectable CRBN expression compared to sensitive cell lines. The activity of CRBN-recruiting PROTACs correlates with CRBN expression levels.[3][15][16][17][18][19][20][21]
2. High expression of drug efflux pumps (e.g., P-glycoprotein/MDR1)	Western Blot or qPCR for P-glycoprotein (ABCB1/MDR1) expression.	High expression of P-glycoprotein, which can actively transport PROTACs out of the cell.[22][23][24][25]
3. Impaired ubiquitin-proteasome system (UPS)	Assess proteasome activity using a specific substrate assay.	Reduced proteasome activity compared to sensitive cell lines.
4. "Hook Effect" due to high BR-cpd7 concentration	Perform a wide dose-response experiment for target degradation.	A bell-shaped curve where degradation decreases at higher concentrations. This indicates the formation of non-productive binary complexes.[16]

Quantitative Data Summary

The following table summarizes the reported activity of BR-cpd7 in various cancer cell lines, highlighting the importance of FGFR1/2 amplification.

Cell Line	Cancer Type	FGFR1 Amplification	FGFR2 Amplification	IC50 (nM)	DC50 (nM)	Reference
DMS114	Lung Cancer	Yes	No	5 - 150	~10	[2]
KATO III	Gastric Cancer	No	Yes	5 - 150	~10	[2]
RT112/84	Bladder Cancer	No	No (FGFR3 amp)	>10,000	No degradation	[2]
A549	Lung Cancer	No	No	>10,000	N/A	[2]
NCI-H1299	Lung Cancer	No	No	>10,000	N/A	[2]
PC-3	Prostate Cancer	No	No	>10,000	N/A	[2]

N/A: Not Applicable or Not Assessed

Experimental Protocols

Western Blot for Protein Degradation

Objective: To quantify the levels of a target protein (e.g., FGFR1, FGFR2, CRBN) in cell lysates following treatment with BR-cpd7.

Methodology:

• Cell Treatment: Plate cells at a suitable density and allow them to adhere overnight. Treat cells with various concentrations of BR-cpd7 or a vehicle control (e.g., DMSO) for a predetermined time (e.g., 24 hours).

• Cell Lysis: Wash cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Transfer: Denature equal amounts of protein from each sample by boiling in Laemmli buffer. Separate the proteins by size using SDS-PAGE and transfer them to a PVDF membrane.

• Immunoblotting: Block the membrane with 5% non-fat milk or BSA in TBST. Incubate the membrane with a primary antibody specific to the target protein overnight at 4°C. Wash the membrane and incubate with an HRP-conjugated secondary antibody.

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and image the blot.

• Analysis: Quantify the band intensities using densitometry software and normalize to a loading control (e.g., GAPDH or β-actin).

Cell Viability Assay (CellTiter-Glo®)

Objective: To assess the effect of BR-cpd7 on cell proliferation and viability.

Methodology:

• Cell Seeding: Seed cells in an opaque-walled 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a serial dilution of BR-cpd7 or a vehicle control.

• Incubation: Incubate the plate for a specified period (e.g., 72 hours) at 37°C in a humidified incubator.

• Assay Procedure:

  • Equilibrate the plate and the CellTiter-Glo® reagent to room temperature.

  • Add a volume of CellTiter-Glo® reagent equal to the volume of cell culture medium in each well.

  • Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.

  • Incubate the plate at room temperature for 10 minutes to stabilize the luminescent signal.

• Data Acquisition: Measure the luminescence using a plate reader.

• Analysis: Normalize the data to the vehicle-treated control and plot the dose-response curve to determine the IC50 value.

Cell Cycle Analysis by Flow Cytometry

Objective: To determine the effect of BR-cpd7 on cell cycle progression.

Methodology:

• Cell Treatment: Treat cells with BR-cpd7 or a vehicle control for a specified time (e.g., 48 hours).

• Cell Harvesting and Fixation:

  • Harvest the cells by trypsinization and wash with PBS.

  • Fix the cells by dropwise addition of ice-cold 70% ethanol (B145695) while vortexing, and incubate at -20°C for at least 2 hours.

• Staining:

  • Wash the fixed cells with PBS to remove the ethanol.

  • Resuspend the cells in a staining solution containing propidium (B1200493) iodide (PI) and RNase A.

  • Incubate in the dark at room temperature for 30 minutes.

• Data Acquisition: Analyze the stained cells using a flow cytometer, acquiring at least 10,000 events per sample.

• Analysis: Use cell cycle analysis software (e.g., ModFit LT™, FlowJo™) to quantify the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Visualizations

Caption: Mechanism of action of BR-cpd7.

Caption: Troubleshooting workflow for BR-cpd7 inactivity.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Acquired FGFR and FGF Alterations Confer Resistance to Estrogen Receptor (ER) Targeted Therapy in ER Metastatic Breast Cancer. | Broad Institute [broadinstitute.org]
• 3. Profiling of diverse tumor types establishes the broad utility of VHL-based ProTaCs and triages candidate ubiquitin ligases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A selective Fibroblast Growth Factor Receptor 1/2 PROTAC degrader with antitumor activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A Selective FGFR1/2 PROTAC Degrader with Antitumor Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. OncoKB™ - MSK's Precision Oncology Knowledge Base [oncokb.org]
• 7. FGFR1 amplification drives endocrine therapy resistance and is a therapeutic target in breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. FGFR1 amplifications in squamous cell carcinomas of the lung: diagnostic and therapeutic implications - Schildhaus - Translational Lung Cancer Research [tlcr.amegroups.org]
• 9. Frontiers | Fibroblast Growth Factor Receptor 1-4 Genetic Aberrations as Clinically Relevant Biomarkers in Squamous Cell Lung Cancer [frontiersin.org]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Fibroblast growth factor receptor 1 gene amplification and protein expression in human lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 13. FGFR2 gene amplification and clinicopathological features in gastric cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 14. aacrjournals.org [aacrjournals.org]
• 15. researchgate.net [researchgate.net]
• 16. benchchem.com [benchchem.com]
• 17. benchchem.com [benchchem.com]
• 18. researchgate.net [researchgate.net]
• 19. Cereblon-Recruiting PROTACs: Will New Drugs Have to Face Old Challenges? - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Pan-cancer analysis reveals the prognostic and immunologic roles of cereblon and its significance for PROTAC design - PMC [pmc.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. aacrjournals.org [aacrjournals.org]
• 23. researchgate.net [researchgate.net]
• 24. FGF/FGFR signaling pathway involved resistance in various cancer types - PMC [pmc.ncbi.nlm.nih.gov]
• 25. Multidrug Resistance of Cancer Cells and the Vital Role of P-Glycoprotein - PMC [pmc.ncbi.nlm.nih.gov]

BR-cpd7 inactive control compound for experiments

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance for using BR-cpd7 and its inactive control compound in experiments.

Frequently Asked Questions (FAQs)

Q1: What is BR-cpd7 and what is its primary function?

A1: BR-cpd7 is a selective PROTAC (Proteolysis Targeting Chimera) degrader of Fibroblast Growth Factor Receptor 1 and 2 (FGFR1/2).[1][2][3] It functions by inducing the degradation of FGFR1/2 proteins within the cell, leading to the inhibition of downstream signaling pathways.[2][3][4]

Q2: What is the mechanism of action for BR-cpd7?

A2: BR-cpd7 is a heterobifunctional molecule. One end binds to the FGFR1/2 protein, while the other end recruits the Cereblon (CRBN) E3 ubiquitin ligase.[4] This proximity induces the ubiquitination of FGFR1/2, marking it for degradation by the proteasome.[4] This targeted protein degradation leads to the suppression of FGFR signaling.[4]

Q3: What is the appropriate inactive control for BR-cpd7 and why is it important?

A3: The correct inactive control for BR-cpd7 is often referred to as BR-cpd7 NC (Negative Control). This compound is crucial for distinguishing the specific effects of FGFR1/2 degradation from any potential off-target or compound-specific effects.

Q4: How is BR-cpd7 NC rendered inactive?

A4: BR-cpd7 NC is designed to be incapable of binding to the CRBN E3 ligase.[4] This is achieved by a chemical modification, specifically the addition of a methyl group to the glutarimide (B196013) moiety of the pomalidomide (B1683931) component, which is the part of the molecule that binds to CRBN.[4] As a result, BR-cpd7 NC cannot form the ternary complex required for proteasomal degradation of the target protein.[4]

Q5: What are the expected outcomes in an experiment when using BR-cpd7 and BR-cpd7 NC?

A5: In a typical experiment, cells treated with BR-cpd7 should exhibit a significant reduction in FGFR1 and/or FGFR2 protein levels. Consequently, downstream signaling pathways, such as the MAPK/ERK and PI3K/AKT pathways, will be inhibited.[4][5] In contrast, cells treated with BR-cpd7 NC at the same concentration should show no significant degradation of FGFR1/2 and no inhibition of the downstream signaling pathways.

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
No degradation of FGFR1/2 observed with BR-cpd7 treatment.	1. Incorrect compound used: Ensure you are using the active BR-cpd7 and not the inactive BR-cpd7 NC. 2. Suboptimal concentration: The concentration of BR-cpd7 may be too low. 3. Insufficient treatment time: The incubation time may not be long enough for degradation to occur. 4. Cell line suitability: The cell line may not express sufficient levels of CRBN E3 ligase or may have a low dependence on FGFR1/2 signaling. 5. Compound degradation: Improper storage or handling of BR-cpd7 may have led to its degradation.	1. Verify the identity of the compound vial. 2. Perform a dose-response experiment to determine the optimal concentration for your cell line (typically in the nanomolar range). 3. Conduct a time-course experiment (e.g., 4, 8, 16, 24 hours) to identify the optimal treatment duration. 4. Verify CRBN expression in your cell line. Consider using a positive control cell line known to be sensitive to BR-cpd7. 5. Ensure BR-cpd7 is stored at -20°C or -80°C and protected from light. Prepare fresh stock solutions as needed.
FGFR1/2 degradation is observed with the inactive control (BR-cpd7 NC).	1. Compound contamination or misidentification: The BR-cpd7 NC vial may be contaminated with the active compound or mislabeled. 2. High concentration leading to off-target effects: Extremely high concentrations of any compound can lead to non-specific effects.	1. Obtain a fresh, verified batch of BR-cpd7 NC. 2. Ensure you are using the same concentration for both the active and inactive controls, within the recommended experimental range.
High cellular toxicity observed with both BR-cpd7 and BR-cpd7 NC.	1. Solvent toxicity: The concentration of the solvent (e.g., DMSO) may be too high. 2. Compound insolubility: The compound may be precipitating out of solution at the working concentration, leading to cytotoxicity. 3. Off-target toxicity: The core chemical scaffold, independent of the PROTAC mechanism, might have some inherent toxicity at high concentrations.	1. Ensure the final solvent concentration in your cell culture medium is low (typically ≤ 0.1%). 2. Visually inspect your stock and working solutions for any signs of precipitation. If necessary, gently warm the solution or prepare a fresh, lower concentration stock. 3. Perform a dose-response experiment to determine the toxic concentration range for both compounds in your specific cell line.

Quantitative Data Summary

Compound	Description	Recommended Concentration Range (in vitro)	Key Efficacy Metric
BR-cpd7	Active PROTAC degrader of FGFR1/2	10 nM - 1000 nM	DC₅₀ of ~10 nM for FGFR1/2 degradation[2][3]
BR-cpd7 NC	Inactive (negative control) version of BR-cpd7	10 nM - 1000 nM (match concentration of active compound)	No significant degradation of FGFR1/2 expected

Experimental Protocols

Protocol 1: Western Blot Analysis of FGFR1/2 Degradation

• Cell Seeding: Plate cells at a density that will result in 70-80% confluency at the time of harvest.

• Compound Treatment: The following day, treat the cells with vehicle (e.g., DMSO), BR-cpd7, and BR-cpd7 NC at the desired concentrations for the specified duration (e.g., 24 hours).

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Western Blotting:

  • Load equal amounts of protein (e.g., 20-30 µg) onto an SDS-PAGE gel.

  • Transfer the separated proteins to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies against FGFR1, FGFR2, p-ERK, total ERK, p-AKT, total AKT, and a loading control (e.g., GAPDH or β-actin) overnight at 4°C.

  • Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibodies for 1 hour at room temperature.

  • Wash the membrane again and visualize the protein bands using an ECL substrate and an imaging system.

• Data Analysis: Quantify the band intensities and normalize the levels of the target proteins to the loading control. Compare the protein levels in the BR-cpd7 and BR-cpd7 NC treated samples to the vehicle control.

Protocol 2: Cell Viability Assay (e.g., CellTiter-Glo®)

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density.

• Compound Treatment: Treat the cells with a serial dilution of BR-cpd7 and BR-cpd7 NC. Include a vehicle-only control.

• Incubation: Incubate the plate for a period relevant to your experimental question (e.g., 72 hours).

• Assay Procedure:

  • Allow the plate and the CellTiter-Glo® reagent to equilibrate to room temperature.

  • Add the CellTiter-Glo® reagent to each well according to the manufacturer's instructions.

  • Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.

  • Incubate the plate at room temperature for 10 minutes to stabilize the luminescent signal.

• Data Acquisition: Measure the luminescence using a plate reader.

• Data Analysis: Normalize the data to the vehicle control and plot the results to determine the effect on cell viability.

Visualizations

Caption: FGFR Signaling Pathway and Mechanism of BR-cpd7 Action.

Caption: Typical Experimental Workflow for Comparing BR-cpd7 and BR-cpd7 NC.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. A selective Fibroblast Growth Factor Receptor 1/2 PROTAC degrader with antitumor activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A Selective FGFR1/2 PROTAC Degrader with Antitumor Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. aacrjournals.org [aacrjournals.org]
• 5. FGF/FGFR signaling pathway involved resistance in various cancer types [jcancer.org]

common challenges in working with PROTACs like BR-cpd7

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working with Proteolysis Targeting Chimeras (PROTACs). While the query specifically mentioned "BR-cpd7," this compound is not widely documented in publicly available literature. Therefore, this guide uses common challenges and examples applicable to a broad range of PROTACs, particularly those targeting bromodomain and extra-terminal domain (BET) proteins, which are well-characterized. The principles and troubleshooting steps outlined here are generally applicable to most PROTAC-based experiments.

Frequently Asked Questions (FAQs)

Q1: What is a PROTAC and how does it work?

A PROTAC (Proteolysis Targeting Chimera) is a bifunctional molecule that simultaneously binds to a target protein of interest (POI) and an E3 ubiquitin ligase. This proximity induces the ubiquitination of the POI, marking it for degradation by the proteasome.

Q2: What is the "hook effect" and how can I mitigate it?

The "hook effect" describes a phenomenon where the degradation of the target protein decreases at high concentrations of a PROTAC. This is often due to the formation of binary complexes (PROTAC-target or PROTAC-E3 ligase) instead of the productive ternary complex (target-PROTAC-E3 ligase), which inhibits efficient degradation. To mitigate the hook effect, it is crucial to perform a dose-response experiment across a wide range of concentrations to identify the optimal concentration for maximal degradation (Dmax).

Q3: Why am I not observing any degradation of my target protein?

Several factors can lead to a lack of target degradation. These can include issues with the PROTAC itself (e.g., poor cell permeability, instability), the target protein (e.g., low turnover rate, inaccessibility of the binding site), or the cellular machinery (e.g., low expression of the recruited E3 ligase). A systematic troubleshooting approach, as outlined in the guide below, is recommended.

Q4: How do I select the appropriate E3 ligase for my target?

The choice of E3 ligase can significantly impact the degradation efficiency and selectivity of a PROTAC. The most commonly used E3 ligases are Cereblon (CRBN) and von Hippel-Lindau (VHL). The choice may depend on the cellular localization of the target protein and the endogenous expression levels of the E3 ligase in the cell line being used. It is often beneficial to test PROTACs that recruit different E3 ligases to find the most effective degrader for your target.

Q5: What are some common off-target effects of PROTACs?

Off-target effects can arise from the PROTAC binding to proteins other than the intended target or by perturbing the normal function of the recruited E3 ligase. Thorough characterization, including proteome-wide analysis, is essential to identify and understand potential off-target effects.

Troubleshooting Guides

Problem: No or Poor Target Degradation

This is one of the most common challenges encountered when working with PROTACs. The following workflow can help diagnose the underlying issue.

Caption: Troubleshooting workflow for no target degradation.

Data Presentation: PROTAC Experimental Parameters

The optimal experimental conditions for a PROTAC can vary significantly. The following table provides typical ranges for key parameters.

Parameter	Typical Range	Considerations
PROTAC Concentration	1 nM - 10 µM	Perform a dose-response curve to determine DC50 and Dmax. Be mindful of the "hook effect" at high concentrations.
Incubation Time	2 - 24 hours	The optimal time depends on the target's natural turnover rate. A time-course experiment is recommended.
Cell Seeding Density	30% - 70% confluency	Ensure cells are in the logarithmic growth phase for consistent results.
Serum Concentration	0.5% - 10%	High serum concentrations can sometimes interfere with PROTAC activity due to protein binding.

Experimental Protocols

Western Blot for Protein Degradation

This protocol is used to quantify the reduction in the level of the target protein following PROTAC treatment.

Materials:

• Cells of interest

• PROTAC compound

• DMSO (vehicle control)

• Proteasome inhibitor (e.g., MG132)

• RIPA buffer

• BCA protein assay kit

• Primary antibody against the target protein

• Primary antibody against a loading control (e.g., GAPDH, β-actin)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Procedure:

• Seed cells in a multi-well plate and allow them to adhere overnight.

• Treat cells with a range of PROTAC concentrations and controls (DMSO, proteasome inhibitor) for the desired incubation time.

• Lyse the cells with RIPA buffer and quantify the total protein concentration using a BCA assay.

• Normalize the protein concentrations for all samples.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane and incubate with the primary antibody against the target protein.

• Incubate with the HRP-conjugated secondary antibody.

• Detect the signal using a chemiluminescent substrate and an imaging system.

• Strip the membrane and re-probe with the loading control antibody to ensure equal protein loading.

• Quantify the band intensities to determine the percentage of target protein degradation relative to the vehicle control.

In-Cell Ubiquitination Assay

This assay confirms that the PROTAC-induced degradation is mediated by the ubiquitin-proteasome system.

Materials:

• Cells of interest

• PROTAC compound

• Proteasome inhibitor (e.g., MG132)

• Co-immunoprecipitation (Co-IP) lysis buffer

• Antibody against the target protein

• Protein A/G magnetic beads

• Antibody against ubiquitin

• SDS-PAGE and Western blot reagents

Procedure:

• Treat cells with the PROTAC and/or MG132. Pre-treating with MG132 for 1-2 hours before adding the PROTAC can help accumulate ubiquitinated proteins.

• Lyse the cells with Co-IP lysis buffer.

• Incubate the cell lysate with the antibody against the target protein to form an immune complex.

• Add Protein A/G magnetic beads to pull down the immune complex.

• Wash the beads to remove non-specific binding.

• Elute the protein complex from the beads.

• Run the eluate on an SDS-PAGE gel and perform a Western blot using an anti-ubiquitin antibody. An increase in the high-molecular-weight smear in the PROTAC-treated sample indicates target ubiquitination.

Visualizing PROTAC Mechanisms

PROTAC Mechanism of Action

Caption: The mechanism of action of a PROTAC.

The Hook Effect

Caption: Formation of productive vs. non-productive complexes.

Technical Support Center: Enhancing BR-cpd7 Efficacy by Improving Cell Permeability

Welcome to the technical support center for BR-cpd7. This resource is designed for researchers, scientists, and drug development professionals to address common challenges encountered during experimentation with the selective FGFR1/2 PROTAC degrader, BR-cpd7. Here you will find troubleshooting guides and frequently asked questions (FAQs) to help optimize your experimental outcomes by improving the cell permeability and overall efficacy of this compound.

Frequently Asked Questions (FAQs)

Q1: My cells are not showing the expected downstream effects of FGFR1/2 degradation (e.g., no change in p-FRS2, p-AKT, or p-ERK levels) after treatment with BR-cpd7. What could be the issue?

A1: This could be due to several factors, with suboptimal cell permeability of BR-cpd7 being a primary suspect. As a PROTAC, BR-cpd7 is a relatively large molecule, and achieving sufficient intracellular concentrations for effective target degradation can be challenging in certain cell types.[1][2] Other potential issues include poor solubility of the compound in your final culture medium or degradation of the compound.

Q2: I've observed low anti-proliferative activity of BR-cpd7 in my cancer cell line, even though it is known to have FGFR aberrations. Why might this be happening?

A2: While BR-cpd7 is effective in inducing cell cycle arrest in FGFR1/2-dependent tumor cells, its efficacy is contingent on reaching its intracellular target.[3][4][5] Low anti-proliferative activity in a sensitive cell line often points towards insufficient intracellular exposure. This could be a result of poor membrane permeability or active efflux from the cells. It is also crucial to confirm the specific FGFR aberration in your cell line and its dependency on FGFR1/2 signaling.

Q3: How can I determine if poor cell permeability is the root cause of the suboptimal performance of BR-cpd7 in my experiments?

A3: A direct way to assess cell permeability is to perform a cellular uptake assay. This can be achieved by incubating your cells with BR-cpd7 for various time points, followed by cell lysis and quantification of the intracellular compound concentration using techniques like LC-MS/MS. Comparing these levels to the known effective concentration (DC50 is around 10 nM) can provide insights into whether sufficient intracellular concentrations are being achieved.[3][4][6] Additionally, you can utilize commercially available permeability assays like the Parallel Artificial Membrane Permeability Assay (PAMPA) or cell-based assays such as the Caco-2 or MDCK permeability assays for a more standardized assessment.

Q4: What are the initial steps to troubleshoot potential solubility issues with BR-cpd7?

A4: BR-cpd7 is soluble in DMSO.[6] Ensure that your DMSO stock solution is of high quality and freshly opened, as hygroscopic DMSO can negatively impact solubility.[6] When preparing your working solutions, avoid repeated freeze-thaw cycles of the stock.[6] It is also important to ensure that the final concentration of DMSO in your cell culture medium is non-toxic to your cells (typically ≤ 0.5%). Observe the medium after adding the compound; any visible precipitation is a clear indication of solubility issues.

Troubleshooting Guides

Guide 1: Improving BR-cpd7 Solubility and Delivery in Cell Culture

This guide provides strategies to enhance the solubility and effective delivery of BR-cpd7 to your cells in culture.

Strategy	Description	Considerations
Use of a Surfactant	Non-ionic surfactants like Pluronic® F-127 or Cremophor® EL can be used at low, non-toxic concentrations (e.g., 0.01-0.1%) to improve the solubility of hydrophobic compounds in aqueous media.	A concentration curve should be performed to determine the optimal, non-toxic concentration for your specific cell line.
Formulation with BSA	Bovine Serum Albumin (BSA) can act as a carrier protein and improve the solubility and stability of small molecules in culture media.	Prepare a stock solution of BR-cpd7 complexed with BSA before adding it to the final culture medium.
Sonication	Brief sonication of the final working solution can help to disperse any small, non-visible aggregates of the compound.	Use a bath sonicator and avoid overheating the solution.

Guide 2: Enhancing BR-cpd7 Cell Permeability

If you suspect poor cell permeability is limiting the efficacy of BR-cpd7, the following strategies can be employed.

Strategy	Description	Considerations
Use of Permeation Enhancers	Certain excipients can transiently increase membrane permeability. Examples include low concentrations of ethanol, DMSO (at the higher end of the non-toxic range), or commercially available permeation enhancers.[7][8]	Cytotoxicity of these enhancers must be carefully evaluated in your cell line. The effect is often transient, so timing with BR-cpd7 treatment is crucial.
Nanoformulation	Encapsulating BR-cpd7 into nanoparticles (e.g., lipid-based nanoparticles or polymeric micelles) can improve its solubility and facilitate cellular uptake.[9][10][11]	This is a more advanced technique that requires expertise in nanoparticle formulation and characterization.
Co-treatment with Efflux Pump Inhibitors	If you suspect active efflux of BR-cpd7 from the cells, co-treatment with a broad-spectrum efflux pump inhibitor (e.g., verapamil (B1683045) or cyclosporin (B1163) A) could increase intracellular accumulation.	The inhibitor's own biological effects and toxicity must be controlled for. This can help diagnose an efflux problem.

Experimental Protocols

Protocol 1: Parallel Artificial Membrane Permeability Assay (PAMPA)

This protocol provides a high-throughput method to assess the passive permeability of BR-cpd7.

Materials:

• PAMPA plate (e.g., Millipore MultiScreen Permeability Filter Plate)

• Acceptor sink buffer (e.g., PBS with 5% DMSO)

• Donor solution: BR-cpd7 dissolved in buffer at a known concentration

• Lipid solution (e.g., 2% lecithin (B1663433) in dodecane)

• UV-Vis plate reader or LC-MS/MS for quantification

Procedure:

• Pre-wet the donor plate with buffer.

• Coat the filter of the donor plate with the lipid solution and allow it to impregnate the filter.

• Add the acceptor sink buffer to the acceptor plate.

• Add the donor solution containing BR-cpd7 to the donor plate.

• Assemble the PAMPA sandwich by placing the donor plate on top of the acceptor plate.

• Incubate for a defined period (e.g., 4-16 hours) at room temperature.

• After incubation, separate the plates.

• Quantify the concentration of BR-cpd7 in both the donor and acceptor wells.

• Calculate the permeability coefficient (Pe).

Protocol 2: Caco-2 Cell Permeability Assay

This protocol uses a human colon adenocarcinoma cell line that forms a polarized monolayer with tight junctions, mimicking the intestinal barrier.

Materials:

• Caco-2 cells

• Transwell inserts

• Cell culture medium

• Transport buffer (e.g., Hanks' Balanced Salt Solution with HEPES)

• BR-cpd7 solution

• Lucifer yellow (as a marker for monolayer integrity)

• LC-MS/MS for quantification

Procedure:

• Seed Caco-2 cells on Transwell inserts and culture for 21-28 days to allow for differentiation and monolayer formation.

• Measure the transepithelial electrical resistance (TEER) to confirm monolayer integrity.

• Wash the cell monolayers with transport buffer.

• Add the BR-cpd7 solution to the apical (A) side and transport buffer to the basolateral (B) side to measure A-to-B permeability.

• To measure B-to-A permeability (efflux), add the BR-cpd7 solution to the basolateral side and buffer to the apical side.

• Incubate for a set time (e.g., 2 hours) at 37°C.

• Take samples from both the apical and basolateral compartments at different time points.

• At the end of the experiment, perform a lucifer yellow leak test to confirm monolayer integrity was maintained.

• Quantify the concentration of BR-cpd7 in the samples using LC-MS/MS.

• Calculate the apparent permeability coefficient (Papp).

Visualizations

Caption: Mechanism of action of BR-cpd7 as a PROTAC.

Caption: FGFR signaling and the point of intervention by BR-cpd7.

Caption: A logical workflow for troubleshooting suboptimal BR-cpd7 efficacy.

References

• 1. Frontiers | From Conception to Development: Investigating PROTACs Features for Improved Cell Permeability and Successful Protein Degradation [frontiersin.org]
• 2. researchgate.net [researchgate.net]
• 3. A selective Fibroblast Growth Factor Receptor 1/2 PROTAC degrader with antitumor activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A Selective FGFR1/2 PROTAC Degrader with Antitumor Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. aacrjournals.org [aacrjournals.org]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Novel formulation strategies for improving oral bioavailability of drugs with poor membrane permeation or presystemic metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Formulation strategies to improve the efficacy of intestinal permeation enhancers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. "Formulation Strategies To Enhance Solubility And Permeability Of Small" by Pradeep Kumar Bolla [scholarworks.utep.edu]
• 10. upm-inc.com [upm-inc.com]
• 11. pharmaexcipients.com [pharmaexcipients.com]

addressing BR-cpd7 degradation in long-term experiments

This technical support center provides researchers, scientists, and drug development professionals with guidance on addressing the degradation of BR-cpd7 in long-term experiments. Below you will find frequently asked questions and troubleshooting guides to help ensure the stability and efficacy of BR-cpd7 throughout your experimental workflows.

Frequently Asked Questions (FAQs)

Q1: I am observing a decrease in the activity of BR-cpd7 in my multi-day cell culture experiment. What could be the cause?

A loss of BR-cpd7 activity over time in cell culture can be attributed to several factors:

• Chemical Degradation: The molecule may be inherently unstable in the aqueous, physiological pH environment of the cell culture media, potentially undergoing hydrolysis, oxidation, or photolysis.[1]

• Adsorption to Labware: BR-cpd7 might non-specifically bind to the plastic surfaces of cell culture plates, tubes, or pipette tips.[1]

• Cellular Metabolism: The cells in your experiment could be metabolizing BR-cpd7 into an inactive form.[1]

• Precipitation: The compound's solubility in the cell culture media may be limited, causing it to precipitate out of solution over time, especially with temperature fluctuations.[1][2]

Q2: What are the common chemical degradation pathways for a PROTAC molecule like BR-cpd7 in cell culture media?

PROTACs can be susceptible to several degradation pathways in aqueous environments:

• Hydrolysis: This is the cleavage of chemical bonds by reaction with water. Functional groups such as esters and amides, which can be present in the linker or the E3 ligase ligand of a PROTAC, are particularly susceptible to hydrolysis.[1][3][4] For instance, thalidomide-based ligands for CRBN, which is relevant to BR-cpd7, are known to have hydrolytic instability.[4]

• Oxidation: This involves the loss of electrons and can be initiated by exposure to oxygen, light, or trace metals in the media.[1][3]

• Photolysis: Degradation can be caused by exposure to light, especially UV light.[1] It is advisable to handle the compound in amber vials and minimize light exposure.[3]

Q3: How can I assess the stability of my BR-cpd7 solution?

To determine the stability of BR-cpd7 in your specific experimental conditions, you can perform a time-course analysis using High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS/MS).[1] This involves incubating BR-cpd7 in the cell culture medium at 37°C and 5% CO2 and analyzing samples at various time points (e.g., 0, 2, 4, 8, 24, 48 hours) to quantify the amount of intact compound remaining.[1]

Q4: What are the recommended storage conditions for BR-cpd7 stock solutions?

It is recommended to prepare aliquots of your stock solution to avoid repeated freeze-thaw cycles.[2] Store these aliquots at -80°C for long-term storage.[2] When preparing working solutions for cell culture, it is best to make them fresh from a thawed aliquot immediately before use.[1][2]

Troubleshooting Guides

Issue 1: Rapid Loss of BR-cpd7 Activity

• Symptom: Complete loss of biological activity, even at high concentrations, in experiments lasting 24 hours or longer.

• Possible Cause: The compound is highly unstable in the experimental medium.[1]

• Suggested Solution:

  • Assess the compound's stability in the media over the time course of your experiment using HPLC or LC-MS/MS.[1]

  • If instability is confirmed, consider replenishing the compound by performing media changes with fresh BR-cpd7 at regular intervals (e.g., every 12 or 24 hours).

  • If the target is known, a cell-free assay can be used to confirm the intrinsic activity of the compound on its target, ruling out cellular metabolism as the primary cause of inactivation.[1]

Issue 2: High Variability Between Replicates

• Symptom: Inconsistent results between replicate wells or experiments.

• Possible Cause:

  • Precipitation of the compound due to poor aqueous solubility.[2]

  • Inconsistent sample handling and processing.

• Suggested Solution:

  • Ensure the final concentration of the solvent (e.g., DMSO) is kept low and consistent across all wells (typically <0.5%).[1]

  • Prepare working solutions immediately before use and ensure thorough mixing by vortexing.[2]

  • When diluting a concentrated stock into aqueous media, do so serially to minimize the risk of precipitation.[2]

  • Run a vehicle control (media with solvent only) to assess any effects of the solvent on the cells.[1]

Data Presentation

Table 1: Illustrative Stability of BR-cpd7 in Cell Culture Medium at 37°C

Time (Hours)	% Remaining (Mean ± SD, n=3)	Appearance of Degradation Products (LC-MS)
0	100 ± 0.0	None Detected
2	95.2 ± 2.1	Minor peak detected
8	80.5 ± 3.5	Degradation peak increases
24	55.1 ± 4.2	Multiple degradation peaks observed
48	25.7 ± 5.8	Significant degradation

Note: This table presents hypothetical data for illustrative purposes. Actual stability will depend on the specific experimental conditions.

Experimental Protocols

Protocol: Assessing the Stability of BR-cpd7 in Cell Culture Media

Objective: To determine the stability of BR-cpd7 in a specific cell culture medium over a defined time course.

Materials:

• BR-cpd7

• Anhydrous, sterile DMSO

• Sterile cell culture medium (e.g., DMEM with 10% FBS)

• Sterile microcentrifuge tubes

• Incubator (37°C, 5% CO2)

• HPLC or LC-MS/MS system

Methodology:

• Prepare a stock solution of BR-cpd7 in DMSO (e.g., 10 mM).

• Prepare a working solution of BR-cpd7 in the cell culture medium at the final concentration used in your experiments (e.g., 1 µM).

• Aliquot the working solution into multiple sterile microcentrifuge tubes, one for each time point.

• Place the tubes in a 37°C, 5% CO2 incubator.

• At designated time points (e.g., 0, 2, 8, 24, 48 hours), remove one tube from the incubator.

• Immediately analyze the sample by HPLC or LC-MS/MS to determine the concentration of the parent compound.

• Calculate the percentage of compound remaining at each time point by comparing the concentration to the initial concentration at time 0.[1]

Visualizations

Caption: BR-cpd7 mediated degradation of FGFR1/2 signaling pathway.

Caption: Troubleshooting workflow for BR-cpd7 degradation.

Caption: Experimental workflow for stability assessment.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

troubleshooting BR-cpd7 western blot detection issues

Important Note on Target "BR-cpd7": Initial searches did not identify a widely recognized protein or compound referred to as "BR-cpd7." This troubleshooting guide has been developed using BRD4 (Bromodomain-containing protein 4) as a representative example. BRD4 is a well-characterized nuclear phosphoprotein and a key drug development target, making it a relevant model for troubleshooting Western blot detection issues. The principles and methodologies described here are broadly applicable and can be adapted for your specific protein of interest.

Frequently Asked Questions (FAQs)

Q1: Why am I not seeing any signal for my BRD4 protein?

A1: A lack of signal is a common issue that can arise from multiple stages of the Western blot process.[1][2][3] Key areas to investigate include:

• Protein Expression: Confirm that your cell line or tissue type expresses BRD4 at a detectable level.[3] Some cell lines may have low endogenous expression. It's recommended to include a positive control lysate from a cell line known to express BRD4 (e.g., HeLa, THP-1, MDA-MB-231).[4][5]

• Antibody Performance: Ensure your primary antibody is validated for Western blotting and is specific to BRD4.[5][6][7] Check the recommended antibody dilution and consider optimizing it. Antibody activity can diminish with improper storage or reuse of diluted solutions.[2][3]

• Protein Transfer: Verify that the protein transfer from the gel to the membrane was successful. You can do this by staining the membrane with Ponceau S after transfer.[4]

• Detection Reagents: Ensure your secondary antibody and ECL substrate are not expired and are functioning correctly.[1]

Q2: I'm seeing multiple bands in my lane for BRD4. What does this mean?

A2: The presence of multiple bands can be due to several factors:

• BRD4 Isoforms: BRD4 has multiple splice isoforms. The long isoform (BRD4-L) has a molecular weight of approximately 200 kDa, while a major short isoform (BRD4-S) is around 120 kDa.[8][9][10] Your antibody may be detecting more than one isoform. Some antibodies are isoform-specific.[10][11]

• Protein Degradation: If you see bands at a lower molecular weight than expected, it could indicate that your samples have degraded. Always use fresh samples and add protease inhibitors to your lysis buffer to prevent degradation.[3]

• Non-specific Antibody Binding: The primary or secondary antibodies may be binding to other proteins. To reduce this, try optimizing your antibody concentrations, increasing the stringency of your washes, or using a different blocking buffer.[1][2]

Q3: What is the expected molecular weight of BRD4, and why might my band appear at a different size?

A3: BRD4 has several isoforms with different molecular weights. The two most common are the long isoform (~200 kDa) and the short isoform (~120 kDa).[8][9][10] A band appearing at a different size could be due to post-translational modifications, alternative splicing, or gel running conditions. Always run a molecular weight marker to accurately estimate the size of your protein bands.[4]

Q4: How can I be sure my antibody is specific to BRD4?

A4: Antibody specificity is crucial for reliable results. Look for antibodies that have been validated using methods like knockout (KO) or knockdown (KD) experiments.[7][12] In these experiments, a signal should be present in the wild-type cells but absent or significantly reduced in the KO/KD cells, confirming the antibody's specificity.[12]

Troubleshooting Guide

This guide is designed to help you systematically identify and resolve common issues encountered during BRD4 Western blot detection.

Problem 1: No Signal or Weak Signal

Possible Cause	Recommended Solution
Inefficient Protein Extraction	Use a lysis buffer containing strong detergents (e.g., RIPA buffer) and protease/phosphatase inhibitors. Ensure complete cell lysis by sonication or mechanical disruption.[3][5]
Low Protein Load	Quantify your protein lysates using a BCA or Bradford assay and load at least 20-30 µg of total protein per lane.[3][4]
Poor Protein Transfer	Optimize transfer time and voltage. Use a PVDF or nitrocellulose membrane. Confirm transfer efficiency with Ponceau S staining.[4] For high molecular weight proteins like BRD4-L, a wet transfer system overnight at 4°C is often recommended.[10]
Suboptimal Antibody Concentration	Perform a titration experiment to find the optimal dilution for your primary antibody. Start with the manufacturer's recommended dilution.[1][2]
Inactive Antibody	Ensure antibodies are stored correctly. Avoid repeated freeze-thaw cycles. Always use freshly diluted antibody solutions.[3]
Inactive Detection Reagents	Use fresh HRP-conjugated secondary antibody and ECL substrate. Verify the substrate has not expired.[1]

Problem 2: High Background or Non-Specific Bands

Possible Cause	Recommended Solution
Insufficient Blocking	Block the membrane for at least 1 hour at room temperature or overnight at 4°C. Use 5% non-fat dry milk or BSA in TBST as the blocking agent.[4][13]
Antibody Concentration Too High	Reduce the concentration of the primary and/or secondary antibody.[2]
Inadequate Washing	Increase the number and duration of washes after antibody incubations. Use a buffer containing a detergent like Tween-20 (e.g., TBST). A common protocol is three washes of 5-10 minutes each.[3][4]
Contaminated Buffers or Equipment	Prepare fresh buffers and ensure all equipment and incubation trays are clean.[2]
Membrane Dried Out	Ensure the membrane remains fully submerged in buffer during all incubation and washing steps.[2]

Experimental Protocols

Detailed Protocol: Western Blot for BRD4 Detection

This protocol outlines the key steps for detecting BRD4 in cultured cells.

• Cell Lysis and Protein Quantification:

  • Wash cells with ice-cold PBS.

  • Lyse cells in RIPA buffer supplemented with a protease and phosphatase inhibitor cocktail.

  • Scrape the cells and incubate the lysate on ice for 30 minutes.

  • Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C to pellet cell debris.[4]

  • Transfer the supernatant to a new tube and determine the protein concentration using a BCA assay.[5]

• Sample Preparation and SDS-PAGE:

  • Normalize all samples to the same protein concentration with lysis buffer.

  • Add 4X Laemmli sample buffer to a final concentration of 1X and boil at 95°C for 5-10 minutes.[4]

  • Load 20-30 µg of protein per lane into an SDS-PAGE gel (an 8% gel or a 4-20% gradient gel is suitable for resolving BRD4 isoforms).[10] Include a pre-stained molecular weight marker.

  • Run the gel at a constant voltage until the dye front reaches the bottom.[4]

• Protein Transfer:

  • Transfer the separated proteins from the gel to a PVDF membrane using a wet or semi-dry transfer system.[4] For the large BRD4-L isoform, a wet transfer at 100V for 90 minutes or overnight at 25V at 4°C is recommended.

  • Confirm successful transfer by staining the membrane with Ponceau S.

• Immunoblotting:

  • Block the membrane with 5% non-fat dry milk or BSA in TBST (Tris-buffered saline with 0.1% Tween-20) for 1 hour at room temperature with gentle agitation.[4]

  • Incubate the membrane with the primary antibody (e.g., anti-BRD4) diluted in blocking buffer. An overnight incubation at 4°C is often optimal.[4][5]

  • Wash the membrane three times for 10 minutes each with TBST.[4]

  • Incubate the membrane with the appropriate HRP-conjugated secondary antibody diluted in blocking buffer for 1 hour at room temperature.[4]

  • Wash the membrane again three times for 10 minutes each with TBST.[4]

• Detection and Analysis:

  • Prepare the enhanced chemiluminescent (ECL) substrate according to the manufacturer's instructions and incubate the membrane for 1-5 minutes.[4]

  • Capture the chemiluminescent signal using a digital imaging system.[1]

  • To ensure equal loading, the membrane can be stripped and re-probed with an antibody against a housekeeping protein like GAPDH or β-actin.[1][5]

Visualizations

Experimental and Logical Workflows

Caption: General workflow for Western blot analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. Western Blot Troubleshooting | Thermo Fisher Scientific - HK [thermofisher.com]
• 3. Western Blotting Troubleshooting Guide | Cell Signaling Technology [cellsignal.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. BRD4 Antibodies | Antibodies.com [antibodies.com]
• 7. Anti-BRD4 Antibodies | Invitrogen [thermofisher.com]
• 8. atlasgeneticsoncology.org [atlasgeneticsoncology.org]
• 9. researchgate.net [researchgate.net]
• 10. Conditional Human BRD4 Knock-In Transgenic Mouse Genotyping and Protein Isoform Detection - PMC [pmc.ncbi.nlm.nih.gov]
• 11. BRD4 Antibody | Cell Signaling Technology [cellsignal.com]
• 12. Anti-Brd4 antibody (ab75898) | Abcam [abcam.com]
• 13. benchchem.com [benchchem.com]

Technical Support Center: BR-cpd7 E3 Ligase Engagement

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the confirmation of E3 ligase engagement by the PROTAC® degrader, BR-cpd7.

Frequently Asked Questions (FAQs)

Q1: What is BR-cpd7 and what is its mechanism of action?

A1: BR-cpd7 is a Proteolysis Targeting Chimera (PROTAC), a heterobifunctional molecule designed to induce the degradation of specific target proteins. It is composed of a ligand that binds to the fibroblast growth factor receptors FGFR1 and FGFR2, a linker, and a ligand that recruits an E3 ubiquitin ligase.[1][2][3] By bringing FGFR1/2 and the E3 ligase into close proximity, BR-cpd7 facilitates the ubiquitination of FGFR1/2, marking it for degradation by the proteasome.[1][2] This leads to reduced FGFR signaling, cell cycle arrest, and inhibition of proliferation in cancer cells with aberrant FGFR1/2 activation.[1][2]

Q2: Which E3 ligase does BR-cpd7 engage?

A2: BR-cpd7 engages the Cereblon (CRBN) E3 ubiquitin ligase.[1][2] This is achieved through a thalidomide-based ligand incorporated into the BR-cpd7 structure.[3]

Q3: How can I confirm that BR-cpd7 is mediating protein degradation through CRBN?

A3: CRBN-dependent degradation can be confirmed through several key experiments:

• Competition Assay: Pre-treatment of cells with an excess of a CRBN-binding ligand, such as pomalidomide, should rescue the degradation of FGFR1/2 by BR-cpd7.

• CRBN Knockdown/Knockout: Using siRNA, shRNA, or CRISPR/Cas9 to reduce or eliminate CRBN expression in cells should abrogate the degradation of FGFR1/2 by BR-cpd7.

• Neddylation Inhibition: Treatment with a NEDD8-activating enzyme inhibitor, such as MLN4924, will inactivate Cullin-RING ligases, including the CRL4-CRBN complex, and should prevent BR-cpd7-mediated degradation.

Q4: What is a ternary complex and why is its formation important?

A4: The ternary complex is the transient structure formed by the target protein (FGFR1/2), the PROTAC (BR-cpd7), and the E3 ligase (CRBN). The formation of a stable and productive ternary complex is a critical and rate-limiting step for efficient ubiquitination and subsequent degradation of the target protein. The stability and geometry of this complex are key determinants of a PROTAC's efficacy and selectivity.

Q5: What is "cooperativity" in the context of PROTACs?

A5: Cooperativity (alpha, α) is a measure of the influence that the binding of one protein (e.g., FGFR1) to the PROTAC has on the binding of the second protein (e.g., CRBN).

• Positive Cooperativity (α > 1): The formation of the binary complex (e.g., FGFR1-BR-cpd7) increases the affinity for the second protein (CRBN), leading to a more stable ternary complex.

• Negative Cooperativity (α < 1): The formation of the binary complex decreases the affinity for the second protein.

• No Cooperativity (α = 1): The binding events are independent. High positive cooperativity is often a desirable feature for potent PROTACs.

Quantitative Data Summary

The following table summarizes the available quantitative data for BR-cpd7.

Parameter	Description	Value	Reference
DC₅₀ (FGFR1/2)	Half-maximal degradation concentration for FGFR1/2 in cellular assays.	~10 nM	[1][2]
IC₅₀	Half-maximal inhibitory concentration for cell proliferation in FGFR1/2-dependent cancer cell lines.	5 - 150 nM	[1]
K_d_ (FGFR1)	Dissociation constant for the binary interaction between BR-cpd7 and FGFR1.	~1 nM	[1]
K_d_ (FGFR2)	Dissociation constant for the binary interaction between BR-cpd7 and FGFR2.	~1 nM	[1]
K_d_ (FGFR3)	Dissociation constant for the binary interaction between BR-cpd7 and FGFR3.	~8 nM	[1]
K_d_ (CRBN)	Dissociation constant for the binary interaction between BR-cpd7 and CRBN.	Not available in primary literature.
K_d_ (Ternary Complex)	Dissociation constant for the FGFR1/2:BR-cpd7:CRBN ternary complex.	Not available in primary literature.
Cooperativity (α)	A measure of the synergy in binding between the target protein and E3 ligase to the PROTAC.	Not available in primary literature.

Experimental Workflows and Signaling Pathways

Below are diagrams illustrating key experimental workflows and the BR-cpd7 mechanism of action.

Caption: Mechanism of action for BR-cpd7-mediated degradation of FGFR1/2.

Caption: Workflow for co-immunoprecipitation to detect ternary complex formation.

Troubleshooting Guides and Detailed Experimental Protocols

Co-Immunoprecipitation (Co-IP) for Ternary Complex Detection

This assay provides qualitative evidence of the formation of the FGFR1/2:BR-cpd7:CRBN ternary complex within a cellular context.

Experimental Protocol:

• Cell Culture and Treatment:

  • Culture cells expressing FLAG-tagged FGFR1 (e.g., transfected HEK293T cells) to 70-80% confluency.

  • Pre-treat cells with a proteasome inhibitor (e.g., 10 µM MG132) for 2 hours to prevent the degradation of the target protein upon complex formation.

  • Treat cells with BR-cpd7 at various concentrations (e.g., 10, 100, 1000 nM) or DMSO (vehicle control) for 4-6 hours.

• Cell Lysis:

  • Wash cells twice with ice-cold PBS.

  • Lyse cells in a non-denaturing lysis buffer (e.g., 50 mM Tris-HCl pH 7.4, 150 mM NaCl, 1 mM EDTA, 1% NP-40) supplemented with protease and phosphatase inhibitors.

  • Incubate on ice for 30 minutes, then clarify the lysate by centrifugation at 14,000 x g for 15 minutes at 4°C.

• Immunoprecipitation:

  • Incubate the cleared cell lysate with anti-FLAG affinity beads (or an antibody against the endogenous target protein coupled to Protein A/G beads).

  • Incubate for 2-4 hours or overnight at 4°C with gentle rotation.

• Washing:

  • Pellet the beads by centrifugation and discard the supernatant.

  • Wash the beads 3-5 times with ice-cold lysis buffer to remove non-specifically bound proteins.

• Elution and Western Blot Analysis:

  • Elute the bound proteins by boiling the beads in 2x Laemmli sample buffer.

  • Separate the eluted proteins by SDS-PAGE and transfer to a PVDF membrane.

  • Probe the membrane with primary antibodies against FGFR1 (to confirm successful immunoprecipitation) and CRBN (to detect its presence in the complex). An antibody against a non-related protein like GAPDH can be used as a negative control for non-specific binding.

Troubleshooting Guide:

Issue	Possible Cause(s)	Suggested Solution(s)
No CRBN detected in the eluate	1. Ternary complex is too transient or weak. 2. BR-cpd7 concentration is not optimal (hook effect). 3. Lysis or wash buffer is too stringent. 4. Insufficient protein in the lysate.	1. Optimize the BR-cpd7 incubation time. Consider cross-linking agents if the interaction is very weak. 2. Perform a dose-response experiment with BR-cpd7. 3. Reduce the salt or detergent concentration in the buffers. 4. Increase the amount of starting cell material.
High background/non-specific binding	1. Insufficient washing. 2. Inadequate pre-clearing of the lysate. 3. Antibody cross-reactivity.	1. Increase the number of wash steps or the stringency of the wash buffer. 2. Pre-clear the lysate with Protein A/G beads before adding the specific antibody. 3. Use a different, more specific primary antibody.
Low FGFR1 immunoprecipitation	1. Inefficient antibody binding. 2. Low expression of the target protein. 3. Antibody epitope is masked.	1. Use a different antibody validated for IP. 2. Ensure high expression of the target protein (e.g., by using an overexpression system). 3. Use a polyclonal antibody or a different monoclonal antibody targeting a different epitope.

Proximity-Based Assays (e.g., NanoBRET™) for Live-Cell Ternary Complex Formation

These assays provide quantitative data on the formation of the ternary complex in living cells in real-time.

Experimental Protocol (General Overview):

• Construct Preparation:

  • Generate expression vectors for the target protein (FGFR1/2) fused to a bioluminescent donor (e.g., NanoLuc® luciferase) and the E3 ligase (CRBN) fused to a fluorescent acceptor (e.g., HaloTag®).

• Cell Transfection and Labeling:

  • Co-transfect HEK293 cells with the donor and acceptor constructs.

  • Label the HaloTag®-CRBN fusion protein with a fluorescent ligand (e.g., HaloTag® NanoBRET™ 618 Ligand).

• Assay Setup:

  • Plate the cells in a white, 96-well or 384-well plate.

  • Add the Nano-Glo® Live Cell Substrate (furimazine).

  • Add BR-cpd7 at a range of concentrations.

• Data Acquisition:

  • Measure both the donor (e.g., 460 nm) and acceptor (e.g., >610 nm) emission signals simultaneously using a plate reader equipped for BRET measurements.

  • Calculate the NanoBRET™ ratio (Acceptor Emission / Donor Emission). An increase in the BRET ratio indicates proximity between the donor and acceptor, signifying ternary complex formation.

Troubleshooting Guide:

Issue	Possible Cause(s)	Suggested Solution(s)
Low BRET signal	1. Low expression of fusion proteins. 2. Inefficient labeling of the acceptor protein. 3. Suboptimal donor:acceptor ratio.	1. Optimize transfection conditions to increase protein expression. 2. Ensure complete labeling with the fluorescent ligand. 3. Titrate the ratio of donor and acceptor plasmids during transfection.
High background signal	1. Spectral overlap between donor and acceptor. 2. Non-specific interactions between fusion proteins. 3. Autofluorescence from the compound or media.	1. Use appropriate filters and ensure the use of a long-pass filter for the acceptor channel. 2. Include a control with a non-interacting protein pair. 3. Measure the fluorescence of the compound alone and subtract it from the signal.
"Hook Effect" observed	High concentrations of BR-cpd7 favor the formation of binary complexes (FGFR1-PROTAC and CRBN-PROTAC) over the ternary complex.	This is an expected phenomenon for PROTACs. Ensure a wide range of concentrations is tested to observe the full bell-shaped curve and accurately determine the optimal concentration for ternary complex formation.

Biophysical Assays (e.g., Surface Plasmon Resonance - SPR) for In Vitro Kinetics

SPR provides label-free, real-time quantitative data on the binding affinities and kinetics of binary and ternary complexes using purified proteins.

Experimental Protocol (General Overview):

• Protein Immobilization:

  • Immobilize one of the proteins (e.g., CRBN-DDB1 complex) onto an SPR sensor chip.

• Binary Interaction Analysis:

  • To determine the K_d_ of BR-cpd7 for CRBN, flow different concentrations of BR-cpd7 over the CRBN-coated chip.

  • To determine the K_d_ of BR-cpd7 for FGFR1/2, immobilize FGFR1/2 and flow BR-cpd7 over the chip.

• Ternary Complex Analysis:

  • With CRBN immobilized on the chip, flow a constant, saturating concentration of FGFR1/2 mixed with a range of BR-cpd7 concentrations.

  • The enhanced binding response compared to BR-cpd7 alone indicates the formation of the ternary complex.

  • Kinetic data (k_on_, k_off_) and affinity (K_d_) for the ternary complex can be derived from the sensorgrams.

Troubleshooting Guide:

Issue	Possible Cause(s)	Suggested Solution(s)
Low binding signal	1. Low protein activity after immobilization. 2. Low affinity of the interaction. 3. Incorrect buffer composition.	1. Try different immobilization strategies (e.g., amine coupling vs. capture-based). 2. Use higher concentrations of the analyte. 3. Optimize buffer pH, salt concentration, and additives (e.g., DMSO for compound solubility).
Non-specific binding	1. Analyte is "sticky". 2. Inadequate surface blocking.	1. Add a non-ionic detergent (e.g., Tween-20) to the running buffer. 2. Ensure the sensor surface is properly blocked after protein immobilization.
Complex sensorgrams	1. Heterogeneity of the sample. 2. Mass transport limitations.	1. Ensure high purity of the protein samples. 2. Perform the analysis at different flow rates to check for mass transport effects. Use a lower density of immobilized protein if necessary.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. A selective Fibroblast Growth Factor Receptor 1/2 PROTAC degrader with antitumor activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]

Reference Data & Comparative Studies

BR-cpd7 vs. BGJ398: A Comparative Guide to Next-Generation and Traditional FGFR Inhibition

For researchers, scientists, and drug development professionals, this guide offers an objective comparison of the novel FGFR1/2 PROTAC degrader, BR-cpd7, and the traditional ATP-competitive FGFR inhibitor, BGJ398 (Infigratinib). This analysis is supported by experimental data to delineate their distinct mechanisms, efficacy, and cellular effects.

Introduction

Fibroblast Growth Factor Receptor (FGFR) signaling is a critical pathway in cell proliferation, differentiation, and survival. Its aberrant activation is a known driver in various cancers, making it a key therapeutic target. Traditional approaches to FGFR inhibition have focused on small molecule ATP-competitive inhibitors like BGJ398, which block the kinase activity of the receptor. However, novel strategies, such as proteolysis-targeting chimeras (PROTACs), are emerging. BR-cpd7, a PROTAC degrader, represents this new class of therapeutics by inducing the selective degradation of FGFR1 and FGFR2. This guide provides a head-to-head comparison of these two compounds, highlighting their fundamental differences in mechanism and downstream cellular consequences.

Mechanism of Action

BGJ398 (Infigratinib) is a potent and selective ATP-competitive inhibitor of FGFR1, FGFR2, and FGFR3.[1][2][3] It functions by binding to the ATP-binding pocket of the FGFR kinase domain, thereby preventing the phosphorylation and activation of the receptor.[4][5] This blockade of kinase activity inhibits downstream signaling pathways.[3]

BR-cpd7 , in contrast, is a PROTAC that selectively targets FGFR1 and FGFR2 for degradation.[4][6] It is a heterobifunctional molecule composed of a ligand that binds to FGFR1/2, a linker, and a ligand that recruits an E3 ubiquitin ligase.[4] This ternary complex formation leads to the ubiquitination of FGFR1/2 and its subsequent degradation by the proteasome.[7][8] This event-driven pharmacology allows for sustained target inhibition even after the compound has been cleared.[7]

Mechanism of BR-cpd7 as an FGFR1/2 PROTAC degrader.

Quantitative Performance Data

The following tables summarize the in vitro efficacy of BR-cpd7 and BGJ398 across various cancer cell lines with known FGFR alterations.

Table 1: Inhibitory and Degradation Activity

Compound	Target(s)	Metric	Value (nM)	Reference
BGJ398	FGFR1	IC50	0.9	[1][2][3]
FGFR2	IC50	1.4	[1][2][3]
FGFR3	IC50	1.0	[1][2][3]
FGFR4	IC50	60	[3]
BR-cpd7	FGFR1/2	DC50	10	[4][6]

IC50: Half-maximal inhibitory concentration. DC50: Half-maximal degradation concentration.

Table 2: Anti-proliferative Activity (IC50, nM) in FGFR-dependent Cancer Cell Lines

Cell Line	Cancer Type	FGFR Alteration	BR-cpd7 (IC50, nM)	BGJ398 (IC50, nM)	Reference
DMS114	Lung Cancer	FGFR1 Amplification	5 - 150	Comparable to BR-cpd7	[7]
KATO III	Gastric Cancer	FGFR2 Amplification	5 - 150	Comparable to BR-cpd7	[7]

Note: A study reported that the anti-proliferative effects of BR-cpd7 were comparable to those of BGJ398 in these cell lines.[7] BR-cpd7 showed minimal anti-proliferative activity in cancer cells without FGFR aberrations, highlighting its selectivity.[7][9]

Downstream Signaling and Cellular Effects

Both BR-cpd7 and BGJ398 effectively inhibit the FGFR signaling pathway, leading to reduced phosphorylation of downstream effectors such as FRS2, AKT, and ERK.[7] This ultimately results in cell cycle arrest and a decrease in cell proliferation.[7]

Simplified FGFR signaling pathway and points of inhibition.

A key distinction lies in their impact on the cell cycle. Studies have shown that both compounds can induce a G0/G1 phase cell cycle arrest in FGFR-dependent cancer cells.[7]

Experimental Protocols

Cell Viability Assay (CellTiter-Glo®)

Objective: To determine the anti-proliferative effects of BR-cpd7 and BGJ398.

Procedure:

• Seed cancer cells in 96-well opaque-walled plates and allow them to adhere overnight.

• Treat the cells with a serial dilution of BR-cpd7 or BGJ398 for 5 days. Include a vehicle control (DMSO).

• Equilibrate the plate to room temperature for 30 minutes.

• Add CellTiter-Glo® reagent to each well, equal to the volume of the cell culture medium.

• Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.

• Incubate the plate at room temperature for 10 minutes to stabilize the luminescent signal.

• Measure luminescence using a plate reader.

• Calculate IC50 values using a non-linear regression analysis.[7][10]

Western Blot Analysis for FGFR Signaling

Objective: To assess the effect of BR-cpd7 and BGJ398 on the phosphorylation of downstream FGFR signaling proteins.

Procedure:

• Culture cells to 70-80% confluency and then treat with BR-cpd7 (e.g., 5, 50 nM) or BGJ398 (e.g., 5, 50 nM) for a specified time (e.g., 8 hours).[7]

• Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Determine protein concentration using a BCA assay.

• Separate 20-30 µg of protein per sample by SDS-PAGE and transfer to a PVDF membrane.

• Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Incubate the membrane with primary antibodies against p-FRS2, FRS2, p-AKT, AKT, p-ERK, ERK, and a loading control (e.g., GAPDH) overnight at 4°C.

• Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.[2]

Cell Cycle Analysis by Flow Cytometry

Objective: To determine the effect of BR-cpd7 and BGJ398 on cell cycle distribution.

Procedure:

• Treat cells with the compounds (e.g., 100 nM) for 48 hours.[7]

• Harvest and wash the cells with PBS.

• Fix the cells in ice-cold 70% ethanol (B145695) and store at -20°C overnight.

• Wash the cells to remove ethanol and resuspend in a staining solution containing propidium (B1200493) iodide (PI) and RNase A.

• Incubate in the dark for 30 minutes at room temperature.

• Analyze the DNA content of the cells using a flow cytometer.

• Model the cell cycle distribution to determine the percentage of cells in G0/G1, S, and G2/M phases.[11]

General experimental workflow for inhibitor comparison.

Conclusion

BR-cpd7 and BGJ398 represent two distinct and effective strategies for targeting the FGFR signaling pathway. BGJ398 acts as a traditional kinase inhibitor, effectively blocking the catalytic activity of FGFR1/2/3. In contrast, BR-cpd7 introduces a novel mechanism of action by inducing the selective degradation of FGFR1 and FGFR2. While both compounds demonstrate comparable anti-proliferative effects and inhibition of downstream signaling in FGFR-dependent cancer cells, the PROTAC approach of BR-cpd7 offers the potential for more sustained target suppression and a different pharmacological profile. The choice between these inhibitors will depend on the specific research or therapeutic context, including the desired duration of target engagement and the potential for off-target effects or resistance mechanisms associated with ATP-competitive inhibition. This guide provides a foundational comparison to aid researchers in making informed decisions for their studies.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. medchemexpress.com [medchemexpress.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. The Fibroblast Growth Factor signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 8. aacrjournals.org [aacrjournals.org]
• 9. In Vitro and In Vivo Activity of Lucitanib in FGFR1/2 Amplified or Mutated Cancer Models - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. Targeting FGFRs by pemigatinib induces G1 phase cell cycle arrest, cellular stress and upregulation of tumor suppressor microRNAs - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of BR-cpd7 and Small Molecule Inhibitors in Targeting Fibroblast Growth Factor Receptor Signaling

For Researchers, Scientists, and Drug Development Professionals

The landscape of targeted cancer therapy is continually evolving, with a significant focus on inhibiting aberrant signaling pathways that drive tumor growth. One such critical pathway is mediated by the Fibroblast Growth Factor Receptors (FGFRs). This guide provides a detailed comparative analysis of a novel proteolysis-targeting chimera (PROTAC), BR-cpd7, and several prominent small molecule inhibitors that target the FGFR signaling cascade. This objective comparison, supported by experimental data, aims to equip researchers with the necessary information to make informed decisions in their drug discovery and development endeavors.

Executive Summary

BR-cpd7 is a PROTAC that selectively induces the degradation of FGFR1 and FGFR2, offering a distinct mechanism of action compared to traditional small molecule inhibitors which typically function by blocking the kinase activity of the receptor.[1][2][3] This fundamental difference in their mechanism—degradation versus inhibition—underpins the variations in their biological effects, potential for resistance, and overall therapeutic profiles. This guide will delve into a head-to-head comparison of BR-cpd7 with established FGFR inhibitors such as Infigratinib (BGJ398), Pemigatinib, Erdafitinib, and Futibatinib, focusing on their mechanism, selectivity, and preclinical efficacy.

Mechanism of Action: Degradation vs. Inhibition

Small molecule FGFR inhibitors are ATP-competitive compounds that bind to the kinase domain of the receptor, thereby preventing autophosphorylation and the subsequent activation of downstream signaling pathways.[4][5] In contrast, BR-cpd7 is a heterobifunctional molecule that simultaneously binds to FGFR1/2 and an E3 ubiquitin ligase.[1][2] This proximity induces the ubiquitination of the receptor, marking it for degradation by the proteasome.[2][6]

Caption: Comparative Mechanisms of Action: PROTAC vs. Small Molecule Inhibitor.

Comparative Efficacy and Selectivity

The following tables summarize the quantitative data for BR-cpd7 and selected small molecule inhibitors, highlighting their potency and selectivity against different FGFR isoforms.

Table 1: In Vitro Degradation and Inhibitory Potency

Compound	Type	Target(s)	DC50 (nM)	IC50 (nM)	Key Findings
BR-cpd7	PROTAC Degrader	FGFR1/2	~10	-	Selectively degrades FGFR1 and FGFR2, sparing FGFR3.[2][3]
Infigratinib (BGJ398)	Small Molecule Inhibitor	Pan-FGFR	-	FGFR1: 0.9, FGFR2: 1.4, FGFR3: 1, FGFR4: 60	Potent inhibitor of FGFR1, 2, and 3.[7]
Pemigatinib	Small Molecule Inhibitor	FGFR1/2/3	-	<2 for FGFR1/2/3	Potent inhibitor of FGFR1, 2, and 3.[1]
Erdafitinib	Small Molecule Inhibitor	Pan-FGFR	-	FGFR1: 1.2, FGFR2: 2.5, FGFR3: 2.9, FGFR4: 5.7	Pan-FGFR inhibitor with low nanomolar potency.[8]
Futibatinib	Small Molecule Inhibitor	Pan-FGFR (irreversible)	-	<4 for FGFR1/2/3/4	Irreversible inhibitor of all four FGFR isoforms.[9][10]

Table 2: Cellular Activity in FGFR-Dependent Cancer Cell Lines

Compound	Cell Line(s)	Assay	Endpoint	Result
BR-cpd7	DMS114 (FGFR1 amp), KATO III (FGFR2 amp)	CellTiter-Glo	IC50	5-150 nM
Infigratinib (BGJ398)	RT112, RT4, SW780, JMSU1 (FGFR3 WT overexpression)	Proliferation Assay	IC50	5-32 nM
Pemigatinib	Not specified in provided context	-	-	Demonstrates anti-tumor activity in xenograft models with FGFR alterations.[1]
Erdafitinib	FGFR-expressing cell lines	Cell Viability Assay	Decreased cell viability	Demonstrates antitumor activity in FGFR-expressing cell lines.[3]
Futibatinib	Cancer cell lines with FGFR alterations	Cell Viability Assay	Decreased cell viability	Decreases cell viability in cancer cell lines with FGFR alterations.[9][10]

Impact on Downstream Signaling

Both BR-cpd7 and small molecule FGFR inhibitors effectively suppress the downstream signaling pathways mediated by FGFR, including the RAS-MAPK and PI3K-AKT pathways.[2][9] Western blot analyses have shown that treatment with either class of compound leads to a significant reduction in the phosphorylation of key downstream effectors like FRS2, AKT, and ERK.[2]

References

• 1. go.drugbank.com [go.drugbank.com]
• 2. CellTiter-Glo® Luminescent Cell Viability Assay Protocol [promega.com]
• 3. go.drugbank.com [go.drugbank.com]
• 4. Infigratinib: First Approval - PMC [pmc.ncbi.nlm.nih.gov]
• 5. go.drugbank.com [go.drugbank.com]
• 6. Proteolysis targeting chimera - Wikipedia [en.wikipedia.org]
• 7. cancer-research-network.com [cancer-research-network.com]
• 8. BALVERSA - Mechanism of Action [jnjmedicalconnect.com]
• 9. Futibatinib | C22H22N6O3 | CID 71621331 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. go.drugbank.com [go.drugbank.com]

BR-cpd7 Demonstrates Potent and Selective In Vivo Antitumor Activity by Degrading FGFR1/2

A comprehensive analysis of preclinical data reveals BR-cpd7, a selective Fibroblast Growth Factor Receptor 1/2 (FGFR1/2) PROTAC (Proteolysis Targeting Chimera) degrader, exhibits robust anti-cancer effects in vivo. This guide provides a comparative overview of its performance against other agents, supported by experimental data and detailed protocols for researchers, scientists, and drug development professionals.

BR-cpd7 has emerged as a promising therapeutic candidate for cancers driven by aberrant FGFR1/2 signaling.[1][2][3] Unlike traditional small-molecule inhibitors that can be limited by low selectivity and side effects, BR-cpd7 offers a novel mechanism of action by inducing the degradation of FGFR1 and FGFR2.[1][2][3] This leads to the arrest of the cell cycle and a block in the proliferation of tumor cells dependent on FGFR1/2.[1][2][3] In vivo studies have shown its potent antitumor effects in FGFR1-dependent lung cancer models.[1][2][3]

Comparative In Vivo Efficacy

BR-cpd7 has been directly compared with the conventional FGFR inhibitor, BGJ398, in preclinical models. The data highlights the distinct mechanistic advantages of a degrader over an inhibitor.

Parameter	BR-cpd7	BGJ398	Vehicle Control
Tumor Growth	Strikingly induced tumor regression[2]	Inhibition of tumor growth[2]	Continued tumor growth
Mechanism of Action	Induces degradation of FGFR1/2[1][2][3]	Inhibits FGFR signaling[2]	N/A
Effect on Cell Cycle	Arrests cell cycle in G0-G1 phase[2]	Equivalent inhibition of the cell cycle[2]	N/A
Apoptosis Induction	No significant apoptosis induction[2]	No significant apoptosis induction[2]	N/A
Toxicity	No overt toxicity, body weight loss, or mortality observed[2]	Not explicitly stated in the provided results	N/A

Signaling Pathway and Mechanism of Action

BR-cpd7's therapeutic effect is rooted in its ability to selectively degrade FGFR1 and FGFR2, thereby inhibiting downstream signaling pathways crucial for tumor cell proliferation and survival.[2][4] Upon degradation of FGFR1/2, the phosphorylation of key effector molecules such as FRS2, AKT, and ERK is significantly attenuated.[2][5]

Caption: Mechanism of action of BR-cpd7 and BGJ398 on the FGFR signaling pathway.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. The following outlines the key in vivo experimental protocols used in the evaluation of BR-cpd7.

In Vivo Antitumor Efficacy Study

This study aimed to evaluate the in vivo antitumor efficacy of BR-cpd7 in a xenograft cancer model.[2]

Caption: Workflow for the in vivo antitumor efficacy study of BR-cpd7.

• Cell Line and Animal Model: Human small cell lung cancer DMS114 cells, which have FGFR1 amplification, were used.[2] These cells were implanted into nude mice to establish xenograft tumors.[2][6]

• Treatment Groups: Once the tumors were established, the mice were randomly assigned to two groups: a vehicle control group and a BR-cpd7 treatment group.[2]

• Dosing and Administration: BR-cpd7 was administered daily via intraperitoneal injection at a dose of 10 mg/kg.[2] The vehicle solution consisted of 5% DMSO, 10% solutol, and 85% saline.[7]

• Monitoring and Endpoints: Tumor volumes were measured every three days to monitor the treatment response.[6] The body weight of the mice was also monitored to assess toxicity.[2] At the end of the study, the mice were sacrificed, and the tumors were excised for further analysis.[6]

• Tumor Analysis: The excised tumors were subjected to Hematoxylin and Eosin (H&E) staining to observe tissue morphology and necrosis, and Ki67 staining to assess cell proliferation.[2][6] Immunoblot analysis was performed on tumor lysates to confirm the depletion of FGFR1.[2][6]

Pharmacokinetics Study

To understand the absorption, distribution, metabolism, and excretion of BR-cpd7, a pharmacokinetic study was conducted in male C57BL/6 mice.[2][7]

• Administration Routes and Doses: BR-cpd7 was administered via three different routes: intravenous (i.v.) injection at 2 mg/kg, intraperitoneal (i.p.) injection at 5 mg/kg, and oral gavage (PO) at 10 mg/kg.[2][7]

• Sample Collection: Blood samples were collected at various time points (5, 15, 30, 60, 120, 240, 480, and 1,440 minutes) after administration.[2][7]

• Analysis: The concentration of BR-cpd7 in the plasma was determined using mass spectrometry.[2][7] Pharmacokinetic parameters were then calculated using Phoenix WinNonlin software.[2][7] The study revealed good pharmacokinetic properties for intravenous and intraperitoneal administration, while oral bioavailability was poor.[2]

References

• 1. A selective Fibroblast Growth Factor Receptor 1/2 PROTAC degrader with antitumor activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. aacrjournals.org [aacrjournals.org]
• 3. A Selective FGFR1/2 PROTAC Degrader with Antitumor Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. aacrjournals.org [aacrjournals.org]

A Comparative Analysis of the Therapeutic Window: BR-cpd7 versus Conventional FGFR Inhibitors

For Researchers, Scientists, and Drug Development Professionals

The landscape of targeted cancer therapy is continually evolving, with a significant focus on overcoming the limitations of traditional small-molecule inhibitors. For cancers driven by aberrant Fibroblast Growth Factor Receptor (FGFR) signaling, a novel therapeutic modality, Proteolysis Targeting Chimeras (PROTACs), presents a promising alternative. This guide provides a detailed comparison of the therapeutic window of BR-cpd7, a selective FGFR1/2 degrader, with established FGFR inhibitors, supported by available preclinical and clinical data.

Executive Summary

BR-cpd7 is a PROTAC that selectively induces the degradation of FGFR1 and FGFR2 proteins.[1][2][3] This mechanism of action, distinct from the enzymatic inhibition by small-molecule inhibitors, offers the potential for a wider therapeutic window. Preclinical data suggests that BR-cpd7 is highly potent in degrading its targets and exhibits robust anti-tumor activity in FGFR1/2-dependent cancer models at well-tolerated doses.[1][2][3] In contrast, while FGFR inhibitors have demonstrated clinical efficacy, their use can be limited by on-target and off-target toxicities. This guide will delve into the quantitative differences in efficacy and safety profiles, providing a framework for assessing the therapeutic potential of BR-cpd7.

Data Presentation: Quantitative Comparison

The following tables summarize the available quantitative data for BR-cpd7 and a selection of representative FGFR inhibitors. It is important to note that the data for BR-cpd7 is from preclinical studies, while the data for the inhibitors includes both preclinical and clinical findings. Direct comparison should be made with this in mind.

Table 1: In Vitro Potency of BR-cpd7 and FGFR Inhibitors

Compound	Type	Target(s)	Potency Metric	Value (nM)	Cell Line/Assay Condition
BR-cpd7	PROTAC Degrader	FGFR1/2	DC50	~10	FGFR1/2-amplified cancer cell lines
BGJ398 (Infigratinib)	Inhibitor	FGFR1/2/3	IC50	0.9 (FGFR1), 1.4 (FGFR2), 1 (FGFR3)	Enzymatic assay
Pemigatinib	Inhibitor	FGFR1/2/3	IC50	0.4 (FGFR1), 0.5 (FGFR2), 1.0 (FGFR3)	Enzymatic assay[4]
Erdafitinib	Inhibitor	FGFR1/2/3/4	IC50	1.2 (FGFR1), 2.5 (FGFR2), 3.0 (FGFR3), 5.7 (FGFR4)	Enzymatic assay
Futibatinib	Inhibitor	FGFR1/2/3/4	IC50	1.4 - 3.7	Enzymatic assay

Table 2: Preclinical and Clinical Toxicity Profile

Compound	Preclinical Toxicity Highlights	Common Clinical Adverse Events (Grade ≥3)
BR-cpd7	Well-tolerated at effective doses in vivo (specific LD50/MTD not publicly available).[1][2][3]	Not yet in clinical trials.
BGJ398 (Infigratinib)	No apparent toxicity at 0.5 mg/kg/day in a mouse model.[5] No significant dose-phosphorus relationship at doses ≤ 5 mg/kg in rats and mice.[6]	Hyperphosphatemia, stomatitis, palmar-plantar erythrodysesthesia, fatigue, alopecia, nail toxicity.[7]
Pemigatinib	Acceptable tolerability in xenograft models.[4]	Hyperphosphatemia, hypophosphatemia, arthralgia, stomatitis, diarrhea, fatigue.
Erdafitinib	Generally well-tolerated in preclinical models.	Hyperphosphatemia, stomatitis, diarrhea, dry mouth, skin and nail toxicities, central serous retinopathy.[8][9]
Futibatinib	Manageable safety profile in preclinical studies.[10]	Hyperphosphatemia, increased AST/ALT, stomatitis, fatigue.[11]

Mechanism of Action and Signaling Pathway

BR-cpd7 operates through a distinct mechanism compared to traditional FGFR inhibitors. As a PROTAC, it forms a ternary complex with FGFR1/2 and an E3 ubiquitin ligase, leading to the ubiquitination and subsequent degradation of the receptor by the proteasome. This event-driven, catalytic mechanism allows for sustained target suppression. In contrast, FGFR inhibitors are occupancy-driven, competitively binding to the ATP-binding pocket of the FGFR kinase domain to block downstream signaling.

Figure 1: Comparative Mechanisms of Action

Experimental Protocols

To ensure the reproducibility and clear understanding of the data presented, detailed methodologies for key experiments are provided below.

Cell Viability (MTT) Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method to assess cell metabolic activity, which serves as an indicator of cell viability.[12][13][14]

Protocol:

• Cell Seeding: Plate cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate overnight.

• Compound Treatment: Treat cells with various concentrations of BR-cpd7 or FGFR inhibitors for 72 hours.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Solubilization: Add 100 µL of solubilization buffer (e.g., 10% SDS in 0.01 M HCl) to each well to dissolve the formazan (B1609692) crystals.

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the vehicle-treated control.

Figure 2: MTT Assay Workflow

Western Blot for Protein Degradation

Western blotting is used to detect and quantify the levels of specific proteins in a sample, in this case, the degradation of FGFR1/2.[15][16][17]

Protocol:

• Cell Lysis: Treat cells with BR-cpd7 for the desired time points, then lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE: Separate 20-30 µg of protein per sample on an SDS-polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

• Primary Antibody Incubation: Incubate the membrane with a primary antibody against FGFR1 or FGFR2 overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an ECL substrate and an imaging system.

• Analysis: Quantify band intensity and normalize to a loading control (e.g., GAPDH or β-actin).

Figure 3: Western Blot Workflow

In Vivo Tumor Xenograft Model

This model is used to evaluate the anti-tumor efficacy and tolerability of a compound in a living organism.[18][19][20][21][22][23]

Protocol:

• Cell Implantation: Subcutaneously inject cancer cells with FGFR1/2 alterations into the flank of immunodeficient mice.

• Tumor Growth: Allow tumors to reach a palpable size (e.g., 100-200 mm³).

• Randomization and Treatment: Randomize mice into treatment and vehicle control groups. Administer BR-cpd7 or an FGFR inhibitor via the appropriate route (e.g., oral gavage, intraperitoneal injection) at the desired dose and schedule.

• Monitoring: Measure tumor volume and body weight 2-3 times per week.

• Endpoint: At the end of the study (due to tumor size or a predetermined time point), euthanize the mice and excise the tumors for further analysis (e.g., Western blot, immunohistochemistry).

• Data Analysis: Compare tumor growth inhibition between the treatment and control groups.

Figure 4: In Vivo Xenograft Workflow

Discussion and Conclusion

The assessment of a therapeutic window is a critical aspect of drug development, balancing the desired efficacy with acceptable toxicity. For BR-cpd7, its high potency and selectivity for FGFR1/2 degradation, coupled with minimal effects on cells lacking FGFR aberrations, suggest a promising therapeutic window in preclinical models.[1][2][3][24] The catalytic nature of PROTACs may allow for lower and less frequent dosing compared to occupancy-driven inhibitors, potentially reducing on-target toxicities.

FGFR inhibitors have demonstrated significant clinical benefit in patients with FGFR-driven cancers. However, their therapeutic window can be narrowed by a range of on-target and off-target toxicities. Hyperphosphatemia is a common on-target effect of FGFR1 inhibition, while other adverse events like stomatitis, diarrhea, and ocular toxicities can also be dose-limiting.[25]

While a definitive comparison of the therapeutic windows requires head-to-head clinical trials, the preclinical data for BR-cpd7 provides a strong rationale for its continued development. The ability to achieve robust and sustained target degradation with a favorable tolerability profile positions BR-cpd7 as a potentially superior therapeutic strategy for patients with FGFR1/2-dependent malignancies. Future studies should focus on comprehensive preclinical toxicology and the establishment of a clear safety profile to guide clinical translation.

References

• 1. A Selective FGFR1/2 PROTAC Degrader with Antitumor Activity | Molecular Cancer Therapeutics | American Association for Cancer Research [aacrjournals.org]
• 2. A selective Fibroblast Growth Factor Receptor 1/2 PROTAC degrader with antitumor activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A Selective FGFR1/2 PROTAC Degrader with Antitumor Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. INCB054828 (pemigatinib), a potent and selective inhibitor of fibroblast growth factor receptors 1, 2, and 3, displays activity against genetically defined tumor models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. bridgebio.com [bridgebio.com]
• 6. bridgebio.com [bridgebio.com]
• 7. qedtx.com [qedtx.com]
• 8. aacrjournals.org [aacrjournals.org]
• 9. Erdafitinib - LiverTox - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. Preclinical Evaluation of the FGFR-Family Inhibitor Futibatinib for Pediatric Rhabdomyosarcoma - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Discovery of Futibatinib: The First Covalent FGFR Kinase Inhibitor in Clinical Use - PMC [pmc.ncbi.nlm.nih.gov]
• 12. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - HK [thermofisher.com]
• 13. MTT Assay Protocol for Cell Viability and Proliferation [merckmillipore.com]
• 14. broadpharm.com [broadpharm.com]
• 15. benchchem.com [benchchem.com]
• 16. benchchem.com [benchchem.com]
• 17. researchgate.net [researchgate.net]
• 18. benchchem.com [benchchem.com]
• 19. benchchem.com [benchchem.com]
• 20. benchchem.com [benchchem.com]
• 21. In Vivo Evaluation of Fibroblast Growth Factor Receptor Inhibition in Mouse Xenograft Models of Gastrointestinal Stromal Tumor [mdpi.com]
• 22. researchgate.net [researchgate.net]
• 23. New mouse xenograft model modulated by tumor-associated fibroblasts for human multi-drug resistance in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 24. researchgate.net [researchgate.net]
• 25. mdpi.com [mdpi.com]

A Head-to-Head Comparison of BR-cpd7 and Other Next-Generation FGFR Degraders

For researchers, scientists, and drug development professionals, this guide offers an objective comparison of the selective FGFR1/2 degrader, BR-cpd7, with other emerging FGFR-targeting Proteolysis Targeting Chimeras (PROTACs). This report synthesizes available preclinical data to evaluate their performance and provides detailed experimental methodologies to support further research.

In the landscape of targeted cancer therapy, Fibroblast Growth Factor Receptor (FGFR) signaling is a critical pathway often dysregulated in various malignancies. While FGFR inhibitors have shown clinical utility, the development of resistance and off-target effects remain significant challenges. A novel therapeutic strategy to overcome these limitations is the use of PROTACs, which hijack the cell's ubiquitin-proteasome system to induce the degradation of the target protein. This guide focuses on BR-cpd7, a potent and selective FGFR1/2 degrader, and compares its performance with other notable FGFR degraders, LC-MB12 and DGY-09-192.

Performance Comparison of FGFR Degraders

The following tables summarize the in vitro degradation and anti-proliferative activities of BR-cpd7, LC-MB12, and DGY-09-192 in various cancer cell lines.

Table 1: In Vitro Degradation Efficiency (DC50)

The half-maximal degradation concentration (DC50) represents the concentration of the degrader required to reduce the level of the target protein by 50%. Lower DC50 values indicate greater degradation potency.

Degrader	Target(s)	Cell Line	DC50 (nM)	E3 Ligase Recruited
BR-cpd7	FGFR1/2	DMS114 (FGFR1 amp)	~10[1][2][3]	CRBN
KATO III (FGFR2 amp)	~10[1][2][3]	CRBN
LC-MB12	FGFR2	KATO III (FGFR2 amp)	11.8[4][5]	CRBN
DGY-09-192	FGFR1/2	KATO III (FGFR2 amp)	70[6]	VHL

Table 2: In Vitro Anti-proliferative Activity (IC50)

The half-maximal inhibitory concentration (IC50) is the concentration of a drug that is required for 50% inhibition of a biological process, in this case, cell proliferation. Lower IC50 values indicate greater potency in inhibiting cancer cell growth.

Degrader	Cell Line	IC50 (nM)
BR-cpd7	DMS114 (FGFR1 amp)	5 - 150[1]
KATO III (FGFR2 amp)	5 - 150[1]
LC-MB12	KATO III (FGFR2 amp)	29.1[4][5]
SNU-16 (FGFR2 amp)	3.7[4][5]
NCI-H716 (FGFR2 amp)	3.2[4][5]
DGY-09-192	KATO III (FGFR2 amp)	1[7][8][9]
CCLP1 (FGFR1 overexp)	17[7]
ICC13-7 (FGFR2 fusion)	40[7]
CCLP-FP (FGFR2 fusion)	8[7]

Visualizing the Mechanism of Action and Experimental Workflows

To better understand the underlying biological processes and experimental setups, the following diagrams are provided.

FGFR Signaling Pathways

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. A Selective FGFR1/2 PROTAC Degrader with Antitumor Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A selective Fibroblast Growth Factor Receptor 1/2 PROTAC degrader with antitumor activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. cancer-research-network.com [cancer-research-network.com]
• 6. researchgate.net [researchgate.net]
• 7. Discovery of a Potent Degrader for Fibroblast Growth Factor Receptor 1/2 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. probechem.com [probechem.com]
• 9. DGY-09-192|2504949-52-2|COA [dcchemicals.com]

Validating BR-cpd7's On-Target Effects: A Comparative Guide with a Negative Control

In the realm of targeted protein degradation, validating the on-target specificity of a novel degrader is paramount. This guide provides a comprehensive comparison of the on-target effects of BR-cpd7, a selective Fibroblast Growth Factor Receptor 1/2 (FGFR1/2) PROTAC (Proteolysis Targeting Chimera) degrader, with its rationally designed negative control, BR-cpd7 NC. By presenting key experimental data and detailed protocols, this document serves as a valuable resource for researchers, scientists, and drug development professionals in assessing the specific activity of BR-cpd7.

BR-cpd7 is designed to induce the degradation of FGFR1 and FGFR2 by hijacking the E3 ubiquitin ligase Cereblon (CRBN). To rigorously demonstrate that the observed effects of BR-cpd7 are a direct consequence of its intended mechanism, a negative control, BR-cpd7 NC, was synthesized. This control compound is structurally analogous to BR-cpd7 but possesses a critical modification—a methyl group on the glutarimide (B196013) moiety—that abrogates its ability to bind to CRBN[1]. Consequently, BR-cpd7 NC is incapable of forming the ternary complex required for proteasomal degradation, making it an ideal tool to distinguish on-target degradation from off-target or non-specific effects.

Comparative Analysis of On-Target Effects

The following tables summarize the quantitative data from key experiments designed to validate the on-target activity of BR-cpd7 by comparing its effects to those of BR-cpd7 NC and the parent FGFR inhibitor, BGJ398.

Table 1: Degradation of FGFR Isoforms

This table quantifies the ability of BR-cpd7 to selectively degrade FGFR1 and FGFR2 in different cancer cell lines, an effect that is absent with the negative control.

Cell Line	Target Protein	Treatment (Concentration)	% of Target Protein Remaining (Normalized to DMSO)
DMS114 (FGFR1 amplified)	FGFR1	BR-cpd7 (100 nM)	~10%
BR-cpd7 NC (1000 nM)	~100%
KATO III (FGFR2 amplified)	FGFR2	BR-cpd7 (100 nM)	~25%
BR-cpd7 NC (1000 nM)	~100%
RT112/84 (FGFR3 amplified)	FGFR3	BR-cpd7 (up to 1000 nM)	~100%

Data are estimations based on immunoblot analyses from the cited literature.

Table 2: Inhibition of Downstream FGFR Signaling

Effective degradation of FGFR1/2 by BR-cpd7 leads to the attenuation of downstream signaling pathways, a key indicator of on-target activity.

Cell Line	Phospho-Protein	Treatment (Concentration)	Fold Change in Phosphorylation (Normalized to DMSO)
DMS114	p-FRS2	BR-cpd7 (50 nM)	~0.2
BGJ398 (50 nM)	~0.2
p-AKT	BR-cpd7 (50 nM)	~0.4
BGJ398 (50 nM)	~0.4
p-ERK	BR-cpd7 (50 nM)	~0.3
BGJ398 (50 nM)	~0.3

Data are estimations based on immunoblot analyses from the cited literature.

Table 3: Anti-proliferative Effects

The on-target degradation of FGFR1/2 by BR-cpd7 is expected to translate into potent anti-proliferative effects in FGFR-dependent cancer cells.

Cell Line	Assay	Treatment	IC50 / Effect
DMS114	CellTiter-Glo	BR-cpd7	Potent inhibition
BR-cpd7 NC	No significant inhibition
BGJ398	Potent inhibition

Qualitative summary based on cell proliferation curves from the cited literature.

Table 4: Cell Cycle Analysis

On-target inhibition of FGFR signaling by BR-cpd7 induces cell cycle arrest, a mechanism contributing to its anti-proliferative activity.

Cell Line	Treatment (Concentration)	% of Cells in G0/G1 Phase	% of Cells in S Phase	% of Cells in G2/M Phase
DMS114	DMSO	~55%	~35%	~10%
BR-cpd7 (100 nM)	~75%	~15%	~10%
BGJ398 (100 nM)	~70%	~20%	~10%

Data are estimations based on flow cytometry analysis from the cited literature.

Signaling Pathways and Experimental Workflows

To visually represent the mechanisms and experimental procedures discussed, the following diagrams are provided.

Caption: Mechanism of action of BR-cpd7 versus its negative control.

Caption: Workflow for validating BR-cpd7's on-target effects.

Experimental Protocols

The following are detailed methodologies for the key experiments cited in this guide.

Western Blot Analysis

• Cell Culture and Treatment: Cancer cell lines (DMS114, KATO III, RT112/84) are seeded in 6-well plates and allowed to adhere overnight. The following day, cells are treated with DMSO (vehicle), BR-cpd7, BR-cpd7 NC, or BGJ398 at the indicated concentrations for the specified duration (e.g., 24 hours for degradation, 8 hours for signaling).

• Cell Lysis: After treatment, cells are washed with ice-cold PBS and lysed in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: The total protein concentration of the lysates is determined using a BCA protein assay.

• SDS-PAGE and Immunoblotting: Equal amounts of protein (e.g., 20-30 µg) are separated by SDS-PAGE and transferred to a PVDF membrane. The membrane is blocked with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Antibody Incubation: Membranes are incubated with primary antibodies against FGFR1, FGFR2, FGFR3, p-FRS2, FRS2, p-AKT, AKT, p-ERK, ERK, and a loading control (e.g., GAPDH) overnight at 4°C. Subsequently, membranes are washed and incubated with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection and Analysis: The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system. Band intensities are quantified using densitometry software and normalized to the loading control.

Cell Proliferation Assay (CellTiter-Glo®)

• Cell Seeding: Cells are seeded in 96-well plates at an appropriate density (e.g., 3,000 cells/well) and allowed to attach overnight.

• Compound Treatment: Cells are treated with a serial dilution of BR-cpd7, BR-cpd7 NC, or BGJ398.

• Incubation: The plates are incubated for a period of 5 days.

• Luminescence Reading: After incubation, the CellTiter-Glo® reagent is added to each well according to the manufacturer's instructions. The luminescence, which is proportional to the amount of ATP and thus the number of viable cells, is measured using a plate reader.

• Data Analysis: The data is normalized to the DMSO-treated control, and IC50 values are calculated using a non-linear regression model.

Cell Cycle Analysis

• Cell Treatment: Cells are seeded in 6-well plates and treated with DMSO, BR-cpd7, or BGJ398 at the indicated concentrations for 48 hours.

• Cell Harvesting and Fixation: Both floating and attached cells are collected, washed with PBS, and fixed in ice-cold 70% ethanol (B145695) overnight at -20°C.

• Staining: Fixed cells are washed with PBS and then stained with a solution containing propidium (B1200493) iodide (PI) and RNase A for 30 minutes at 37°C in the dark.

• Flow Cytometry: The DNA content of the cells is analyzed using a flow cytometer.

• Data Analysis: The percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle is determined using cell cycle analysis software.

This guide demonstrates a robust framework for validating the on-target effects of a PROTAC degrader. The use of a well-designed negative control like BR-cpd7 NC is crucial for unequivocally attributing the observed biological activities to the intended mechanism of action, thereby providing a solid foundation for further preclinical and clinical development.

References

• 1. aacrjournals.org [aacrjournals.org]

cross-reactivity profile of BR-cpd7 against other receptor tyrosine kinases

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the cross-reactivity profile of BR-cpd7, a Proteolysis Targeting Chimera (PROTAC) designed to selectively degrade Fibroblast Growth Factor Receptor 1 (FGFR1) and FGFR2. The following sections present quantitative data, experimental methodologies, and visual representations of key cellular processes to objectively assess its performance.

Executive Summary

BR-cpd7 is a highly potent and selective degrader of FGFR1 and FGFR2, with a reported half-maximal degradation concentration (DC50) of approximately 10 nM.[1][2][3] Experimental evidence demonstrates that BR-cpd7 effectively spares FGFR3 and exhibits minimal antiproliferative activity in cancer cells that do not have aberrations in the FGFR signaling pathway, highlighting its target specificity.[1][2][3][4] Its mechanism of action involves the recruitment of the E3 ubiquitin ligase Cereblon (CRBN) to induce the ubiquitination and subsequent proteasomal degradation of FGFR1/2. This targeted degradation leads to the inhibition of downstream signaling pathways, including the MAPK-ERK and PI3K-AKT pathways, ultimately resulting in cell cycle arrest and suppression of tumor cell proliferation.[1]

Cross-Reactivity Profile of BR-cpd7

The selectivity of BR-cpd7 has been primarily characterized within the FGFR family. The following table summarizes the degradation and antiproliferative activity of BR-cpd7 against different FGFR isoforms and in various cancer cell lines.

Target/Cell Line	Assay Type	Metric	Value (nmol/L)	Reference
FGFR1	Degradation (HiBiT)	DC50	~10	[1]
FGFR2	Degradation (HiBiT)	DC50	~10	[1]
FGFR3	Degradation (HiBiT)	Activity	Minimal effect up to 10,000	[1]
DMS114 (FGFR1 amp)	Antiproliferation	IC50	5 - 150	[1]
KATO III (FGFR2 amp)	Antiproliferation	IC50	5 - 150	[1]

Note: A comprehensive kinome-wide scan to assess the cross-reactivity of BR-cpd7 against a broader panel of receptor tyrosine kinases (e.g., EGFR, VEGFR, PDGFR) is not publicly available in the reviewed literature.

Signaling Pathway and Mechanism of Action

BR-cpd7 functions as a PROTAC, a bifunctional molecule that brings a target protein and an E3 ubiquitin ligase into close proximity. This induced proximity leads to the ubiquitination and subsequent degradation of the target protein by the proteasome.

Caption: Mechanism of action of BR-cpd7 and its effect on FGFR signaling.

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below.

Immunoblot Analysis for FGFR Degradation

• Cell Culture and Treatment:

  • Culture human cancer cell lines with known FGFR status (e.g., DMS114 for FGFR1 amplification, KATO III for FGFR2 amplification, and RT112/84 for FGFR3 amplification) in appropriate media.[1]

  • Treat cells with varying concentrations of BR-cpd7 or DMSO (vehicle control) for 24 hours.[1]

• Cell Lysis and Protein Quantification:

  • Wash cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Clarify the lysates by centrifugation and determine the protein concentration using a BCA protein assay.

• SDS-PAGE and Western Blotting:

  • Separate equal amounts of protein on SDS-PAGE gels and transfer them to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies against FGFR1, FGFR2, FGFR3, p-FRS2, p-AKT, p-ERK, and a loading control (e.g., GAPDH) overnight at 4°C.

  • Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection and Analysis:

  • Detect the chemiluminescent signal using an appropriate imaging system.

  • Quantify band intensities using densitometry software and normalize to the loading control.

Nano-Glo® HiBiT Assay for Protein Degradation

This assay quantifies the degradation of HiBiT-tagged target proteins.

• Cell Line Generation and Culture:

  • Generate HEK293T cell lines stably expressing HiBiT-tagged FGFR1, FGFR2, or FGFR3.

  • Plate the cells in 96-well plates and allow them to adhere overnight.

• Compound Treatment:

  • Treat the cells with a serial dilution of BR-cpd7 for 36 hours.[1]

• Lysis and Luminescence Measurement:

  • Add Nano-Glo® HiBiT Lytic Reagent to each well.

  • Measure the luminescence using a plate reader. The signal is proportional to the amount of remaining HiBiT-tagged protein.

• Data Analysis:

  • Calculate the percentage of protein degradation relative to vehicle-treated controls.

  • Determine the DC50 value by fitting the data to a dose-response curve.

Caption: Workflow for the Nano-Glo® HiBiT protein degradation assay.

CellTiter-Glo® Luminescent Cell Viability Assay

This assay determines cell viability by quantifying ATP, which indicates the presence of metabolically active cells.

• Cell Seeding and Treatment:

  • Seed cancer cell lines in 96-well opaque-walled plates and allow them to attach.

  • Treat the cells with various concentrations of BR-cpd7 for 5 days.[1]

• Reagent Addition and Incubation:

  • Equilibrate the plate to room temperature.

  • Add CellTiter-Glo® Reagent to each well.

  • Mix on an orbital shaker for 2 minutes to induce cell lysis.

  • Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

• Luminescence Measurement and Data Analysis:

  • Measure the luminescence using a plate reader.

  • Calculate cell viability as a percentage of the vehicle-treated control.

  • Determine the IC50 value from the dose-response curve.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. A selective Fibroblast Growth Factor Receptor 1/2 PROTAC degrader with antitumor activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A Selective FGFR1/2 PROTAC Degrader with Antitumor Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Comparative Proteomics of BR-cpd7 Treated Cells: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the proteomic effects of BR-cpd7, a selective Fibroblast Growth Factor Receptor (FGFR) 1/2 PROTAC degrader. Supported by experimental data, this document details the significant protein expression changes in cancer cells following treatment, outlines the methodologies for replication, and visualizes the key biological pathways and workflows involved.

BR-cpd7 operates as a proteolysis-targeting chimera (PROTAC), inducing the degradation of its target proteins through the ubiquitin-proteasome system. This guide focuses on the comparative proteomic analysis of human lung cancer cells (DMS114) treated with BR-cpd7 versus a vehicle control (DMSO), highlighting the compound's targeted efficacy and downstream effects.

Quantitative Proteomic Analysis: BR-cpd7 vs. Control

Quantitative proteomic analysis of DMS114 cells, which have FGFR1 amplification, was performed after 24 hours of treatment with 100 nmol/L BR-cpd7 or a DMSO control. The results demonstrate a significant downregulation of specific proteins, confirming the targeted action of BR-cpd7.

Protein	Gene Symbol	Description	Outcome with BR-cpd7 Treatment
Fibroblast growth factor receptor 1	FGFR1	A receptor tyrosine kinase crucial for cell proliferation, differentiation, and survival. Aberrant activation is a driver in multiple cancers.	Significantly Downregulated
Zinc finger protein 91	ZFP91	Associated with pomalidomide (B1683931), an immunomodulatory drug that also utilizes the cereblon E3 ubiquitin ligase.	Downregulated
DTWD1	DTWD1	Also reported to be associated with pomalidomide treatment.	Downregulated
NAD(P)H dehydrogenase [quinone] 2	NQO2	A metabolism-associated protein.	Downregulated (likely a secondary effect)
Thymidine kinase 1	TK1	A cell-cycle-related protein.	Downregulated (likely a secondary effect)

Experimental Protocols

The following is a detailed methodology for the comparative proteomic analysis of BR-cpd7 treated cells.

Cell Culture and Treatment

DMS114 human lung cancer cells were cultured under standard conditions. For the proteomics experiment, cells were treated with either 100 nmol/L of BR-cpd7 or a DMSO vehicle control for 24 hours. Biological duplicates were prepared for each condition.

Protein Extraction and Digestion

• Cell Harvesting: Cells were harvested by centrifugation at 4°C.

• Lysis: Cell pellets were lysed in a buffer containing 4% SDS and 100 mmol/L Tris, pH 7.6, followed by sonication.

• Protein Quantification: The total protein concentration of each sample was determined.

• Digestion: Approximately 200 μg of total protein from each sample was digested using a filter-aided sample preparation (FASP) protocol with a 10-kDa filter.

Tandem Mass Tag (TMT)-based Quantitative LC/MS-MS Proteomics

• TMT Labeling: Peptides from each sample were labeled with distinct isobaric tandem mass tags (TMT), allowing for multiplexed analysis.

• Liquid Chromatography-Mass Spectrometry (LC/MS-MS): The labeled peptide mixture was subjected to liquid chromatography for separation, followed by tandem mass spectrometry for identification and quantification.

• Data Analysis: The resulting mass spectrometry data was analyzed to identify and quantify proteins, comparing the relative abundance of each protein between the BR-cpd7 and DMSO-treated samples.

Visualizing the Molecular Impact and Experimental Design

To further elucidate the mechanism of action and the experimental approach, the following diagrams are provided.

Caption: Experimental workflow for the comparative proteomics of BR-cpd7 treated cells.

Caption: Inhibition of the FGFR signaling pathway by BR-cpd7-induced degradation of FGFR1/2.

Comparison with Alternatives

BR-cpd7's mechanism as a PROTAC degrader offers a distinct advantage over traditional small-molecule inhibitors of the FGFR pathway, such as BGJ398. While inhibitors block the kinase activity of FGFR, they leave the receptor protein intact, which can lead to the development of resistance. In contrast, BR-cpd7 removes the FGFR1/2 protein entirely, which can lead to a more sustained and potent inhibition of downstream signaling. This is evidenced by the significant decrease in phosphorylated FRS2, AKT, and ERK levels following BR-cpd7 treatment.[1] Furthermore, the antiproliferative effects of BR-cpd7 have been shown to be comparable to those of BGJ398 in FGFR-dependent cancer cell lines.

Conclusion

The comparative proteomic analysis of BR-cpd7 treated cells robustly demonstrates its high selectivity and efficacy in degrading FGFR1/2. This targeted degradation leads to the potent inhibition of downstream signaling pathways that are critical for cancer cell proliferation and survival. The detailed experimental protocols and visual diagrams provided in this guide offer a comprehensive resource for researchers working to understand and build upon these findings in the development of novel cancer therapeutics.

References

• 1. researchgate.net [researchgate.net]

Evaluating the Durability of Response: A Comparative Analysis of BR-cpd7 and Conventional FGFR Inhibitors

For Immediate Release

In the landscape of targeted cancer therapy, the emergence of resistance remains a critical hurdle, limiting the long-term efficacy of kinase inhibitors. This guide provides a comparative analysis of BR-cpd7, a novel proteolysis-targeting chimera (PROTAC) degrader, against conventional small-molecule fibroblast growth factor receptor (FGFR) inhibitors. We delve into the durability of response, examining preclinical data and the mechanistic differences that may influence sustained efficacy. This document is intended for researchers, scientists, and drug development professionals.

Introduction to BR-cpd7 and Comparator Inhibitors

BR-cpd7 is a selective FGFR1/2 PROTAC degrader that induces the degradation of these receptors through the ubiquitin-proteasome system.[1][2][3] Unlike traditional inhibitors that merely block the kinase activity, BR-cpd7 eliminates the entire protein, a mechanism that holds the potential to overcome certain forms of drug resistance. For this comparison, we evaluate BR-cpd7 against established FGFR inhibitors:

• Infigratinib (B612010) (BGJ398): A selective, ATP-competitive inhibitor of FGFR1-3.[4][5]

• Pemigatinib: A potent, selective, oral inhibitor of FGFR1-3.[6][7]

Durability of Response and Resistance Mechanisms

The durability of response to targeted therapies is often curtailed by the development of resistance. For conventional FGFR inhibitors, primary mechanisms of acquired resistance include:

• On-Target Secondary Mutations: The emergence of mutations within the FGFR kinase domain, such as "gatekeeper" and "molecular brake" mutations (e.g., V565F/I/L and N550K/H in FGFR2), can sterically hinder inhibitor binding.[8][9][10] These mutations are a significant contributor to acquired resistance, with studies indicating that approximately 60% of patients who develop resistance to infigratinib have secondary FGFR2 mutations.[9]

• Bypass Signaling Pathway Activation: Cancer cells can circumvent FGFR inhibition by activating alternative signaling pathways to drive proliferation and survival.[9][10][11] Key bypass pathways implicated in resistance to FGFR inhibitors include the PI3K/AKT/mTOR and RAS/MAPK signaling cascades.[9][10] Upregulation of other receptor tyrosine kinases, such as MET, has also been identified as a resistance mechanism.[9][10]

BR-cpd7, as a PROTAC degrader, offers a potentially more durable response by physically eliminating the FGFR1/2 proteins. This mode of action may be less susceptible to resistance driven by kinase domain mutations that affect inhibitor binding but may not prevent the binding of the PROTAC to other regions of the protein. Furthermore, by degrading the entire receptor, BR-cpd7 may mitigate the scaffolding functions of FGFR that are independent of its kinase activity, potentially reducing the activation of some bypass signaling pathways. Preclinical washout experiments with BR-cpd7 have demonstrated sustained degradation of FGFR1 even after the compound is removed, suggesting a durable effect at the cellular level.[1] However, it is important to note that resistance to PROTACs can still emerge, for instance, through mutations in the target protein that prevent PROTAC binding or alterations in the E3 ligase machinery.[12]

Quantitative Data Comparison

The following tables summarize the available preclinical and clinical data for BR-cpd7 and the comparator FGFR inhibitors.

Table 1: Preclinical Efficacy of BR-cpd7 vs. Inhibitors

Compound	Target(s)	Mechanism of Action	DC50 (nM)	IC50 (nM)	Cell Lines
BR-cpd7	FGFR1/2	PROTAC Degrader	~10[1][2]	5-150[1]	DMS114 (FGFR1 amp), KATO III (FGFR2 amp)[1]
Infigratinib (BGJ398)	FGFR1-3	Kinase Inhibitor	N/A	0.9-1.4[13]	Various solid tumors with FGFR alterations[5][13]

N/A: Not Applicable

Table 2: Clinical Efficacy of FGFR Inhibitors (Data from studies in Cholangiocarcinoma with FGFR2 fusions/rearrangements)

Inhibitor	Trial	Overall Response Rate (ORR)	Median Duration of Response (DoR) (months)	Median Progression-Free Survival (PFS) (months)
Infigratinib (BGJ398)	Phase II (NCT02150967)	23.1%[4]	5.0[4]	7.3[4]
Pemigatinib	FIGHT-202 (NCT02924376)	36%[7][14]	9.1[7][14]	6.9[15]

Note: There is no clinical data available for BR-cpd7 at the time of this guide.

Experimental Protocols

PROTAC Washout Assay for BR-cpd7

This assay is designed to assess the durability of target protein degradation after the removal of the PROTAC from the cellular environment.[1]

• Cell Plating: Plate DMS114 cells at a density of 7 x 10^4 cells per well in a 24-well plate.

• Treatment: The following day, treat the cells with either vehicle (DMSO) or 100 nM BR-cpd7 for 24 hours.

• Washout: After 24 hours, harvest a set of cells. For the remaining cells, wash them with PBS and replace the media with fresh RPMI 1640 medium.

• Time Points: Incubate the washed cells and harvest them at various time points (e.g., 0, 24, 48 hours post-washout).

• Analysis: Lyse all collected cell samples and perform immunoblotting to detect the levels of FGFR1 protein.

Cell Proliferation Assay

This assay measures the anti-proliferative activity of the compounds.[16]

• Cell Seeding: Seed DMS114 cells in 96-well plates.

• Compound Treatment: Treat the cells with various concentrations of BR-cpd7 or comparator inhibitors (e.g., BGJ398) for 5 days.

• Viability Assessment: Assess cell proliferation using a reagent such as CellTiter-Glo, which measures ATP levels as an indicator of cell viability.

• Data Analysis: Calculate the IC50 values, which represent the concentration of the compound that inhibits 50% of cell growth.

Western Blot Analysis for Signaling Pathway Inhibition

This method is used to determine the effect of the compounds on downstream signaling pathways.[1]

• Cell Treatment: Treat DMS114 cells with DMSO, BR-cpd7, or a comparator inhibitor at specified concentrations for a defined period (e.g., 8 hours).

• Protein Extraction: Lyse the cells to extract total protein.

• Electrophoresis and Transfer: Separate the proteins by size using SDS-PAGE and transfer them to a membrane.

• Antibody Incubation: Probe the membrane with primary antibodies against phosphorylated and total forms of key signaling proteins (e.g., FRS2, AKT, ERK) and a loading control (e.g., GAPDH).

• Detection: Use secondary antibodies conjugated to a detection enzyme to visualize the protein bands.

• Analysis: Quantify the band intensities to determine the extent of pathway inhibition.

Visualizations

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. A Selective FGFR1/2 PROTAC Degrader with Antitumor Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A selective Fibroblast Growth Factor Receptor 1/2 PROTAC degrader with antitumor activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ascopubs.org [ascopubs.org]
• 5. Evaluation of BGJ398, a Fibroblast Growth Factor Receptor 1-3 Kinase Inhibitor, in Patients With Advanced Solid Tumors Harboring Genetic Alterations in Fibroblast Growth Factor Receptors: Results of a Global Phase I, Dose-Escalation and Dose-Expansion Study - PMC [pmc.ncbi.nlm.nih.gov]
• 6. fondazionebonadonna.org [fondazionebonadonna.org]
• 7. FDA Approval Summary: Pemigatinib for Previously Treated, Unresectable Locally Advanced or Metastatic Cholangiocarcinoma with FGFR2 Fusion or Other Rearrangement - PMC [pmc.ncbi.nlm.nih.gov]
• 8. tandfonline.com [tandfonline.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]
• 13. researchgate.net [researchgate.net]
• 14. fda.gov [fda.gov]
• 15. onclive.com [onclive.com]
• 16. researchgate.net [researchgate.net]

BR-cpd7: A PROTAC-Mediated Approach to Countering Acquired Resistance in FGFR Therapy

For Researchers, Scientists, and Drug Development Professionals

Acquired resistance to Fibroblast Growth Factor Receptor (FGFR) targeted therapies remains a significant hurdle in the clinical management of FGFR-driven malignancies. The emergence of resistance mechanisms, primarily through on-target mutations and activation of bypass signaling pathways, necessitates the development of novel therapeutic strategies. This guide provides a comparative analysis of BR-cpd7, a selective FGFR1/2 proteolysis-targeting chimera (PROTAC), against conventional FGFR inhibitors and other strategies aimed at overcoming acquired resistance.

Introduction to BR-cpd7

BR-cpd7 is a novel heterobifunctional molecule designed to induce the degradation of FGFR1 and FGFR2. As a PROTAC, it leverages the cell's own ubiquitin-proteasome system to eliminate the target proteins rather than simply inhibiting their kinase activity. This distinct mechanism of action presents a potential advantage in overcoming resistance mechanisms that render traditional inhibitors ineffective. BR-cpd7 has demonstrated potent anti-proliferative activity in cancer cell lines with FGFR1 or FGFR2 aberrations.[1][2][3][4]

Mechanisms of Acquired Resistance to FGFR Inhibitors

Acquired resistance to small-molecule FGFR inhibitors typically arises from two primary mechanisms:

• On-Target Mutations: The most common on-target resistance mechanism involves the acquisition of mutations within the FGFR kinase domain that interfere with drug binding. A notable example is the "gatekeeper" mutation, such as V564F in FGFR2, which sterically hinders the binding of ATP-competitive inhibitors.[5]

• Bypass Signaling Pathway Activation: Cancer cells can develop resistance by activating alternative signaling pathways that circumvent the FGFR blockade. This can occur through the upregulation of other receptor tyrosine kinases like MET, EGFR, or ERBB3, or through the activation of downstream signaling cascades such as the PI3K/AKT/mTOR and MAPK pathways.[6][7]

Comparative Analysis of BR-cpd7 and Other Therapeutic Strategies

While direct experimental data on BR-cpd7's efficacy in models with acquired resistance to FGFR inhibitors is not yet available, its mechanism of action provides a strong rationale for its potential to overcome such resistance. The following tables compare BR-cpd7 with conventional FGFR inhibitors and other resistance-overcoming strategies.

Table 1: Performance Comparison in FGFR-Dependent Sensitive Cell Lines

Compound/Strategy	Cell Line	FGFR Aberration	IC50 (nmol/L)	Reference
BR-cpd7	DMS114	FGFR1 amplification	5 - 150	[1]
KATO III	FGFR2 amplification	5 - 150	[1]
BGJ398 (Infigratinib)	DMS114	FGFR1 amplification	Comparable to BR-cpd7	[1]
LY2874455	SNU-16	FGFR2 amplification	Not specified	[8]
KATO-III	FGFR2 amplification	Not specified	[8]

Table 2: Comparison of Strategies to Overcome Acquired Resistance

Strategy	Mechanism of Action	Potential to Overcome Gatekeeper Mutations	Potential to Overcome Bypass Signaling	Example(s)
BR-cpd7 (FGFR1/2 PROTAC)	Induces degradation of FGFR1/2	Hypothesized High: By degrading the entire protein, it may be effective regardless of kinase domain mutations.	Moderate: May not directly inhibit bypass pathways, but removing the FGFR scaffold could disrupt signaling complexes.	BR-cpd7[1][2][3][4]
Next-Generation FGFR Inhibitors	Covalent or irreversible binding to the kinase domain	High: Designed to bind to and inhibit mutated kinases.	Low: Does not address the activation of alternative pathways.	Futibatinib (TAS-120)[9]
Combination Therapy	Simultaneous inhibition of FGFR and a bypass pathway	Low: Does not address on-target mutations.	High: Directly targets the activated bypass pathway.	FGFR inhibitor + EGFR inhibitor[6]
FGFR2-selective degrader (28e)	Induces degradation of FGFR2	Demonstrated High: Effective against FGFR2 V564F gatekeeper mutant.	Moderate: Similar to BR-cpd7, potential disruption of signaling complexes.	Compound 28e[5]

Signaling Pathways and Experimental Workflows

Signaling Pathways

The following diagram illustrates the FGFR signaling pathway and the points of intervention for FGFR inhibitors and BR-cpd7, as well as common resistance mechanisms.

Caption: FGFR signaling, points of therapeutic intervention, and resistance mechanisms.

Experimental Workflows

The following diagrams outline the typical workflows for key experiments used to evaluate compounds like BR-cpd7.

Caption: Workflow for Cell Viability (CellTiter-Glo) Assay.

Caption: Workflow for Western Blot Analysis.

Caption: Workflow for In Vivo Xenograft Study.

Experimental Protocols

Cell Viability Assay (CellTiter-Glo®)

• Cell Seeding: Seed cancer cells (e.g., DMS114, KATO III) in a 96-well opaque-walled plate at a density of 2,000-5,000 cells per well in 100 µL of culture medium. Incubate overnight to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of BR-cpd7 and comparator compounds (e.g., BGJ398) in culture medium. Add the diluted compounds to the respective wells. Include a vehicle control (e.g., DMSO).

• Incubation: Incubate the plate for 5 days at 37°C in a humidified incubator with 5% CO2.[1]

• Reagent Preparation and Addition: Equilibrate the CellTiter-Glo® Luminescent Cell Viability Assay reagent to room temperature. Add a volume of reagent equal to the volume of cell culture medium in each well (e.g., 100 µL).

• Cell Lysis and Signal Stabilization: Mix the contents for 2 minutes on an orbital shaker to induce cell lysis. Incubate the plate at room temperature for 10 minutes to stabilize the luminescent signal.[10]

• Data Acquisition: Measure the luminescence of each well using a plate reader.

• Data Analysis: Subtract the average background luminescence from all readings. Normalize the data to the vehicle control. Calculate IC50 values by fitting the data to a four-parameter logistic curve using appropriate software (e.g., GraphPad Prism).[1]

Western Blotting for FGFR Signaling

• Cell Culture and Treatment: Plate cells (e.g., DMS114) and grow to 70-80% confluency. Treat the cells with BR-cpd7 or comparator compounds at the desired concentrations and for the specified duration (e.g., 8 hours for signaling pathway analysis).[1]

• Cell Lysis and Protein Quantification: Wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors. Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE and Protein Transfer: Denature 20-30 µg of protein per sample by boiling in Laemmli buffer. Separate the proteins on a 4-12% SDS-polyacrylamide gel. Transfer the separated proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat dry milk or BSA in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies overnight at 4°C with gentle agitation. Recommended primary antibodies include:

    • anti-FGFR1

    • anti-p-FRS2

    • anti-FRS2

    • anti-p-AKT

    • anti-AKT

    • anti-p-ERK

    • anti-ERK

    • anti-GAPDH (as a loading control)

  • Wash the membrane three times with TBST for 5-10 minutes each.

  • Incubate the membrane with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again three times with TBST.

• Detection and Analysis: Apply an enhanced chemiluminescence (ECL) substrate to the membrane and capture the signal using a digital imaging system. Quantify band intensities using densitometry software (e.g., ImageJ). Normalize the protein of interest to the loading control.[1][11]

In Vivo Xenograft Study (DMS114 Model)

• Cell Implantation: Subcutaneously implant 5 x 10^6 DMS114 cells in a mixture of Matrigel and PBS into the flank of female athymic nude mice.

• Tumor Growth and Randomization: Monitor tumor growth. When tumors reach a volume of approximately 100-200 mm³, randomize the mice into treatment and control groups (n=5-10 mice per group).

• Compound Administration: Administer BR-cpd7 (e.g., 10 mg/kg, intraperitoneally, daily) or the vehicle control.[12]

• Monitoring: Measure tumor volume with calipers every 2-3 days and monitor the body weight of the mice as an indicator of toxicity.

• Endpoint and Tissue Collection: At the end of the study (e.g., due to tumor burden in the control group or after a specified treatment duration), euthanize the mice and excise the tumors.

• Analysis: Analyze the tumors by immunohistochemistry (e.g., for Ki67 to assess proliferation) and Western blotting (e.g., for FGFR1 levels) to confirm target engagement and downstream effects.[12]

Conclusion

BR-cpd7, as a selective FGFR1/2 degrader, represents a promising strategy to address the challenges of acquired resistance to conventional FGFR inhibitors. Its unique mechanism of action, which involves the complete removal of the target protein, has the potential to overcome resistance mediated by both on-target mutations and, to some extent, the activation of bypass signaling pathways. Further preclinical studies are warranted to directly evaluate the efficacy of BR-cpd7 in well-characterized FGFR inhibitor-resistant models. The experimental protocols and comparative data presented in this guide provide a framework for such investigations and for the continued development of novel therapeutics to combat resistance in FGFR-driven cancers.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. A selective Fibroblast Growth Factor Receptor 1/2 PROTAC degrader with antitumor activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. A Selective FGFR1/2 PROTAC Degrader with Antitumor Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Design, synthesis and antitumor activity of a novel FGFR2-selective degrader to overcome resistance of the FGFR2V564F gatekeeper mutation based on a pan-FGFR inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. EGFR inhibition potentiates FGFR inhibitor therapy and overcomes resistance in FGFR2 fusion-positive cholangiocarcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 7. MET-Pyk2 Axis Mediates Acquired Resistance to FGFR Inhibition in Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. oaepublish.com [oaepublish.com]
• 10. promega.com [promega.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Navigating the Disposal of BR-cpd7: A Guide for Laboratory Professionals

The proper disposal of laboratory chemicals is a critical component of ensuring a safe and compliant research environment. For novel compounds such as BR-cpd7, a selective FGFR1/2 PROTAC degrader, specific disposal protocols may not be readily available.[1][2][3] This guide provides essential safety and logistical information for researchers, scientists, and drug development professionals for the proper disposal of BR-cpd7, based on established hazardous waste management principles.

Immediate Safety and Logistical Information

The first and most critical step in the disposal of any chemical is to consult its Safety Data Sheet (SDS). While a specific SDS for BR-cpd7 was not found in the public domain, it is imperative to obtain it from the manufacturer or supplier. In the absence of an SDS, the compound must be treated as a hazardous waste of unknown identity. Federal, state, and local regulations strictly prohibit the transportation, storage, or disposal of wastes with an unknown identity.

General Handling and Storage

Proper handling and storage are crucial to minimize risks associated with BR-cpd7.

• Storage: Stock solutions of BR-cpd7 should be stored at -80°C for up to 6 months or at -20°C for up to 1 month.[4][5]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses, gloves (such as nitrile rubber), and a lab coat when handling BR-cpd7.[6]

• Ventilation: Work in a well-ventilated area, preferably a chemical fume hood, to avoid inhalation of any dust or aerosols.[7]

Quantitative Data Summary

While specific quantitative data for BR-cpd7 is limited in the provided search results, the following table summarizes its key characteristics.

Property	Value	Source
Purity	98.01%	[5]
Storage (Stock Solution)	-80°C for 6 months; -20°C for 1 month	[4][5]
DC50 (FGFR1/2 Degradation)	10 nM	[4][5]

Proper Disposal Procedures

In the absence of a specific SDS for BR-cpd7, the following general procedure should be implemented in consultation with your institution's Environmental Health and Safety (EHS) department.[8]

• Waste Characterization: Gather all available information about BR-cpd7, including its chemical structure, known reactivity, and any toxicological data. Since BR-cpd7 is a PROTAC that induces degradation of FGFR1/2, it should be handled with care due to its biological activity.[1][2][3]

• Waste Segregation:

  • Solid Waste: Collect solid BR-cpd7 waste in a clearly labeled, sealed container. The label should include the chemical name ("BR-cpd7"), the quantity, and the date.

  • Liquid Waste: Liquid waste containing BR-cpd7 (e.g., from cell culture media or dissolved solutions) should be collected in a separate, compatible, and clearly labeled waste container. Do not mix with other chemical waste streams unless approved by your EHS department.

  • Contaminated Labware: Disposable labware (e.g., pipette tips, tubes, flasks) contaminated with BR-cpd7 should be collected in a designated hazardous waste container. Sharps should be disposed of in an appropriate sharps container.[9]

• Decontamination: For non-disposable labware, a thorough decontamination procedure is necessary. Consult with your EHS department for recommended cleaning and decontamination protocols.

• Disposal Request: Once the waste is properly segregated and labeled, follow your institution's procedures for hazardous waste pickup. This typically involves submitting a request to the EHS department.[9]

Experimental Protocols

The search results reference experimental protocols used to characterize the biological activity of BR-cpd7.

Cell Proliferation Assay: DMS114 cells were treated with BR-cpd7 or a control compound for 5 days. Cell proliferation was then assessed using the CellTiter-Glo luminescent cell viability assay.[1]

Cell Cycle Analysis: DMS114 cells were treated with 100 nmol/L of BR-cpd7 or a control for 48 hours. The cell cycle distribution was then analyzed by flow cytometry.[1]

Western Blot Analysis: To assess the impact on FGFR signaling, DMS114 cells were treated with BR-cpd7 (5 and 50 nmol/L) for 8 hours. The levels of p-FRS2, total FRS2, p-AKT, total AKT, p-ERK, and total ERK were then determined by immunoblot analysis.[1][10]

Disposal Workflow Diagram

The following diagram illustrates the general workflow for the proper disposal of BR-cpd7.

BR-cpd7 Disposal Workflow

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. A Selective FGFR1/2 PROTAC Degrader with Antitumor Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A selective Fibroblast Growth Factor Receptor 1/2 PROTAC degrader with antitumor activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. merckmillipore.com [merckmillipore.com]
• 7. file.medchemexpress.com [file.medchemexpress.com]
• 8. benchchem.com [benchchem.com]
• 9. Biological Waste Guide | Environmental Health and Safety [ehs.uconn.edu]
• 10. researchgate.net [researchgate.net]

Essential Safety and Logistical Information for Handling BR-cpd7

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Safe Handling, Application, and Disposal of the PROTAC Degrader BR-cpd7.

This document provides crucial safety protocols and detailed operational guidance for the use of BR-cpd7, a potent and selective PROTAC (Proteolysis Targeting Chimera) degrader of the fibroblast growth factor receptors FGFR1 and FGFR2. Adherence to these procedures is essential to ensure personnel safety and maintain experimental integrity.

Immediate Safety and Handling

BR-cpd7 is a bioactive small molecule that requires careful handling to prevent exposure. While a specific Safety Data Sheet (SDS) for BR-cpd7 is not publicly available, the following precautions are based on best practices for handling potent, powdered chemical compounds in a laboratory setting.

Personal Protective Equipment (PPE)

All personnel handling BR-cpd7 must wear the following personal protective equipment:

PPE Category	Item	Specifications
Hand Protection	Nitrile Gloves	Double-gloving is recommended. Change gloves immediately if contaminated.
Eye Protection	Safety Glasses with Side Shields or Goggles	Must be worn at all times in the laboratory.
Body Protection	Laboratory Coat	Fully buttoned.
Respiratory Protection	Fume Hood or Ventilated Enclosure	All weighing and initial solubilization of powdered BR-cpd7 must be performed in a certified chemical fume hood to avoid inhalation of aerosolized particles.

Emergency Procedures

Situation	Action
Skin Contact	Immediately wash the affected area with soap and copious amounts of water for at least 15 minutes. Remove contaminated clothing.
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.
Inhalation	Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.
Ingestion	Do NOT induce vomiting. Wash out mouth with water. Seek immediate medical attention.

Operational Plan: From Receipt to Experimentation

A systematic approach to handling and utilizing BR-cpd7 is critical for both safety and experimental reproducibility. The following workflow outlines the key steps.